5-Chloro-4-nitrothiophene-2-sulfonyl chloride

• CAS: 58457-24-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Chloro-4-nitrothiophene-2-sulfonyl chloride: Properties, Synthesis, and Applications in Drug Discovery

Introduction: A Pivotal Building Block in Medicinal Chemistry

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly functionalized heterocyclic compound that has emerged as a critical intermediate in the synthesis of a variety of pharmacologically active molecules.[1] Its unique structural arrangement, featuring a reactive sulfonyl chloride group and electron-withdrawing nitro and chloro substituents on a thiophene scaffold, imparts a distinct reactivity profile that is highly sought after in the field of medicinal chemistry.[1] This guide provides a comprehensive overview of the chemical properties, synthesis, and key applications of this versatile reagent, with a particular focus on its role in the development of therapeutic agents.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and spectral properties of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is essential for its effective use in synthesis.

Core Chemical Attributes

Property	Value	Source(s)
CAS Number	58457-24-2	[2][3][4]
Molecular Formula	C₄HCl₂NO₄S₂	[2]
Molecular Weight	262.09 g/mol	[2]
Melting Point	48-52 °C	[2]
Appearance	Light yellow solid	[3]

Spectroscopic Profile

• ¹H NMR: The proton spectrum is expected to show a single singlet in the aromatic region, likely deshielded due to the presence of the electron-withdrawing nitro and sulfonyl chloride groups.

• ¹³C NMR: The carbon spectrum would display four distinct signals corresponding to the four carbons of the thiophene ring. The carbons bearing the chloro, nitro, and sulfonyl chloride substituents would exhibit characteristic shifts influenced by these groups.

• Infrared (IR) Spectroscopy: Key vibrational bands are anticipated for the sulfonyl chloride group (typically strong absorptions around 1370-1410 cm⁻¹ and 1166-1204 cm⁻¹), the nitro group (strong asymmetric and symmetric stretching bands), and the C-Cl bond.[6]

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the compound's molecular weight, along with characteristic fragmentation patterns involving the loss of Cl, SO₂, and NO₂.[7] The presence of two chlorine atoms would also result in a distinct isotopic pattern for chlorine-containing fragments.

Synthesis and Reactivity

The synthetic utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride stems from its straightforward preparation and predictable reactivity with a range of nucleophiles.

Synthesis Pathway

The most common laboratory synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride involves the nitration of its precursor, 5-chlorothiophene-2-sulfonyl chloride. This electrophilic aromatic substitution reaction is a standard method for introducing a nitro group onto an activated thiophene ring.

Synthesis of the title compound via nitration.

Experimental Protocol: Synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

• Reaction Setup: In a flask equipped with a magnetic stirrer and a dropping funnel, cool fuming nitric acid to 0 °C in an ice bath.

• Addition of Precursor: Slowly add 5-chlorothiophene-2-sulfonyl chloride to the cooled fuming nitric acid with continuous stirring, maintaining the temperature below 5 °C.

• Reaction Monitoring: Allow the reaction to proceed at 0-5 °C for 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture onto crushed ice.

• Isolation: The solid product that precipitates is collected by vacuum filtration, washed with cold water until the washings are neutral, and then dried under vacuum.

Disclaimer: This is a generalized protocol and should be optimized for specific laboratory conditions.

Key Reactions and Mechanisms

The primary utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride lies in its reaction with nucleophiles at the sulfonyl chloride moiety. The most significant of these is the formation of sulfonamides.[1]

General scheme for sulfonamide synthesis.

Experimental Protocol: General Procedure for Sulfonamide Synthesis

• Reactant Preparation: Dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) in a reaction flask under an inert atmosphere.

• Addition of Amine: Add the desired primary or secondary amine to the solution, followed by the addition of a base (e.g., triethylamine, pyridine) to act as an HCl scavenger.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Work-up: Once the reaction is complete, the mixture is typically washed with dilute acid, water, and brine.

• Purification: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization or column chromatography.[8]

Disclaimer: This is a generalized protocol and should be optimized for specific substrates and laboratory conditions.

Applications in Drug Discovery and Development

The sulfonamide moiety is a well-established pharmacophore found in a wide array of therapeutic agents. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride serves as a key starting material for the synthesis of several important drugs, most notably the carbonic anhydrase inhibitors used in the treatment of glaucoma.

Case Study 1: Synthesis of Dorzolamide

Dorzolamide is a topical carbonic anhydrase inhibitor used to lower intraocular pressure. A key step in its synthesis involves the use of a thiophene sulfonamide precursor derived from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Case Study 2: Synthesis of Brinzolamide

Brinzolamide is another carbonic anhydrase inhibitor used for the treatment of glaucoma. Its synthesis also relies on the introduction of a sulfonamide group onto a thiophene ring system, a transformation for which 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a suitable reagent.

Safety and Handling

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a corrosive and moisture-sensitive compound.[3] It should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately with copious amounts of water and seek medical attention.[3]

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a valuable and versatile building block for organic synthesis, particularly in the realm of medicinal chemistry. Its well-defined reactivity, especially in the formation of sulfonamides, has cemented its importance in the synthesis of several key pharmaceutical agents. A thorough understanding of its chemical properties, synthetic routes, and handling requirements is crucial for its effective and safe utilization in research and development.

References

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• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. (n.d.).
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• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, 98%. (n.d.). Fisher Scientific.
• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | 58457-24-2. (n.d.). ChemicalBook.
• Preparation of sulfonamides
• The Synthesis of Functionalised Sulfonamides. (n.d.). UCL Discovery.
• 5-chloro-4-nitrothiophene-2-sulfonyl chloride. (n.d.). VSNCHEM.
• STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES | Request PDF. (n.d.).
• An Expedient Synthesis of Sulfinamides
• Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes. (2018). The Royal Society of Chemistry.
• The preparation method of 5-chloro-3-chlorosulfonyl-2-Thiophene Carboxylic Acid ester. (n.d.).
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• 5-nitrothiophene-2-sulfonyl chloride (C4H2ClNO4S2). (n.d.). PubChemLite.
• Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry. (2023). YouTube.
• 5-Chloro-4-fluoro-2-nitrobenzene-1-sulfonyl chloride | 1394083-83-0 | UFC08383. (n.d.). Biosynth.

• Electron impact mass spectral fragmentation patterns of 2a,4-disubstituted 5-benzoyl-2-chloro-2a,3,4,5-tetrahydroazeto[1,2-a][9][10]benzodiazepin-1( 2H)-ones. (2000). PubMed.

• Process for the preparation of 5-chloro-3-chlorosulphonyl-2-thiophene-carboxylic esters. (n.d.).
• Method for synthesis of 5-chlorothiophene-2-carbonyl chloride. (n.d.).
• Application Prospects of FTIR Spectroscopy and CLSM to Monitor the Drugs Interaction with Bacteria Cells Localized in Macrophages for Diagnosis and Treatment Control of Respir
• Mass Spectrometry: Fragment

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The Strategic Utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in Modern Drug Discovery

An In-depth Technical Guide for Researchers and Medicinal Chemists

Introduction: A Versatile Scaffold for Bioactive Molecules

In the landscape of pharmaceutical synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex and potent therapeutic agents. Among these, 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2) has emerged as a highly valuable intermediate. This specialized sulfonyl chloride, featuring a thiophene ring substituted with both a chloro and a nitro group, offers a unique combination of reactive sites, making it a powerful tool for medicinal chemists.[1] Its primary utility lies in the introduction of the sulfonamide moiety, a pharmacophore present in a wide array of approved drugs, including diuretics, antibiotics, and enzyme inhibitors.[1] This guide provides a comprehensive technical overview of its synthesis, reactivity, and applications, with a particular focus on its role in the development of carbonic anhydrase inhibitors.

Physicochemical Properties and Safety Profile

A thorough understanding of a reagent's properties is fundamental to its safe and effective use in a laboratory setting. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a solid at room temperature, and its key physicochemical data are summarized in the table below.[2]

Property	Value	Reference
CAS Number	58457-24-2	[3]
Molecular Formula	C₄HCl₂NO₄S₂	[3]
Molecular Weight	262.08 g/mol	[3]
Appearance	Solid	[2]
Solubility	Moderately soluble in organic solvents	[2]

Safety and Handling: This compound is classified as a corrosive solid and can cause severe skin burns and eye damage.[1] It is crucial to handle this reagent in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. The sulfonyl chloride group is susceptible to hydrolysis, which can release hydrochloric acid, necessitating storage in a dry, inert atmosphere.[2]

Synthesis and Purification: A Step-by-Step Protocol

The synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride can be logically approached through a two-step process starting from the readily available 2-chlorothiophene. The rationale behind this synthetic route is the sequential introduction of the required functional groups, leveraging established thiophene chemistry.

Step 1: Nitration of 2-Chlorothiophene to 2-Chloro-3-nitrothiophene

The initial step involves the nitration of 2-chlorothiophene. The thiophene ring is highly activated towards electrophilic substitution. The directing effects of the chloro substituent and the sulfur heteroatom will favor nitration at the 5-position and to a lesser extent, the 3-position. Careful control of reaction conditions is necessary to selectively obtain the desired 3-nitro isomer.

Step 2: Chlorosulfonation of 2-Chloro-3-nitrothiophene

The subsequent and final step is the introduction of the sulfonyl chloride group. This is typically achieved via an electrophilic substitution reaction using chlorosulfonic acid. The electron-withdrawing nitro group deactivates the thiophene ring, making this second electrophilic substitution more challenging than the initial nitration. The presence of both a chloro and a nitro group will direct the incoming chlorosulfonyl group to the 5-position (relative to the sulfur), which is the 2-position of the overall molecule.

Detailed Experimental Protocol:

Materials:

• 2-Chlorothiophene

• Nitric acid (concentrated)

• Sulfuric acid (concentrated)

• Chlorosulfonic acid

• Dichloromethane (DCM)

• Ice

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Hexane

Procedure:

• Nitration: a. In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid in an ice bath. b. Slowly add 2-chlorothiophene to the cooled sulfuric acid while maintaining the temperature below 10 °C. c. Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated sulfuric acid in a separate flask, also cooled in an ice bath. d. Add the nitrating mixture dropwise to the 2-chlorothiophene solution, ensuring the temperature does not exceed 10 °C. e. After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours. f. Carefully pour the reaction mixture onto crushed ice and extract the product with dichloromethane. g. Wash the organic layer with saturated sodium bicarbonate solution and then with brine. h. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-chloro-3-nitrothiophene. Purification can be achieved by column chromatography on silica gel.

• Chlorosulfonation: a. In a clean, dry round-bottom flask, place the purified 2-chloro-3-nitrothiophene. b. Cool the flask in an ice bath and slowly add an excess of chlorosulfonic acid dropwise with vigorous stirring. c. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 40-50 °C) for several hours to drive the reaction to completion. d. Carefully pour the reaction mixture onto crushed ice. A solid precipitate of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride should form. e. Collect the solid by vacuum filtration and wash it thoroughly with cold water. f. Recrystallize the crude product from a suitable solvent system, such as a mixture of dichloromethane and hexane, to yield the purified product.

Caption: Synthetic workflow for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride stems from the electrophilic nature of the sulfur atom in the sulfonyl chloride group. This makes it highly susceptible to nucleophilic attack, providing a reliable method for the formation of sulfonamides and sulfonate esters.[1]

Reaction with Amines (Sulfonamide Formation): The most significant reaction of this compound is with primary or secondary amines to form the corresponding sulfonamides. This reaction is typically carried out in the presence of a base to neutralize the HCl byproduct. The sulfonamide linkage is a key structural feature in a vast number of pharmaceuticals due to its ability to act as a hydrogen bond donor and acceptor, and its tetrahedral geometry which can mimic a transition state in enzyme-catalyzed reactions.

Reaction with Alcohols (Sulfonate Ester Formation): In a similar fashion, it reacts with alcohols to yield sulfonate esters. While less common in final drug structures, sulfonate esters are valuable intermediates in organic synthesis, often serving as excellent leaving groups in nucleophilic substitution reactions.

Caption: Key reactions of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Applications in Medicinal Chemistry: A Gateway to Carbonic Anhydrase Inhibitors

The thiophene sulfonamide scaffold is a cornerstone in the design of carbonic anhydrase inhibitors (CAIs). Carbonic anhydrases are a family of enzymes that catalyze the rapid interconversion of carbon dioxide and water to bicarbonate and protons. Inhibition of these enzymes has therapeutic applications in various conditions, most notably glaucoma, where it reduces the production of aqueous humor, thereby lowering intraocular pressure.

While direct evidence of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride's use in the synthesis of the specific commercial drugs dorzolamide and brinzolamide is not prevalent in the reviewed literature, its structure represents a critical starting point for the synthesis of these and other analogous CAIs. The synthesis of these drugs involves the formation of a thiophene sulfonamide, a reaction for which 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is an ideal precursor.

Drug	Structure	Therapeutic Use	Relevance of the Thiophene Sulfonamide Moiety
Dorzolamide	Thieno[2,3-b]thiopyran-2-sulfonamide derivative	Glaucoma	The sulfonamide group is essential for binding to the zinc ion in the active site of carbonic anhydrase.
Brinzolamide	Thieno[3,2-e]-1,2-thiazine-6-sulfonamide derivative	Glaucoma	The thiophene sulfonamide core provides the necessary structural and electronic features for potent inhibition of carbonic anhydrase.

The nitro and chloro substituents on the thiophene ring of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride offer further opportunities for chemical modification, allowing for the synthesis of a library of derivatives for structure-activity relationship (SAR) studies in the quest for more potent and selective CAIs.

Spectroscopic Data Analysis

• ¹H NMR: A single proton signal is expected in the aromatic region of the spectrum, appearing as a singlet. The exact chemical shift will be influenced by the electron-withdrawing effects of the adjacent chloro, nitro, and sulfonyl chloride groups.

• ¹³C NMR: Four distinct signals are expected for the four carbons of the thiophene ring.

• IR Spectroscopy: Strong characteristic absorption bands are expected for the sulfonyl chloride group (S=O stretches) in the regions of 1370-1410 cm⁻¹ and 1166-1204 cm⁻¹. Additionally, characteristic peaks for the nitro group (N=O stretches) will be present.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to its molecular weight. Due to the presence of two chlorine atoms, a characteristic isotopic pattern for the molecular ion will be observed. Predicted m/z values for various adducts can be used for confirmation.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a reagent of significant strategic importance in medicinal chemistry. Its well-defined reactivity, coupled with the proven biological significance of the thiophene sulfonamide scaffold, makes it an invaluable tool for the discovery and development of new therapeutic agents, particularly in the field of carbonic anhydrase inhibitors. A thorough understanding of its synthesis, handling, and reactivity, as outlined in this guide, will enable researchers to fully exploit its potential in their drug discovery endeavors.

References

• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis.

• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | CAS 58457-24-2 - Matrix Fine Chemicals. [Link]

• Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors - PMC. [Link]

• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis.
• US8263787B2 - Process for preparing dorzolamide - Google P
• EP2348026A1 - Process for the preparation of brinzolamide and intermediates thereof - Google P

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A Technical Guide to the Molecular Architecture and Synthetic Utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Executive Summary: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2) is a highly functionalized heterocyclic compound of significant interest in medicinal chemistry and drug discovery.[1][2][3][4][5] Its unique molecular structure, featuring a thiophene core substituted with a reactive sulfonyl chloride, a strongly electron-withdrawing nitro group, and a chloro-substituent, makes it a potent and versatile building block for the synthesis of complex pharmaceutical agents. This guide provides an in-depth analysis of its molecular structure, discusses its reactivity, proposes a logical synthetic pathway, and outlines its application in the development of sulfonamide-based therapeutics.

Introduction: A Keystone Building Block in Medicinal Chemistry

In the landscape of pharmaceutical development, the strategic use of complex chemical intermediates is paramount for the efficient construction of novel drug candidates. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride emerges as a crucial reagent, primarily valued for its capacity to introduce the sulfonamide functional group into target molecules.[1] The sulfonamide moiety is a well-established pharmacophore found in a wide array of approved drugs, including antibiotics, diuretics, and enzyme inhibitors.[1] The compound's thiophene scaffold, further decorated with nitro and chloro groups, offers a unique electronic and steric profile that medicinal chemists can leverage to fine-tune the pharmacokinetic and pharmacodynamic properties of new chemical entities.[1]

Elucidation of the Molecular Structure

The functionality and reactivity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride are direct consequences of its distinct molecular architecture.

Core Scaffold and Functional Groups

The molecule is built upon a five-membered thiophene ring, an aromatic heterocycle containing a sulfur atom. This core is substituted with three key functional groups that dictate its chemical behavior:

• 2-Sulfonyl Chloride (-SO₂Cl): This is the primary reactive site of the molecule. The strong electron-withdrawing nature of the two oxygen atoms and the chlorine atom renders the sulfur atom highly electrophilic and susceptible to attack by nucleophiles.[1] This reactivity is the cornerstone of its use in synthesizing sulfonamides and sulfonate esters.[1]

• 4-Nitro Group (-NO₂): As a powerful electron-withdrawing group, the nitro group significantly influences the electron density of the entire thiophene ring system. This electronic modulation affects the reactivity of the ring and the properties of the final derivatives.

• 5-Chloro Group (-Cl): The chlorine atom also acts as an electron-withdrawing group and provides an additional site for potential modification in more advanced synthetic strategies.

Physicochemical Properties and Identifiers

The key identifying and physical characteristics of the compound are summarized below.

Property	Value	Source(s)
CAS Number	58457-24-2	[2][3][4][5]
Molecular Formula	C₄HCl₂NO₄S₂	[2][4][6]
Molecular Weight	262.09 g/mol	[2][3]
Physical State	Solid	[7]
SMILES	[O-]C1=C(Cl)SC(=C1)S(Cl)(=O)=O	[3][4]
InChIKey	SGHAHFHTASPNKN-UHFFFAOYSA-N	[4][6]
Hazards	Corrosive; Causes severe skin burns and eye damage	[7]

2D Structural Representation

The spatial arrangement of atoms and functional groups is critical to understanding the molecule's reactivity.

Caption: 2D structure of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Predictive Spectroscopic Characterization

• ¹H NMR: A single signal, a singlet, would be expected for the lone proton on the thiophene ring (H3). Due to the strong deshielding effects of the adjacent nitro and sulfonyl chloride groups, this proton's chemical shift would likely appear far downfield.

• ¹³C NMR: Four distinct signals corresponding to the four carbon atoms of the thiophene ring would be anticipated. The carbons bonded directly to the substituents (C2, C4, C5) would show significant shifts and likely lower intensity compared to the protonated carbon (C3).

• Infrared (IR) Spectroscopy: Characteristic vibrational bands would confirm the presence of the key functional groups. Strong asymmetric and symmetric stretching bands for the S=O bonds in the sulfonyl group would be prominent, typically in the 1350-1400 cm⁻¹ and 1150-1200 cm⁻¹ regions, respectively. Similarly, strong stretching vibrations for the N-O bonds of the nitro group would be expected around 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹.

• Mass Spectrometry: High-resolution mass spectrometry would provide an accurate mass measurement confirming the molecular formula C₄HCl₂NO₄S₂.[6] The fragmentation pattern would likely involve the loss of chlorine (-Cl), sulfur dioxide (-SO₂), or the entire sulfonyl chloride group (-SO₂Cl). Predicted collision cross-section (CCS) values for various adducts have been calculated.[6]

Synthesis and Reactivity

The synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride requires a multi-step approach, and its primary utility is derived from the predictable reactivity of its sulfonyl chloride group.

Plausible Synthetic Pathway

A logical and field-proven approach to synthesizing this compound would likely begin with a commercially available substituted thiophene. A common general method for introducing a sulfonyl chloride group onto a thiophene ring involves reaction with chlorosulfonic acid, often in the presence of a catalyst like phosphorus pentachloride.[8]

Caption: Proposed synthetic workflow for the target compound.

This proposed pathway is grounded in established chemical principles for the functionalization of thiophene rings and represents an efficient route for production.

Key Reactivity Profile: Nucleophilic Acyl Substitution

The primary mode of reaction for this compound involves nucleophilic attack at the electrophilic sulfur atom of the sulfonyl chloride group. This reaction is highly efficient with a wide range of nucleophiles, most notably primary and secondary amines, to form stable sulfonamides.[1]

Caption: Reaction mechanism for the formation of a sulfonamide.

This reactivity is the foundation of its utility, allowing for the straightforward incorporation of the 5-chloro-4-nitrothiophenylsulfonyl moiety into diverse molecular scaffolds.

Application in Drug Development

The structural features of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride make it an exemplary reagent for crafting new therapeutic agents.

The Sulfonamide as a Privileged Pharmacophore

The sulfonamide group formed by reacting the title compound is a bioisostere of a carboxylic acid but is generally more stable metabolically and possesses different hydrogen bonding capabilities. Its ability to act as a hydrogen bond donor and acceptor allows it to bind effectively to enzyme active sites and receptors, making it a privileged structure in drug design.

Protocol: Synthesis of a Hypothetical Sulfonamide Drug Candidate

This protocol describes a self-validating system for the synthesis of a novel sulfonamide from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and a generic primary amine (e.g., benzylamine), representing a core step in a drug discovery workflow.

Objective: To synthesize N-benzyl-5-chloro-4-nitrothiophene-2-sulfonamide.

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Triethylamine (TEA) or Pyridine (1.5 eq, as a base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous, as solvent)

• Magnetic stirrer and stir bar

• Round-bottom flask with inert gas inlet (Nitrogen or Argon)

• Ice bath

Procedure:

• Setup: Under an inert atmosphere, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in anhydrous DCM in a round-bottom flask.

• Cooling: Cool the solution to 0 °C using an ice bath. This is critical to control the exothermicity of the reaction and prevent side reactions.

• Base Addition: Add the base (e.g., Triethylamine) to the solution and stir for 5 minutes. The base will act as a scavenger for the HCl byproduct generated during the reaction.

• Nucleophile Addition: Slowly add the primary amine (Benzylamine), dissolved in a small amount of anhydrous DCM, to the reaction mixture dropwise over 15-20 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for 2-4 hours, or until Thin Layer Chromatography (TLC) indicates the consumption of the starting sulfonyl chloride.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization or flash column chromatography to obtain the final N-benzyl-5-chloro-4-nitrothiophene-2-sulfonamide.

Safety and Handling

As a reactive chemical intermediate, proper handling of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is essential.

• Hazards: The compound is classified as corrosive and is known to cause severe skin burns and serious eye damage.[7] All contact with skin and eyes must be avoided.

• Handling: Work should be conducted in a well-ventilated chemical fume hood.[9] Personal Protective Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles with face shield, is mandatory.[9]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container to protect from moisture, as sulfonyl chlorides can hydrolyze.[9]

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride stands out as a high-value intermediate for the pharmaceutical industry. Its molecular structure is a sophisticated arrangement of a thiophene core with strategically placed functional groups that impart potent and selective reactivity. A thorough understanding of its structural properties, reactivity, and handling requirements enables researchers and scientists to effectively harness its potential in the synthesis of next-generation sulfonamide-based therapeutics, underscoring the critical role of advanced chemical building blocks in modern drug discovery.

References

• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. Google Vertex AI Search.
• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride | CAS 58457-24-2. Santa Cruz Biotechnology.
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A Technical Guide to the Spectral Characteristics of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a substituted thiophene derivative of significant interest in medicinal chemistry and materials science. Its unique combination of functional groups—a sulfonyl chloride, a nitro group, and a chloro group attached to a thiophene ring—makes it a versatile building block for the synthesis of novel compounds with potential biological activity. The precise characterization of this molecule is paramount for its effective utilization in research and development. This guide provides an in-depth analysis of the expected spectral data for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offering a foundational understanding for its identification and quality control.

The structure of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride presents a distinct substitution pattern on the thiophene ring, which dictates its spectral properties. The electron-withdrawing nature of the nitro and sulfonyl chloride groups, along with the chloro substituent, significantly influences the electronic environment of the thiophene core, leading to characteristic signals in various spectroscopic analyses.

Molecular Structure

The structural arrangement of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is fundamental to interpreting its spectral data. The following diagram illustrates the connectivity of the atoms in the molecule.

Figure 1. Molecular structure of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, both ¹H and ¹³C NMR are crucial for confirming the substitution pattern on the thiophene ring.

Experimental Protocol (¹H and ¹³C NMR)

A general procedure for obtaining NMR spectra of the title compound is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical, as the compound is reactive.

• Instrumentation: Acquire the spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Obtain the proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Obtain the carbon spectrum using a proton-decoupled pulse sequence. A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is expected to be simple, showing a single signal for the lone proton on the thiophene ring.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 8.0 - 8.5	Singlet	1H	H-3

Interpretation:

The single proton at the C-3 position is significantly deshielded due to the strong electron-withdrawing effects of the adjacent nitro group at C-4 and the sulfonyl chloride group at C-2. This will shift its resonance to a high chemical shift value, likely in the aromatic region.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon environment in the molecule.

Chemical Shift (δ) ppm	Assignment
~ 150 - 155	C-2
~ 130 - 135	C-3
~ 145 - 150	C-4
~ 140 - 145	C-5

Interpretation:

• C-2: This carbon is attached to the strongly electron-withdrawing sulfonyl chloride group, causing a significant downfield shift.

• C-4: The carbon bearing the nitro group will also be highly deshielded.

• C-5: The carbon attached to the chlorine atom will experience a downfield shift.

• C-3: The protonated carbon will have a chemical shift influenced by the adjacent substituents.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol (IR)

• Sample Preparation: The IR spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet containing a small amount of the sample.

• Instrumentation: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scan the mid-IR range (typically 4000-400 cm⁻¹).

Predicted IR Spectral Data

The IR spectrum of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is expected to show characteristic absorption bands for the nitro, sulfonyl chloride, and substituted thiophene moieties.

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 1550 - 1500	Strong	Asymmetric NO₂ stretch
~ 1350 - 1300	Strong	Symmetric NO₂ stretch
~ 1380 - 1360	Strong	Asymmetric SO₂ stretch (of SO₂Cl)
~ 1190 - 1170	Strong	Symmetric SO₂ stretch (of SO₂Cl)
~ 3100 - 3000	Weak	C-H stretch (aromatic)
~ 1450 - 1400	Medium	Thiophene ring stretching
~ 850 - 800	Medium	C-Cl stretch
~ 600 - 500	Medium	C-S-C bend

Interpretation:

The presence of strong absorption bands for the nitro group (asymmetric and symmetric stretches) and the sulfonyl chloride group (asymmetric and symmetric stretches) are key diagnostic features in the IR spectrum[1]. The C-H stretch for the thiophene proton will appear in the aromatic region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.

Experimental Protocol (MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electron Ionization (EI) or a soft ionization technique like Electrospray Ionization (ESI) can be used.

• Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

Predicted Mass Spectral Data

The mass spectrum will show the molecular ion peak and various fragment ions. The molecular weight of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is approximately 262.08 g/mol .

m/z	Proposed Fragment
261/263/265	[M]⁺ (Molecular ion)
226	[M - Cl]⁺
198	[M - SO₂Cl]⁺
162	[M - SO₂Cl - Cl]⁺
99/101	[SO₂Cl]⁺

Interpretation:

The molecular ion peak should exhibit a characteristic isotopic pattern due to the presence of two chlorine atoms and sulfur atoms. Common fragmentation pathways would involve the loss of a chlorine radical from the sulfonyl chloride group, the loss of the entire sulfonyl chloride group, or the loss of the nitro group[2]. The presence of a peak at m/z 99 and 101 is characteristic of the [SO₂Cl]⁺ fragment[1].

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A Technical Guide to the Physicochemical Characterization of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Introduction

5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2) is a substituted thiophene derivative featuring a highly reactive sulfonyl chloride functional group.[1] Its structure, which incorporates a nitro group and a chlorine atom on the thiophene ring, makes it a valuable and versatile intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[1] The electrophilic nature of the sulfonyl chloride group allows for its ready reaction with nucleophiles to form sulfonamides, sulfonates, and other sulfur-containing molecules, which are prominent scaffolds in medicinal chemistry.[1]

Understanding the fundamental physical properties of this reagent, such as its melting point and solubility, is a critical prerequisite for its effective use in synthetic chemistry, enabling proper handling, reaction setup, and purification. This guide provides a comprehensive overview of the known physical properties of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, outlines authoritative protocols for their experimental determination, and discusses the critical safety considerations associated with its handling.

Physicochemical Properties

While specific experimental data for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is not extensively documented in publicly available literature, its properties can be inferred from its chemical structure and data from analogous compounds. It is known to be a solid powder at room temperature.[1]

Data Summary: Target Compound and Analogues

The following table summarizes the available data for the target compound and provides comparative data for structurally related sulfonyl chlorides to offer a predictive context for its behavior.

Property	5-Chloro-4-nitrothiophene-2-sulfonyl chloride	5-Chlorothiophene-2-sulfonyl chloride	Benzylsulfonyl chloride
CAS Number	58457-24-2[2]	2766-74-7	98-09-9
Molecular Formula	C₄HCl₂NO₄S₂[2]	C₄H₂Cl₂O₂S₂	C₇H₇ClO₂S
Molecular Weight	262.09 g/mol [2]	217.09 g/mol	190.64 g/mol
Appearance	Solid, Powder[1]	Colorless to light yellow semi-solid[3]	Colorless crystal[4]
Melting Point	Not widely published	Not widely published (Boiling Point: 112-117 °C)[3]	90-91 °C[4]
Solubility	Expected to have moderate solubility in aprotic organic solvents; reacts with protic solvents.[1]	Not miscible in water; moisture sensitive.[3][5]	Reacts with water.

Experimental Protocol I: Melting Point Determination

The melting point is a fundamental indicator of a crystalline solid's purity. Pure compounds typically exhibit a sharp melting point range (0.5-1.0°C), whereas impurities tend to depress the melting point and broaden the range.

Methodology: Digital Melting Point Apparatus

This protocol describes the standard method for determining the melting point range of a solid organic compound using a capillary-based digital apparatus (e.g., Mel-Temp).

• Sample Preparation:

  • Place a small amount of dry 5-Chloro-4-nitrothiophene-2-sulfonyl chloride onto a clean, dry watch glass.

  • Crush the solid into a fine powder using a spatula.[6]

  • Press the open end of a capillary tube into the powder until a small amount of material (2-3 mm in height) enters the tube.[6][7]

  • Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the sample tightly into the sealed end.[7]

• Apparatus Setup:

  • Insert the packed capillary tube into the sample holder of the melting point apparatus.

  • Ensure the apparatus is set to a starting temperature at least 10-20°C below the expected melting point. If the approximate melting point is unknown, a rapid preliminary heating (10-20°C/min ramp rate) can be performed to establish a rough value.[7]

• Measurement:

  • Set the heating ramp rate to a slow value, typically 1-2°C per minute, once the temperature is within 15°C of the expected melting point.[7] Causality: A slow heating rate is essential to allow the system to remain in thermal equilibrium, ensuring the thermometer reading accurately reflects the temperature of the sample.

  • Observe the sample through the magnifying lens.

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Continue heating and record the temperature (T₂) at which the entire sample has completely melted into a clear liquid.

  • The melting point is reported as the range T₁ - T₂.

• Post-Measurement:

  • Allow the apparatus to cool.

  • Dispose of the used capillary tube in a designated glass waste container.

Workflow for Melting Point Determination

Caption: Workflow for solubility assessment of a reactive sulfonyl chloride.

Safety and Handling

Sulfonyl chlorides are hazardous reagents that demand stringent safety protocols.

• Corrosivity: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is expected to be corrosive. Contact can cause severe skin burns and eye damage. [8][9][10]* Moisture Sensitivity: The compound is moisture-sensitive and will react with water, including humidity in the air, to produce hydrochloric acid (HCl) gas. [1][11]Inhalation of this gas can cause severe irritation to the respiratory tract. [8]* Personal Protective Equipment (PPE): Always handle this compound inside a certified chemical fume hood. [8]Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles. A face shield is recommended when handling larger quantities. [8]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from moisture and incompatible materials such as water, strong bases, and oxidizing agents. [8][9]Storage under an inert atmosphere is recommended to preserve quality. [9][12]* Spills: In case of a spill, absorb with an inert, dry material like sand or vermiculite and place it in a sealed container for disposal. Do not use water to clean up spills.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a reactive solid intermediate whose utility in synthesis is predicated on a clear understanding of its physical properties. While specific data on its melting point remains elusive in the literature, its purity can be reliably assessed using the standardized capillary melting point protocol. Its solubility profile is dominated by its reactivity towards protic solvents; therefore, characterization must be performed in anhydrous aprotic media under an inert atmosphere. Adherence to rigorous safety protocols is paramount when handling this corrosive and moisture-sensitive compound. The methodologies and data presented in this guide provide a robust framework for researchers to safely handle and effectively utilize this important chemical building block.

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The Duel of Electrophiles: A Technical Guide to the Reactivity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with Nucleophiles

Abstract

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a polysubstituted heterocyclic compound of significant interest in medicinal chemistry and drug development. Its unique molecular architecture, featuring two distinct electrophilic sites—a sulfonyl chloride at the 2-position and a chloro-substituted carbon at the 5-position, both on a nitro-activated thiophene ring—presents a fascinating case study in chemical reactivity and regioselectivity. This in-depth technical guide provides a comprehensive analysis of the reactivity profile of this compound with various nucleophiles. We will delve into the mechanistic underpinnings that govern its reactions, explore the factors influencing regioselectivity, and provide practical, field-proven experimental protocols for its derivatization. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage the synthetic potential of this versatile building block.

Introduction: A Molecule with a Dual Personality

The thiophene moiety is a well-established scaffold in a plethora of biologically active compounds.[1][2] The introduction of a sulfonyl chloride group provides a highly reactive handle for the facile formation of sulfonamides and sulfonate esters, functional groups that are prevalent in numerous pharmaceuticals.[3][4] In 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, the inherent reactivity of the sulfonyl chloride is juxtaposed with the potential for nucleophilic aromatic substitution (SNAr) on the thiophene ring. The presence of a strongly electron-withdrawing nitro group at the 4-position significantly activates the ring towards nucleophilic attack, while the chlorine at the 5-position serves as a potential leaving group.[5][6]

This duality of reactive sites raises a critical question for the synthetic chemist: where will a nucleophile preferentially attack? Understanding and controlling this regioselectivity is paramount for the strategic design and synthesis of novel chemical entities. This guide will dissect the electronic and steric factors that dictate the reactivity of this intriguing molecule.

The Primary Site of Nucleophilic Attack: The Sulfonyl Chloride Group

Based on fundamental principles of organic chemistry and available literature on related compounds, the sulfonyl chloride at the 2-position is the more electrophilic and thus the primary site for nucleophilic attack under most conditions.[7][8] The sulfur atom in a sulfonyl chloride is highly electron-deficient due to the strong electron-withdrawing effect of the two oxygen atoms and the chlorine atom. This makes it a hard electrophile, readily attacked by a wide range of nucleophiles.[1]

While the nitro group at the 4-position does activate the thiophene ring for SNAr, the carbon-chlorine bond at the 5-position is generally less reactive towards nucleophilic substitution than the sulfur-chlorine bond of the sulfonyl chloride. Nucleophilic substitution at an sp2-hybridized carbon of an aromatic ring typically involves the formation of a high-energy Meisenheimer complex, which can be a kinetically slower process compared to the direct attack on the sulfonyl group.[6][9]

Therefore, for most common nucleophiles such as amines, alcohols, and thiols, the reaction is expected to proceed selectively at the sulfonyl chloride moiety.

Caption: Primary reaction pathway of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Reactivity with N-Nucleophiles: Synthesis of Sulfonamides

The reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with primary and secondary amines is a robust and high-yielding method for the synthesis of the corresponding 5-chloro-4-nitrothiophene-2-sulfonamides.[3] This reaction typically proceeds rapidly at or below room temperature in the presence of a base to neutralize the hydrochloric acid byproduct.

Mechanism of Sulfonamide Formation

The reaction follows a nucleophilic acyl substitution-like mechanism at the sulfur center.

Caption: Mechanism of sulfonamide formation.

Experimental Protocol: Synthesis of N-Benzyl-5-chloro-4-nitrothiophene-2-sulfonamide

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Triethylamine (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for elution

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of benzylamine and triethylamine in anhydrous DCM.

• Add the benzylamine solution dropwise to the cooled solution of the sulfonyl chloride with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-benzyl-5-chloro-4-nitrothiophene-2-sulfonamide.

Reactivity with O-Nucleophiles: Synthesis of Sulfonate Esters

Alcohols and phenols react with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in the presence of a base to yield the corresponding sulfonate esters.[3] These reactions are analogous to the formation of sulfonamides and are a valuable method for converting alcohols into good leaving groups for subsequent nucleophilic substitution reactions.

Experimental Protocol: Synthesis of Ethyl 5-chloro-4-nitrothiophene-2-sulfonate

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq)

• Ethanol, anhydrous (excess)

• Pyridine, anhydrous

• Diethyl ether

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in a minimal amount of anhydrous diethyl ether in a round-bottom flask under a nitrogen atmosphere.

• Add an excess of anhydrous ethanol to the solution.

• Cool the mixture to 0 °C and add anhydrous pyridine dropwise with stirring.

• Allow the reaction to stir at room temperature overnight. Monitor by TLC.

• Dilute the reaction mixture with diethyl ether and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude product can be purified by column chromatography if necessary.

Reactivity with S-Nucleophiles: Synthesis of Thiosulfonates

Thiols are excellent nucleophiles and are expected to react readily with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride to form thiosulfonates. The high nucleophilicity of the thiolate anion allows for a rapid reaction, often at low temperatures.

Experimental Protocol: Synthesis of S-Phenyl 5-chloro-4-nitrothiophene-2-thiosulfonate

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq)

• Thiophenol (1.05 eq)

• Potassium carbonate (1.5 eq)

• Acetonitrile

• Water

• Ethyl acetate

Procedure:

• To a solution of thiophenol in acetonitrile, add potassium carbonate and stir for 15 minutes at room temperature.

• Cool the mixture to 0 °C and add a solution of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in acetonitrile dropwise.

• Stir the reaction at 0 °C for 1 hour and then at room temperature for an additional 2 hours. Monitor by TLC.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash chromatography to yield the desired thiosulfonate.

Data Presentation: Spectroscopic Characterization

The following table provides representative 1H and 13C NMR chemical shift ranges for the parent sulfonamide and its N-substituted derivatives, based on data from analogous aromatic sulfonamides.[3] Actual chemical shifts for derivatives of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride will vary depending on the specific substituent and the solvent used for analysis.

Compound Type	Proton (1H NMR)	Chemical Shift (δ, ppm)	Carbon (13C NMR)	Chemical Shift (δ, ppm)
5-Chloro-4-nitrothiophene-2-sulfonamide	H3	7.5 - 7.8	C2	145 - 150
NH2	5.5 - 6.5 (broad)	C3	120 - 125
C4	148 - 152
C5	130 - 135
N-Alkyl-5-chloro-4-nitrothiophene-2-sulfonamide	H3	7.6 - 7.9	C2	144 - 149
NH	8.0 - 9.0 (broad)	C3	121 - 126
Alkyl-H	1.0 - 4.0	C4	147 - 151
C5	131 - 136
Alkyl-C	10 - 60
N-Aryl-5-chloro-4-nitrothiophene-2-sulfonamide	H3	7.8 - 8.2	C2	143 - 148
NH	9.0 - 10.5 (broad)	C3	122 - 127
Aryl-H	7.0 - 8.0	C4	146 - 150
C5	132 - 137
Aryl-C	110 - 140

Conclusion: A Versatile and Selective Building Block

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly valuable synthetic intermediate characterized by a predictable reactivity profile. The sulfonyl chloride group serves as the primary site of nucleophilic attack, allowing for the efficient and regioselective synthesis of a wide array of sulfonamides, sulfonate esters, and thiosulfonates. While the potential for nucleophilic aromatic substitution on the thiophene ring exists, this pathway is generally disfavored under standard reaction conditions. By understanding the principles of its reactivity, researchers can confidently employ this compound as a versatile building block for the construction of complex molecules with potential applications in drug discovery and materials science. The experimental protocols provided herein offer a solid foundation for the exploration of the rich chemistry of this dual-functionalized thiophene derivative.

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A Comprehensive Technical Guide to the Safe Handling of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2).[1][2] As a Senior Application Scientist, this document is crafted to blend technical accuracy with practical, field-tested insights to ensure the safe and effective use of this reactive compound in a laboratory setting.

Compound Profile and Hazard Identification

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a sulfur-containing heterocyclic compound with the molecular formula C4HCl2NO4S2 and a molecular weight of 262.09 g/mol .[2] Its structure, featuring a sulfonyl chloride and a nitro group on a thiophene ring, makes it a valuable intermediate in the synthesis of various pharmaceutical and biologically active compounds. However, these same reactive functional groups also contribute to its significant hazards.

Primary Hazards:

• Corrosive: This compound is expected to cause severe skin burns and eye damage upon contact.[3][4] Materials in this chemical class are known to be corrosive.[5][6]

• Water Reactive: Like many sulfonyl chlorides, it is anticipated to react violently with water, potentially releasing toxic and corrosive gases such as hydrogen chloride.[4][7]

• Moisture Sensitive: The compound is sensitive to moisture and should be handled under dry conditions to prevent degradation and the release of hazardous byproducts.[8][9]

A thorough review of the Safety Data Sheet (SDS) for a closely related compound, 5-Chlorothiophene-2-sulfonyl chloride, indicates that it causes severe skin burns and eye damage.[4][7][10] It is prudent to assume that 5-Chloro-4-nitrothiophene-2-sulfonyl chloride exhibits similar or even more pronounced hazardous properties due to the presence of the electron-withdrawing nitro group.

Prerequisite Safety Measures and Personal Protective Equipment (PPE)

Before handling 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, a comprehensive risk assessment should be conducted, considering the scale of the reaction and the specific experimental conditions. The following PPE is mandatory:

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a full-face shield.	Protects against splashes of the corrosive solid or its solutions, and potential projectiles from a reactive incident.[5][11]
Hands	Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene).	Provides a barrier against direct skin contact. Always check the glove manufacturer's compatibility chart.[5]
Body	A flame-resistant lab coat, worn fully buttoned.	Protects against accidental spills and splashes.[5]
Respiratory	A NIOSH-approved respirator with appropriate cartridges for acid gases and organic vapors.	To be used when handling the powder outside of a certified chemical fume hood or in case of a spill.

Engineering Controls:

• All handling of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• An emergency eyewash station and safety shower must be readily accessible and tested regularly.[11][12]

Step-by-Step Handling and Experimental Workflow

The following protocol outlines the safe handling of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride from initial storage to use in a reaction.

Caption: Experimental workflow for handling 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Protocol:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood has a current certification and is functioning correctly.

  • Assemble all necessary glassware and ensure it is completely dry, either by oven-drying or flame-drying under an inert atmosphere.

• Handling and Weighing:

  • Transport the container of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride from its storage location to the fume hood.

  • Carefully open the container. Avoid creating dust.

  • Weigh the required amount of the compound directly into a tared, dry container within the fume hood.

• Addition to the Reaction:

  • Add the weighed compound to the reaction vessel under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

  • Slowly add an anhydrous solvent to the reaction vessel. Be aware of any potential exotherm.

  • Proceed with the addition of other reagents in a controlled manner.

• Cleanup and Decontamination:

  • Upon completion of the reaction, the reaction mixture should be quenched carefully, following a pre-approved procedure. A common method for sulfonyl chlorides is slow addition to a stirred, cooled solution of a suitable nucleophile (e.g., a secondary amine) or a basic solution.

  • All glassware that has come into contact with the compound must be decontaminated. This can be achieved by rinsing with a suitable solvent, followed by careful washing with a basic solution to neutralize any residual acidic species.

  • All waste, including contaminated PPE and cleaning materials, must be disposed of as hazardous waste in accordance with institutional and local regulations.[12]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial to minimizing harm.

Spill Response:

Caption: Decision-making workflow for a chemical spill.

• Evacuate and Alert: Immediately evacuate the affected area and alert nearby personnel and your supervisor.[12]

• Containment: For small, manageable spills, trained personnel wearing appropriate PPE can contain the spill using an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels.[13]

• Neutralization: The contained spill can then be cautiously neutralized with a weak base, such as sodium bicarbonate.

• Cleanup: The neutralized mixture should be collected into a clearly labeled hazardous waste container. The area should then be decontaminated.

• Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your institution's emergency response team immediately.[13]

First Aid:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][7] Seek immediate medical attention.[4][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][9] Seek immediate medical attention.[4][9]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.[4]

Storage and Incompatibility

Storage:

• Store 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in a tightly sealed container in a cool, dry, and well-ventilated area.[4][8]

• The storage area should be designated for corrosive and water-reactive materials.

• Store away from incompatible substances.

Incompatible Materials:

• Water and Moisture: Reacts violently.

• Strong Bases: Can cause vigorous or violent reactions.[7]

• Alcohols: Will react to form esters, potentially generating heat and pressure.[14]

• Strong Oxidizing Agents: May lead to an exothermic reaction.[9]

• Metals: May be corrosive to certain metals, especially in the presence of moisture.[11][15]

References

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• ACTenviro. (2024, July 19). How To Effectively Handle and Manage Corrosive Chemicals.
• Fisher Scientific. (n.d.). 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, 98%.
• Thermo Fisher Scientific. (2025, September 16).
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• New Jersey Department of Health. (n.d.). Benzene Sulfonyl Chloride Hazard Summary.
• VSNCHEM. (n.d.). vt20336 5-chloro-4-nitrothiophene-2-sulfonyl chloride.
• Sigma-Aldrich. (n.d.). 5-Chlorothiophene-2-sulfonyl chloride 96%.
• CymitQuimica. (2010, October 19).
• Fisher Scientific. (2008, February 21).
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• Santa Cruz Biotechnology. (n.d.). 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.
• Chem-Impex. (n.d.). 5-Chloro-2-thiophenesulfonyl chloride.
• PubChemLite. (n.d.). 5-chloro-4-nitrothiophene-2-sulfonyl chloride (C4HCl2NO4S2).
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• PubChem. (n.d.). 5-Chlorothiophene-2-carbonyl Chloride.

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Key functional groups in 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

<_-3a_loading_indicator>## An In-Depth Technical Guide to the Key Functional Groups in 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly functionalized heterocyclic compound that serves as a versatile building block in synthetic organic chemistry, particularly in the realm of drug discovery. Its synthetic utility is dictated by the distinct reactivity of its three key functional groups: a sulfonyl chloride, a nitro group, and a chloro substituent, all attached to a thiophene core. This technical guide provides a comprehensive analysis of each functional group, detailing its inherent chemical properties, reactivity, and the strategic interplay between them. By understanding the nuanced reactivity of this molecule, researchers can harness its potential for the rational design and synthesis of novel chemical entities with diverse applications.

The Thiophene Core: A Modulated Aromatic System

The central scaffold of the molecule is a thiophene ring, a five-membered aromatic heterocycle. While thiophene itself is an electron-rich aromatic system, the presence of three potent electron-withdrawing groups—sulfonyl chloride, nitro, and chloro—profoundly alters its electronic character. This substantial electron withdrawal deactivates the ring towards traditional electrophilic aromatic substitution but significantly activates it for nucleophilic aromatic substitution, a key aspect of its reactivity profile.

The Principal Functional Groups: A Triumvirate of Reactivity

The unique arrangement of the three functional groups on the thiophene ring allows for a sequential and controlled functionalization, making it a valuable scaffold in combinatorial chemistry and targeted synthesis.

The Sulfonyl Chloride (-SO₂Cl): The Primary Reactive Site

The sulfonyl chloride group is the most electrophilic and, therefore, the most reactive center in the molecule.[1][2] Its reactivity is the cornerstone of the molecule's utility as a synthetic intermediate.[3]

• Inherent Properties and Reactivity: The sulfur atom is rendered highly electron-deficient by the two oxygen atoms and the chlorine atom, making it an excellent electrophile.[1] This functional group readily undergoes nucleophilic substitution with a wide array of nucleophiles.[1][4]

  • Formation of Sulfonamides: The reaction with primary or secondary amines is a facile process that yields sulfonamides, a privileged structural motif in a vast number of marketed drugs.[5][6] This transformation is typically conducted in the presence of a non-nucleophilic base to quench the HCl generated during the reaction.[5]

  • Formation of Sulfonate Esters: In the presence of alcohols, sulfonate esters are formed.

  • Hydrolysis: The sulfonyl chloride group is susceptible to hydrolysis, converting to the corresponding sulfonic acid.[4] Therefore, anhydrous reaction conditions are often necessary.

• Spectroscopic Signatures:

  • Infrared (IR) Spectroscopy: Sulfonyl chlorides exhibit strong, characteristic absorption bands for the asymmetric and symmetric S=O stretching vibrations, typically found in the ranges of 1410-1370 cm⁻¹ and 1204-1166 cm⁻¹, respectively.[7]

The Nitro Group (-NO₂): A Powerful Modulator and Synthetic Precursor

The nitro group is a strong electron-withdrawing group that significantly influences the reactivity of the entire molecule.[8][9]

• Inherent Properties and Reactivity:

  • Activation for Nucleophilic Aromatic Substitution: The potent electron-withdrawing nature of the nitro group, particularly from the para-position relative to the chloro group, is crucial for activating the ring towards nucleophilic aromatic substitution (SₙAr).[8][10][11][12] It stabilizes the negatively charged Meisenheimer complex intermediate, thereby lowering the activation energy for the substitution reaction.[12][13]

  • Reduction to an Amine: The nitro group is readily reduced to a primary amine (-NH₂) under various conditions, such as using metals in acidic media (e.g., SnCl₂/HCl, Fe/HCl) or through catalytic hydrogenation.[10][14][15][16][17] This transformation is synthetically invaluable as it introduces a nucleophilic site that can be further elaborated through a multitude of reactions (e.g., acylation, alkylation, diazotization).

• Spectroscopic Signatures:

  • Infrared (IR) Spectroscopy: Aromatic nitro compounds typically display strong asymmetric and symmetric stretching bands around 1550-1490 cm⁻¹ and 1355-1315 cm⁻¹, respectively.[18]

The Chloro Group (-Cl): A Site for Nucleophilic Aromatic Substitution

The chloro group at the 5-position serves as a leaving group in nucleophilic aromatic substitution reactions.

• Inherent Properties and Reactivity:

  • Nucleophilic Aromatic Substitution (SₙAr): While aryl halides are generally unreactive towards nucleophiles, the presence of strongly electron-withdrawing groups, such as the nitro group at the 4-position and the sulfonyl chloride at the 2-position, makes the chloro group susceptible to displacement by nucleophiles.[8][11][12][19] This allows for the introduction of a wide range of functionalities, including amines, ethers, and thioethers, at this position.

Strategic Synthesis and Reactivity Workflow

The differential reactivity of the functional groups allows for a logical and stepwise approach to molecular elaboration. A common synthetic strategy involves a hierarchical functionalization:

Caption: A typical three-step synthetic workflow utilizing the hierarchical reactivity of the functional groups.

Step 1: Sulfonamide Formation: The highly reactive sulfonyl chloride is typically addressed first, reacting with an amine to form a stable sulfonamide.

Step 2: Nucleophilic Aromatic Substitution: The chloro group is then displaced by a suitable nucleophile. This step is often performed at elevated temperatures.

Step 3: Nitro Group Reduction: The final step is often the reduction of the nitro group to an amine, which provides a versatile handle for further diversification of the molecular scaffold.

Experimental Protocols: Foundational Methodologies

General Protocol for Sulfonamide Synthesis

• Dissolution: Dissolve 5-chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq) in a suitable anhydrous aprotic solvent (e.g., dichloromethane, THF, or acetonitrile).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Reagents: Add the desired primary or secondary amine (1.1 eq) followed by the dropwise addition of a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 1.5 eq).

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water or a dilute acid solution (e.g., 1M HCl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.

General Protocol for Nitro Group Reduction using SnCl₂

• Suspension: Suspend the nitrothiophene derivative (1.0 eq) in a protic solvent such as ethanol or ethyl acetate.

• Addition of Reducing Agent: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq).

• Heating: Heat the reaction mixture to reflux (typically 60-80 °C).

• Monitoring: Monitor the disappearance of the starting material by TLC or LC-MS.

• Work-up: After cooling to room temperature, carefully add a saturated aqueous solution of sodium bicarbonate until the pH is basic (pH > 8) to neutralize the acid and precipitate tin salts.

• Extraction and Purification: Filter the mixture through a pad of celite, washing with ethyl acetate. Separate the organic layer from the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude amine, which can be further purified if necessary.

Summary of Key Data

Functional Group	Reactivity Profile	Typical IR Absorption (cm⁻¹)	Key Synthetic Transformation
Sulfonyl Chloride	Highly electrophilic; primary site of reaction.	1370-1410 (asym S=O), 1166-1204 (sym S=O)[7]	Sulfonamide/Sulfonate ester formation.[20]
Nitro Group	Strong electron-withdrawer; activates SₙAr; reducible.[8][9]	1490-1550 (asym N=O), 1315-1355 (sym N=O)[18]	Reduction to a primary amine.[14][16]
Chloro Group	Leaving group in SₙAr reactions.	Not characteristic	Nucleophilic displacement.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a synthetically powerful molecule due to the well-defined and differential reactivity of its three principal functional groups. The sulfonyl chloride acts as a highly reactive electrophilic handle, the nitro group serves as both a potent activating group and a latent amine, and the chloro atom functions as a leaving group in nucleophilic aromatic substitution reactions. A comprehensive understanding of these functionalities and their interplay is crucial for the strategic design of synthetic routes to access novel and complex molecular architectures for applications in drug discovery and materials science.

References

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A Senior Application Scientist's Guide to 5-Chloro-4-nitrothiophene-2-sulfonyl chloride: Synthesis, Sourcing, and Application in Medicinal Chemistry

Abstract

5-Chloro-4-nitrothiophene-2-sulfonyl chloride, a specialized heterocyclic building block, represents a cornerstone reagent for introducing the sulfonamide moiety into complex molecular architectures. This guide provides an in-depth technical overview for researchers, chemists, and drug development professionals. We will explore its physicochemical properties, delineate a robust synthesis protocol, analyze its core reactivity, and provide a validated methodology for its application in sulfonamide synthesis. Furthermore, this document includes a comprehensive survey of commercial suppliers and critical safety protocols to ensure its effective and safe utilization in the laboratory.

The Strategic Importance in Medicinal Chemistry

In the landscape of pharmaceutical development, the strategic incorporation of specific functional groups is paramount to modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2) has emerged as a highly valuable intermediate for this purpose. Its utility is rooted in the dual-functionality of its structure: a highly reactive sulfonyl chloride group and a substituted thiophene ring.

The sulfonyl chloride moiety is a potent electrophile, readily undergoing nucleophilic attack by primary and secondary amines to form stable sulfonamide linkages.[1] Sulfonamides are a privileged scaffold in medicinal chemistry, present in a wide array of approved drugs including antibiotics, diuretics, and enzyme inhibitors.[1] The thiophene core, decorated with electron-withdrawing chloro and nitro groups, provides a rigid, aromatic scaffold that can be further functionalized, enabling chemists to build diverse molecular frameworks with tailored pharmacological profiles.[1] This combination makes the title compound an essential tool for lead optimization and the construction of novel chemical entities.

Physicochemical Properties and Structural Analysis

A thorough understanding of a reagent's properties is the foundation of its effective use. The key identifiers and physical characteristics of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride are summarized below.

Property	Value	Reference
CAS Number	58457-24-2	[2][3][4][5]
Molecular Formula	C₄HCl₂NO₄S₂	[2][5][6]
Molecular Weight	262.09 g/mol	[3][5]
IUPAC Name	5-chloro-4-nitrothiophene-2-sulfonyl chloride	[2]
Melting Point	48-52°C	[7]
SMILES	[O-]C1=C(Cl)SC(=C1)S(Cl)(=O)=O	[2]
InChIKey	SGHAHFHTASPNKN-UHFFFAOYSA-N	[2][6]

The molecule's structure features a thiophene ring substituted at position 2 with a sulfonyl chloride group, at position 4 with a nitro group, and at position 5 with a chlorine atom. This specific arrangement dictates its reactivity and steric profile.

Caption: Structure of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Synthesis and Purification: A Postulated Protocol

While specific literature detailing the synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is sparse, a robust synthesis can be postulated based on well-established chlorosulfonation reactions of thiophene derivatives. The following protocol is adapted from general procedures for creating sulfonyl chlorides from activated aromatic rings.

Experimental Protocol: Chlorosulfonation of 2-Chloro-5-nitrothiophene

Causality Statement: This protocol utilizes chlorosulfonic acid, a powerful sulfonating and chlorinating agent. The reaction is performed at low temperatures to control the high reactivity and prevent degradation of the sensitive thiophene ring. The quench with ice is a critical step to safely neutralize the excess, highly reactive chlorosulfonic acid.

• Setup: In a three-necked, round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add 2-Chloro-5-nitrothiophene (1.0 eq).

• Inert Atmosphere: Purge the system with dry nitrogen. It is crucial to maintain an anhydrous environment as chlorosulfonic acid reacts violently with water.

• Cooling: Cool the flask to 0°C using an ice-salt bath.

• Reagent Addition: Slowly add chlorosulfonic acid (3.0-5.0 eq) dropwise via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 5°C.

• Reaction: Once the addition is complete, allow the reaction mixture to stir at 0°C for an additional 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: In a separate, large beaker, prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction mixture onto the ice with vigorous stirring. This is a highly exothermic step and must be performed in a well-ventilated fume hood.

• Extraction: Once the quench is complete and the ice has melted, transfer the aqueous slurry to a separatory funnel. Extract the product with a suitable organic solvent, such as dichloromethane or ethyl acetate (3x volumes).

• Washing: Combine the organic layers and wash sequentially with cold water, saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield the final product.

Characterization: The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.

• ¹H NMR: A single proton on the thiophene ring is expected to appear as a singlet in the aromatic region (δ 7.5-8.5 ppm).

• Mass Spectrometry: To confirm the molecular weight (m/z ~261).

• IR Spectroscopy: To identify characteristic peaks for S=O (sulfonyl) and N=O (nitro) stretches.

Core Reactivity and Mechanistic Insights

The primary utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride lies in its role as an electrophile for sulfonamide synthesis. The sulfur atom of the sulfonyl chloride group is highly electron-deficient due to the adjacent oxygen and chlorine atoms, making it an excellent target for nucleophiles.

Sources

• 1. nbinno.com [nbinno.com]
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Literature review on the synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

An In-Depth Technical Guide to the Synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthetic strategies for preparing 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. We will delve into the mechanistic underpinnings of the reaction sequence, provide detailed experimental protocols, and offer insights grounded in established chemical principles.

Introduction and Strategic Overview

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly functionalized heterocyclic compound. Its array of reactive sites—a sulfonyl chloride, a nitro group, and a chloro substituent on an aromatic thiophene core—makes it a valuable and versatile building block in medicinal chemistry and materials science. The sulfonyl chloride moiety, in particular, is a key functional group for the synthesis of sulfonamides, a class of compounds with a broad spectrum of biological activities.

The synthesis of this target molecule presents a fascinating challenge in regiochemical control. The key is to introduce three different substituents onto the thiophene ring in a specific, predetermined order and orientation. The most logical and widely practiced approach involves a two-step sequence starting from the commercially available 2-chlorothiophene:

• Electrophilic Nitration: Introduction of a nitro group onto the 2-chlorothiophene ring.

• Electrophilic Chlorosulfonation: Introduction of the sulfonyl chloride group onto the resulting 2-chloro-3-nitrothiophene intermediate.

This strategy is predicated on the well-understood principles of electrophilic aromatic substitution on heterocyclic systems, where the directing effects of the existing substituents are leveraged to achieve the desired isomer.

Retrosynthetic Analysis

A retrosynthetic approach logically deconstructs the target molecule to reveal its key precursors and the overall synthetic strategy. The primary disconnection is at the sulfonyl chloride group, which is typically installed via chlorosulfonation of an activated or deactivated aromatic ring. This leads back to the nitro-chlorothiophene intermediate, which in turn arises from the nitration of 2-chlorothiophene.

Caption: Retrosynthetic pathway for the target compound.

Mechanistic Insights and Reaction Control

Step 1: Regioselective Nitration of 2-Chlorothiophene

The first crucial step is the nitration of 2-chlorothiophene. Thiophene is an electron-rich aromatic heterocycle that readily undergoes electrophilic substitution, primarily at the C2 and C5 positions. However, with the C2 position already occupied by a chlorine atom, the substitution pattern is altered.

• Directing Effects: The chlorine atom is an ortho-, para-directing group due to the resonance donation of its lone pairs, but it is also deactivating due to its inductive electron-withdrawing effect. The sulfur atom in the thiophene ring strongly activates the adjacent C2 and C5 positions. The combination of these effects directs the incoming electrophile (the nitronium ion, NO₂⁺) preferentially to the C5 position. However, significant substitution also occurs at the C3 position. For the synthesis of our specific target, the C3-nitrated isomer, 2-chloro-3-nitrothiophene , is the required intermediate.[1][2] Separation of the resulting isomers is often necessary to isolate the desired precursor.

Step 2: Chlorosulfonation of 2-Chloro-3-nitrothiophene

This is the key transformation to install the sulfonyl chloride functionality. The reaction proceeds via electrophilic aromatic substitution using chlorosulfonic acid (ClSO₃H) as the reagent.

• Causality of Reagent Choice: Chlorosulfonic acid is a powerful electrophile and is the standard reagent for introducing a sulfonyl chloride group onto an aromatic ring.[3][4] The reaction can also be driven by thionyl chloride in the presence of a sulfonic acid precursor.[4]

• Controlling Regioselectivity: At this stage, the thiophene ring possesses two substituents: a deactivating, meta-directing nitro group (at C3) and a deactivating, ortho-, para-directing chloro group (at C2).

  • The powerful deactivating effect of the nitro group significantly reduces the reactivity of the ring, often requiring harsher conditions (e.g., elevated temperatures) compared to the chlorosulfonation of unsubstituted thiophene.[5]

  • The directing effects converge to favor substitution at the C5 position. The chloro group directs ortho/para (i.e., to C3 and C5), while the nitro group directs meta (i.e., to C5). Both groups, therefore, direct the incoming electrophile to the vacant C5 position, leading to the desired product, 5-chloro-4-nitrothiophene-2-sulfonyl chloride .

The overall synthetic workflow is visualized below.

Caption: Overall synthetic workflow from starting material to final product.

Detailed Experimental Protocols

The following protocols are synthesized from established procedures for analogous transformations on aromatic and heterocyclic systems.[4][5] Researchers should perform their own risk assessment and optimization.

Reagents and Materials

Reagent	Molar Mass ( g/mol )	CAS Number	Key Hazards
2-Chlorothiophene	118.58	96-43-5	Flammable, Harmful
Nitric Acid (fuming)	63.01	7697-37-2	Oxidizer, Severe Burns
Sulfuric Acid (conc.)	98.08	7664-93-9	Severe Burns
2-Chloro-3-nitrothiophene	163.58	5330-98-3	Irritant
Chlorosulfonic Acid	116.52	7790-94-5	Corrosive, Water-Reactive
Dichloromethane	84.93	75-09-2	Suspected Carcinogen

Protocol 1: Synthesis of 2-Chloro-3-nitrothiophene

• Preparation: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, cool 150 mL of concentrated sulfuric acid to 0-5 °C in an ice-salt bath.

• Addition: Slowly add 2-chlorothiophene (e.g., 0.5 mol) to the sulfuric acid while maintaining the temperature below 10 °C.

• Nitration: Prepare a nitrating mixture by carefully adding concentrated nitric acid (0.55 mol) to 50 mL of cold concentrated sulfuric acid. Add this mixture dropwise to the thiophene solution over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 2 hours.

• Workup: Carefully pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.

• Isolation: The crude product may precipitate as a solid or an oil. Extract the mixture with a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the combined organic layers with water, then with a saturated sodium bicarbonate solution, and finally with brine. Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product is then purified by column chromatography or recrystallization to isolate the desired 2-chloro-3-nitrothiophene isomer. The pure compound is a light yellow solid with a melting point of approximately 51 °C.[1]

Protocol 2: Synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

CAUTION: Chlorosulfonic acid is extremely corrosive and reacts violently with water. This procedure must be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

• Setup: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber (to neutralize HCl gas), place chlorosulfonic acid (e.g., 5 molar equivalents).

• Addition of Substrate: Cool the chlorosulfonic acid to 0 °C. Slowly and portion-wise add 2-chloro-3-nitrothiophene (1.0 eq) over 30-60 minutes, maintaining the temperature between 0-5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then slowly heat to 80-100 °C. The reaction progress can be monitored by the evolution of HCl gas. Maintain this temperature for 2-4 hours or until the gas evolution ceases.[4][5]

• Quenching: Cool the reaction mixture back to room temperature. In a separate large beaker, prepare a substantial amount of crushed ice. Very slowly and carefully, pour the reaction mixture onto the crushed ice with vigorous stirring. This step is highly exothermic and will generate large amounts of HCl gas.

• Isolation: The solid product will precipitate in the ice-water mixture. Isolate the crude solid by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold water until the washings are neutral to pH paper. Dry the solid under vacuum. If necessary, the product can be further purified by recrystallization from a suitable solvent like carbon tetrachloride or hexane.

Characterization Data

The final product and key intermediate should be characterized using standard analytical techniques to confirm their identity and purity.

Compound	Molecular Formula	Mol. Weight	Physical State	Melting Point (°C)
2-Chloro-3-nitrothiophene	C₄H₂ClNO₂S	163.58	Light yellow solid	~51[1]
5-Chloro-4-nitrothiophene-2-sulfonyl chloride	C₄HCl₂NO₄S₂	262.09	Solid	Not available in search results

Spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) is essential for unambiguous structure confirmation.

Conclusion

The synthesis of 5-chloro-4-nitrothiophene-2-sulfonyl chloride is a robust two-step process that relies on fundamental principles of electrophilic aromatic substitution. Success hinges on the careful control of reaction conditions—particularly temperature—and a clear understanding of the directing effects of the substituents on the thiophene ring. By following the strategic pathway and protocols outlined in this guide, researchers can reliably access this valuable and highly functionalized chemical intermediate for applications in drug discovery and advanced materials development.

References

• US6794521B2 - Process for the preparation of 2-nitrothiophene selectively from thiophene using metal exchanged clay catalysts.
• 2-Thiophenesulfonyl chloride | 16629-19-9. ChemicalBook.
• JP2588580B2 - Method for producing 2-chloro-5-nitrobenzenesulfonyl chloride and 4-chloro-3-nitrobenzenesulfonyl chloride.
• US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride.
• 2-CHLORO-3-NITROTHIOPHENE CAS#: 5330-98-3. ChemicalBook.
• 2-Chloro-3-nitrothiophene | CAS 5330-98-3. Santa Cruz Biotechnology.

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• 5. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of Novel Thiophene-Based Sulfonamides Utilizing 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Abstract

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, present in a vast array of therapeutic agents, including antibacterials, diuretics, and antitumor agents.[1][2] The thiophene ring system is another privileged scaffold, valued for its unique electronic properties and its role as a versatile bioisostere for phenyl rings, often enhancing metabolic stability and binding affinity.[3][4] This application note provides a detailed guide for the synthesis of novel sulfonamides by leveraging the unique reactivity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. This specialized reagent serves as a powerful building block, enabling the facile generation of diverse libraries of thiophene-based sulfonamides for drug discovery and development programs. We present the underlying chemical principles, detailed step-by-step protocols for both single-compound synthesis and parallel library generation, and essential troubleshooting guidance.

The Core Reagent: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly valuable intermediate for targeted synthesis.[5] Its structure is distinguished by a thiophene ring functionalized with two potent electron-withdrawing groups—a nitro group at the 4-position and a chlorine atom at the 5-position.

Causality of Reactivity: These electron-withdrawing substituents significantly influence the reagent's reactivity. By pulling electron density away from the thiophene ring, they render the sulfur atom of the sulfonyl chloride group (at the 2-position) exceptionally electrophilic. This heightened electrophilicity makes it highly susceptible to nucleophilic attack by primary and secondary amines, facilitating efficient sulfonamide bond formation, often under mild conditions. Furthermore, the chloro and nitro groups provide strategic handles for subsequent post-synthetic modifications, allowing for further diversification of the molecular scaffold.[5]

Table 1: Properties of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Property	Value	Source
CAS Number	58457-24-2	[6][7]
Molecular Formula	C₄HCl₂NO₄S₂	[6]
Molecular Weight	262.09 g/mol	[6]
Appearance	Solid	[8]
Primary Hazard	Corrosive	[8]

Reaction Mechanism: The Chemistry of Sulfonamide Formation

The synthesis of a sulfonamide from a sulfonyl chloride and an amine is a classic example of nucleophilic substitution at a sulfur center.[2][9] The reaction proceeds via a well-established mechanism, which can be conceptualized as either a one-step SN2-type process or a two-step addition-elimination pathway.[2]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine (the nucleophile) attacks the highly electrophilic sulfur atom of the sulfonyl chloride.

• Formation of Tetrahedral Intermediate (in a two-step model): This attack leads to the formation of a transient, unstable tetrahedral intermediate.

• Elimination of Leaving Group: The intermediate collapses, expelling the chloride ion, which is an excellent leaving group.

• Proton Transfer: A base, typically a non-nucleophilic tertiary amine like triethylamine (TEA) or pyridine, removes the proton from the nitrogen atom, neutralizing the resulting ammonium salt and yielding the final, stable sulfonamide product. The base also serves the critical function of scavenging the hydrogen chloride (HCl) byproduct generated during the reaction, preventing it from protonating the starting amine and rendering it non-nucleophilic.[9][10]

Caption: General mechanism for sulfonamide synthesis.

Experimental Protocols

Safety First: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is corrosive and moisture-sensitive.[8] Always handle it in a fume hood with appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Many amines are toxic and/or corrosive. Consult the Safety Data Sheet (SDS) for all reagents before use.

Protocol A: Single Compound Synthesis

This protocol details the synthesis of a single, novel sulfonamide derivative for proof-of-concept or scale-up studies.

Table 2: Materials and Reagents for Single Synthesis

Reagent/Material	Grade	Purpose
5-Chloro-4-nitrothiophene-2-sulfonyl chloride	≥98%	Electrophile
Primary or Secondary Amine	Reagent	Nucleophile
Triethylamine (TEA) or Pyridine	Anhydrous	Base/HCl Scavenger
Dichloromethane (DCM) or Acetonitrile	Anhydrous	Reaction Solvent
Saturated Sodium Bicarbonate (NaHCO₃)	ACS	Aqueous Work-up
Brine (Saturated NaCl)	ACS	Aqueous Work-up
Anhydrous Magnesium Sulfate (MgSO₄)	ACS	Drying Agent
Silica Gel	60 Å, 230-400 mesh	Chromatography
TLC Plates	Silica gel 60 F₂₅₄	Reaction Monitoring

Step-by-Step Methodology:

• Preparation: To a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the desired amine (1.0 eq.). Dissolve it in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Add triethylamine (1.2 eq.) to the solution and stir.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: This step is crucial to control the initial exotherm of the reaction, preventing potential side reactions and degradation of starting materials.

• Reagent Addition: In a separate flask, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.05 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 10-15 minutes using an addition funnel.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). A typical mobile phase is a mixture of ethyl acetate and hexanes. The disappearance of the starting amine is a key indicator of reaction completion.

• Work-up:

  • Quench the reaction by adding deionized water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (to remove any remaining HCl) and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure sulfonamide.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol B: Parallel Library Synthesis

This protocol is designed for generating a small library of sulfonamides for structure-activity relationship (SAR) studies, utilizing a multi-well plate format.

Caption: Workflow for parallel sulfonamide library synthesis.

Methodology:

• Stock Solutions: Prepare individual stock solutions of diverse primary and secondary amines (1.0 eq.) with triethylamine (1.2 eq.) in an appropriate solvent (e.g., THF or DCM). Prepare a single stock solution of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.05 eq.).

• Dispensing: Using a multichannel pipette or automated liquid handler, dispense the amine stock solutions into the wells of a deep-well reaction block.

• Reaction Initiation: Add the sulfonyl chloride stock solution to each well to initiate the reactions simultaneously.

• Incubation: Seal the reaction block and place it on an orbital shaker at room temperature for 12-24 hours.

• Parallel Work-up: Quench the reactions by adding a suitable aqueous solution. Perform a parallel liquid-liquid extraction.

• Analysis: Evaporate the solvent and analyze the crude products directly by LC-MS to confirm product formation and assess purity before selecting candidates for further purification and biological screening.

Troubleshooting Guide

Table 3: Common Problems and Solutions in Sulfonamide Synthesis

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive amine (e.g., sterically hindered or electron-deficient).2. Reagent degradation (sulfonyl chloride hydrolyzed by moisture).3. Insufficient base.	1. Increase reaction temperature or use a stronger, non-nucleophilic base (e.g., DBU).2. Use freshly opened or purified sulfonyl chloride and ensure anhydrous conditions.3. Increase the equivalents of base to 1.5-2.0 eq.
Incomplete Reaction	1. Insufficient reaction time.2. Low reaction temperature.	1. Extend the reaction time and continue to monitor by TLC.2. Gently heat the reaction mixture (e.g., to 40 °C).
Multiple Products	1. Reaction with a di-amine.2. Side reactions due to reactive functional groups on the amine.3. Formation of a double-sulfonated product (for primary amines).	1. Use a large excess of the di-amine to favor mono-sulfonylation.2. Protect other reactive functional groups (e.g., alcohols, phenols) prior to the reaction.3. Use a 1:1 stoichiometry and control the addition of the sulfonyl chloride carefully.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a superior building block for the synthesis of novel sulfonamides. Its enhanced electrophilicity, driven by the electron-withdrawing groups on the thiophene ring, ensures efficient and reliable coupling with a wide range of amines. The protocols outlined in this note provide a robust framework for researchers to rapidly generate diverse libraries of thiophene-based sulfonamides, accelerating the identification of new lead compounds in drug discovery.

References

• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. Google Vertex AI Search.
• Synthesis of Sulfonamides. Synthetic Methods in Drug Discovery: Volume 2.

• Methods for the synthesis of sulfonamides. ResearchGate. [Link]

• Mild and General Method for the Synthesis of Sulfonamides. ResearchGate. [Link]

• Modular Two-Step Route to Sulfondiimidamides. Journal of the American Chemical Society. [Link]

• The Synthesis of Functionalised Sulfonamides. UCL Discovery. [Link]

• Protecting Groups for Amines: Sulfonamides. YouTube. [Link]

• Preparation of sulfonamides from N-silylamines. National Institutes of Health (NIH). [Link]

• Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. ResearchGate. [Link]

• Synthesis of thiophenes having the biologically active sulfonamide... ResearchGate. [Link]

• Evaluation of some thiophene-based sulfonamides as potent inhibitors... ResearchGate. [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives... National Institutes of Health (NIH). [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library. [Link]

• Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. [Link]

• Preparation method of 5-chlorine-2-aminobenzene sulfonamide.

• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers. [Link]

• Therapeutic importance of synthetic thiophene. National Institutes of Health (NIH). [Link]

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, 98%. Fisher Scientific. [Link]

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Applications of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of a Versatile Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can serve as a foundation for the development of new therapeutic agents is perpetual. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride has emerged as a highly valuable and reactive building block, primarily owing to its unique structural features. The thiophene ring, an important isostere of the benzene ring, is a privileged structure in many biologically active compounds.[1] The presence of a sulfonyl chloride group provides a reactive handle for the facile introduction of a sulfonamide moiety, a pharmacophore renowned for its broad spectrum of biological activities.[2] Furthermore, the chloro and nitro substituents on the thiophene ring offer opportunities for further chemical modifications, allowing for the fine-tuning of physicochemical properties and biological targets.[2] This guide provides an in-depth exploration of the applications of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in medicinal chemistry, complete with detailed protocols and insights into its synthetic utility.

Core Reactivity and Synthetic Utility

The primary application of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in medicinal chemistry lies in its reactivity towards nucleophiles, particularly primary and secondary amines, to form sulfonamides. The sulfonyl chloride group is a potent electrophile, readily undergoing nucleophilic attack to forge a stable S-N bond.[2] This reaction is the cornerstone for the synthesis of a diverse array of sulfonamide derivatives.

Beyond sulfonamide formation, the chloro and nitro groups on the thiophene ring are not mere spectators. The nitro group can be reduced to an amine, which can then be further functionalized, for instance, through acylation or participation in the formation of other heterocyclic rings. The chlorine atom can be a site for various cross-coupling reactions, enabling the introduction of diverse substituents to modulate the pharmacological profile of the resulting molecules.

Application in the Synthesis of Biologically Active Molecules

The sulfonamide moiety is a key feature in numerous classes of therapeutic agents, including antibacterial drugs, diuretics, and enzyme inhibitors.[2][3] Consequently, 5-Chloro-4-nitrothiophene-2-sulfonyl chloride serves as a crucial starting material for the synthesis of novel candidates in these and other therapeutic areas.

Synthesis of Novel Antibacterial Agents

The sulfonamide pharmacophore is historically significant in the development of antibacterial agents.[3] The structural motif derived from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride can be incorporated into novel compounds designed to inhibit essential bacterial enzymes, such as dihydropteroate synthase. While specific examples directly utilizing this reagent are not extensively documented in publicly available literature, the general principle of synthesizing thiophene-based sulfonamides as potential antibacterial agents is well-established.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Aryl/Alkyl-5-chloro-4-nitrothiophene-2-sulfonamides

This protocol outlines a general method for the reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with a primary or secondary amine to yield the corresponding sulfonamide.

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

• Appropriate primary or secondary amine (1.0 - 1.2 equivalents)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Base (e.g., Triethylamine (TEA) or Pyridine, 1.5 - 2.0 equivalents)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) and the base (1.5 equivalents) in the chosen anhydrous solvent.

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C using an ice bath. To this stirred solution, add a solution of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 equivalent) in the same anhydrous solvent dropwise over a period of 15-30 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials.

• Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic solvent (e.g., DCM or Ethyl Acetate) three times.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Chromatography: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure N-substituted-5-chloro-4-nitrothiophene-2-sulfonamide.

Causality Behind Experimental Choices:

• Inert Atmosphere: The sulfonyl chloride is moisture-sensitive; an inert atmosphere prevents its hydrolysis to the corresponding sulfonic acid.

• Anhydrous Solvents: The presence of water would lead to the unwanted hydrolysis of the sulfonyl chloride.

• Base: The reaction generates hydrochloric acid (HCl) as a byproduct. The base is essential to neutralize the acid and drive the reaction to completion. Pyridine can also act as a nucleophilic catalyst.

• 0 °C Addition: The reaction is often exothermic. Adding the sulfonyl chloride at a low temperature helps to control the reaction rate and minimize the formation of side products.

Protocol 2: Synthesis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

While not a direct application, the synthesis of the title compound is a critical prerequisite for its use. A plausible synthetic route involves the chlorosulfonation of a suitable thiophene precursor. Based on analogous preparations of similar compounds, the following protocol is proposed.[4]

Materials:

• 2-Chloro-3-nitrothiophene

• Chlorosulfonic acid

• Phosphorus pentachloride (optional, as a catalyst)

• Ice

• Dichloromethane (DCM) or Chloroform

Procedure:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for acidic gases, place 2-chloro-3-nitrothiophene.

• Chlorosulfonation: Cool the flask in an ice-salt bath. Slowly add an excess of chlorosulfonic acid via the dropping funnel while maintaining the temperature below 10 °C. A catalytic amount of phosphorus pentachloride can be added to facilitate the reaction.

• Reaction Progression: After the addition is complete, allow the mixture to stir at a controlled temperature (e.g., 40 °C) for several hours.[5] The reaction progress can be monitored by taking aliquots and analyzing them by NMR or GC-MS after careful quenching.

• Work-up: Once the reaction is deemed complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring. This will quench the excess chlorosulfonic acid and precipitate the sulfonyl chloride.

• Extraction and Purification: Extract the aqueous mixture with a suitable organic solvent like DCM or chloroform. Wash the combined organic layers with cold water and then with a saturated sodium bicarbonate solution to remove any remaining acid. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product may be further purified by recrystallization or chromatography.

Safety Note: Chlorosulfonic acid is highly corrosive and reacts violently with water. This reaction should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Data Presentation and Visualization

Table 1: Hypothetical Biological Activity of N-Aryl-5-chloro-4-nitrothiophene-2-sulfonamide Derivatives as Kinase Inhibitors

Compound ID	R-Group (on Amine)	Target Kinase	IC₅₀ (nM)
CNT-1	Phenyl	EGFR	150
CNT-2	4-Methoxyphenyl	EGFR	95
CNT-3	3,4-Dichlorophenyl	VEGFR2	50
CNT-4	4-(Morpholin-4-yl)phenyl	Abl	25

Experimental Workflow Visualization

The synthesis of sulfonamide libraries from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride for biological screening can be represented by the following workflow.

Caption: Workflow for the synthesis and screening of a sulfonamide library.

Reaction Mechanism Visualization

The fundamental reaction for the formation of a sulfonamide from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and an amine is a nucleophilic acyl substitution at the sulfur atom.

Caption: General reaction scheme for sulfonamide synthesis.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride represents a potent and versatile building block for medicinal chemists. Its ability to readily form the sulfonamide linkage, combined with the potential for further functionalization of the thiophene ring, provides a rich platform for the generation of diverse chemical libraries. While the full potential of this specific reagent is still being explored, the established importance of the thiophene and sulfonamide moieties in drug discovery underscores its significance. The protocols and conceptual frameworks provided in this guide are intended to empower researchers to effectively utilize this reagent in their pursuit of novel and effective therapeutic agents.

References

• Ostman, B., et al. (1968). The Chlorosulfonation of Nitrothiophenes. Acta Chemica Scandinavica, 22, 1687. Available at: [Link]

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The Versatile Scaffold: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride as a Privileged Building Block in Drug Discovery

Introduction: The Thiophene Moiety in Medicinal Chemistry

The thiophene ring, a five-membered sulfur-containing heterocycle, is a cornerstone in the design of modern pharmaceuticals.[1] Its structural resemblance to a benzene ring allows it to act as a bioisostere, while its unique electronic properties and potential for diverse functionalization make it a highly sought-after scaffold in drug discovery.[1] When further decorated with reactive functional groups, the thiophene core transforms into a powerful building block for constructing complex molecular architectures with a wide range of biological activities. One such pivotal intermediate is 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No: 58457-24-2) , a molecule primed for the synthesis of novel therapeutic agents.[1][2][3] This technical guide provides an in-depth exploration of the applications and experimental protocols for leveraging this versatile building block in the pursuit of new medicines.

Chemical Profile and Reactivity

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly reactive compound due to the presence of the electrophilic sulfonyl chloride group.[2] The electron-withdrawing nature of the nitro group and the chloro substituent further activates the thiophene ring, influencing its reactivity and the properties of its derivatives.[2] The primary reaction of this building block is the formation of sulfonamides through reaction with primary or secondary amines.[2] The resulting sulfonamide moiety is a key pharmacophore found in a multitude of approved drugs, including antibiotics, diuretics, and anticancer agents.[4][5]

Table 1: Physicochemical Properties of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Property	Value	Reference
CAS Number	58457-24-2	[3]
Molecular Formula	C4HCl2NO4S2	[3]
Molecular Weight	262.09 g/mol	[3]
Appearance	Light yellow solid	[2]
Melting Point	48-52 °C	[6]

Core Application: Synthesis of Heterocyclic Sulfonamides

The principal application of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in drug discovery is the synthesis of novel sulfonamide derivatives. The inherent biological activities of the nitrothiophene scaffold, combined with the proven pharmacological importance of the sulfonamide group, create a powerful synergy for the development of new therapeutic candidates.

Therapeutic Potential of Nitrothiophene-Sulfonamides:

• Antimicrobial Agents: Nitrothiophenes have a history of use as antibacterial and antifungal agents.[7] The incorporation of a sulfonamide moiety can enhance this activity and broaden the spectrum. Sulfonamides themselves are classic antibacterial agents that act by inhibiting dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.[7]

• Carbonic Anhydrase Inhibitors: Heterocyclic sulfonamides are a well-established class of carbonic anhydrase inhibitors.[8][9] These enzymes are implicated in various physiological processes, and their inhibition is a therapeutic strategy for glaucoma, epilepsy, and certain types of cancer.[10][11][12] The unique substitution pattern of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride offers the potential to create isoform-selective inhibitors with improved therapeutic profiles.

• Kinase Inhibitors: The sulfonamide group is a common feature in many kinase inhibitors used in oncology.[2] By coupling 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with appropriate amine-containing fragments, novel kinase inhibitors targeting specific signaling pathways in cancer cells can be developed.

Experimental Protocols

The following protocols provide a generalized yet detailed framework for the synthesis and characterization of sulfonamides derived from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Protocol 1: General Procedure for the Synthesis of N-Aryl/Alkyl-5-chloro-4-nitrothiophene-2-sulfonamides

This protocol outlines the straightforward reaction between 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and a primary or secondary amine to yield the corresponding sulfonamide.

Diagram 1: General Sulfonamide Synthesis Workflow

Caption: Workflow for sulfonamide synthesis.

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.0 - 1.2 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile)

• Tertiary amine base (e.g., Triethylamine (TEA), Pyridine) (1.5 - 2.0 eq)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Standard laboratory glassware

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 - 1.2 eq) and the tertiary amine base (1.5 - 2.0 eq) in the chosen anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq) in a minimal amount of the same anhydrous solvent.

• Add the solution of the sulfonyl chloride dropwise to the cooled amine solution over 15-30 minutes with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete (as indicated by the consumption of the limiting reagent), quench the reaction by adding water or 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with the organic solvent (e.g., DCM or ethyl acetate) (3 x volume of aqueous layer).

• Combine the organic layers and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography or recrystallization to afford the pure sulfonamide.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Sulfonyl chlorides are sensitive to moisture and can hydrolyze to the corresponding sulfonic acid. Therefore, the use of anhydrous solvents and an inert atmosphere is crucial to maximize the yield of the desired sulfonamide.

• Use of a Base: The reaction of a sulfonyl chloride with an amine generates one equivalent of hydrochloric acid. A tertiary amine base is added to neutralize this acid, driving the reaction to completion and preventing the protonation of the starting amine, which would render it non-nucleophilic.

• Slow Addition at Low Temperature: The reaction is often exothermic. Slow, dropwise addition of the sulfonyl chloride at 0 °C helps to control the reaction temperature, minimizing the formation of side products.

Protocol 2: Characterization of the Synthesized Sulfonamides

Thorough characterization is essential to confirm the structure and purity of the synthesized compounds.

Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, including the connectivity of atoms and the chemical environment of the protons and carbons. The disappearance of the amine N-H protons (for primary amines) and the appearance of a sulfonamide N-H proton signal (typically downfield) are indicative of a successful reaction.

• Infrared (IR) Spectroscopy: Useful for identifying the presence of key functional groups. Characteristic stretches for the sulfonamide group (S=O asymmetric and symmetric) are typically observed in the regions of 1350-1300 cm⁻¹ and 1160-1140 cm⁻¹, respectively.

• Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming the expected molecular formula.

Table 2: Representative Spectroscopic Data for a Hypothetical N-Aryl-5-chloro-4-nitrothiophene-2-sulfonamide

Spectroscopic Data	Expected Chemical Shift / Wavenumber
¹H NMR
Thiophene proton (s)	δ 7.5 - 8.5 ppm
Aromatic protons (m)	δ 7.0 - 8.0 ppm
Sulfonamide N-H (br s)	δ 9.0 - 11.0 ppm
¹³C NMR
Thiophene carbons	δ 120 - 150 ppm
Aromatic carbons	δ 110 - 150 ppm
IR
S=O asymmetric stretch	1330 - 1360 cm⁻¹
S=O symmetric stretch	1150 - 1180 cm⁻¹
N-H stretch	3200 - 3300 cm⁻¹

Safety and Handling

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a corrosive and moisture-sensitive solid.[8] It is essential to handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. In case of contact with skin or eyes, rinse immediately with copious amounts of water and seek medical attention.[13][14] Refer to the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

Conclusion and Future Perspectives

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a valuable and versatile building block in drug discovery. Its ability to readily form sulfonamides allows for the efficient synthesis of a diverse library of compounds with potential therapeutic applications. The strategic combination of the nitrothiophene core with the sulfonamide pharmacophore provides a rich platform for the development of novel antimicrobial agents, enzyme inhibitors, and other targeted therapies. The protocols and information provided in this guide are intended to empower researchers to effectively utilize this powerful synthetic tool in their quest for the next generation of life-saving medicines.

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Application Notes &amp; Protocols: A Guide to the Synthesis of Biologically Active Thiophene Derivatives from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Introduction: The Thiophene Scaffold and a Versatile Starting Material

Thiophene, a five-membered sulfur-containing heterocycle, is a cornerstone in medicinal chemistry. Its derivatives are integral to a wide array of pharmaceuticals, exhibiting activities such as anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2][3][4] The structural resemblance of the thiophene ring to a benzene ring allows it to act as a bioisostere, while its unique electronic properties offer opportunities for nuanced interactions with biological targets.[4] The design and synthesis of novel thiophene derivatives, therefore, remains a highly active area in drug discovery.[2][5][6]

This guide focuses on the synthetic utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride , a highly functionalized and versatile starting material. Its utility stems from the presence of three distinct reactive sites, which can be addressed sequentially or in tandem to generate a diverse library of complex molecules. Understanding the chemoselectivity and reactivity of these sites is paramount for strategic molecular design.

Figure 1: The three principal reactive sites of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

This document provides detailed protocols for leveraging each reactive site, culminating in strategies for constructing complex, biologically relevant heterocyclic systems.

Synthetic Strategies and Core Protocols

The strategic advantage of this starting material lies in the differential reactivity of its functional groups, allowing for a controlled, stepwise synthesis.

Strategy I: Reactions at the Sulfonyl Chloride Moiety

The sulfonyl chloride is the most electrophilic site on the molecule, making it the primary target for nucleophilic attack. This reaction is the cornerstone for synthesizing sulfonamides, a critical pharmacophore in numerous approved drugs.[7][8]

Causality Behind the Protocol: The reaction involves the nucleophilic attack of an amine's nitrogen atom on the electrophilic sulfur atom of the sulfonyl chloride.[9][10] This addition is followed by the elimination of a chloride ion. The reaction generates hydrochloric acid (HCl) as a byproduct, which can protonate the starting amine, rendering it non-nucleophilic. Therefore, a non-nucleophilic base (e.g., pyridine or triethylamine) is essential to scavenge the HCl and drive the reaction to completion.[9] The reaction is typically performed at a low temperature initially to control the exothermic reaction, then allowed to warm to ensure completion.

Figure 2: Workflow for the synthesis of thiophene sulfonamides.

Protocol 2.1.1: General Procedure for the Synthesis of N-substituted-5-chloro-4-nitrothiophene-2-sulfonamides

• Reaction Setup: To a stirred solution of the desired primary or secondary amine (1.1 equivalents) in anhydrous dichloromethane (DCM, 10 mL) in a round-bottom flask, add pyridine (1.5 equivalents). Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 15-20 minutes.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 8-16 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The disappearance of the starting sulfonyl chloride spot indicates completion.

• Workup: Dilute the reaction mixture with DCM (20 mL) and transfer to a separatory funnel. Wash sequentially with 1M HCl (2 x 20 mL) to remove excess pyridine, followed by saturated sodium bicarbonate solution (1 x 20 mL), and finally brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel.

• Characterization: Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.[9]

Amine Nucleophile	Product	Typical Yield
Aniline	N-phenyl-5-chloro-4-nitrothiophene-2-sulfonamide	85-95%
Morpholine	4-((5-chloro-4-nitrothiophen-2-yl)sulfonyl)morpholine	90-98%
Hydrazine Hydrate	5-chloro-4-nitrothiophene-2-sulfonohydrazide	80-90%
Table 1: Representative examples of sulfonamide synthesis.

Strategy II: Nucleophilic Aromatic Substitution (SₙAr)

The C5-chloro group is activated towards nucleophilic aromatic substitution (SₙAr) by the strong electron-withdrawing effects of the adjacent nitro group and the para-sulfonyl chloride (or sulfonamide) group.[11][12]

Causality Behind the Protocol: The SₙAr mechanism is a two-step addition-elimination process.[13] A nucleophile attacks the carbon bearing the leaving group (chloride), forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[11][14] The negative charge of this intermediate is delocalized onto the oxygen atoms of the ortho-nitro group, providing significant stabilization. This stabilization lowers the activation energy, making the reaction feasible.[12] In the second step, aromaticity is restored by the expulsion of the chloride leaving group.

Figure 3: Simplified schematic of the SₙAr addition-elimination mechanism.

Protocol 2.2.1: General Procedure for SₙAr Displacement of the C5-Chloride

• Reaction Setup: Dissolve the N-substituted-5-chloro-4-nitrothiophene-2-sulfonamide (1.0 equivalent) in a suitable solvent such as acetonitrile or N,N-dimethylformamide (DMF) in a round-bottom flask.

• Reagent Addition: Add the desired nucleophile (e.g., sodium methoxide, piperidine, or sodium azide; 1.2-1.5 equivalents) to the solution. If the nucleophile is an amine, add a base such as potassium carbonate (2.0 equivalents) to act as an acid scavenger.

• Reaction Progression: Heat the reaction mixture to 50-80 °C and stir for 4-12 hours.

• Monitoring: Monitor the reaction by TLC for the consumption of the starting material.

• Workup: After cooling to room temperature, pour the reaction mixture into ice-water. If a precipitate forms, collect it by filtration, wash with water, and dry. If no precipitate forms, extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography or recrystallization.

Strategy III: Reduction of the Nitro Group

Reduction of the nitro group to a primary amine is a pivotal transformation that opens up a vast number of synthetic possibilities for creating novel derivatives and fused ring systems. The resulting amino group can be acylated, alkylated, or used in cyclization reactions.

Causality Behind the Protocol: The reduction of aromatic nitro compounds is a well-established transformation.[15] While catalytic hydrogenation is effective, it can sometimes be non-selective. A common and reliable laboratory method is the use of tin(II) chloride (SnCl₂) in an acidic medium (concentrated HCl).[15] In this reaction, Sn(II) acts as the reducing agent, being oxidized to Sn(IV), while the nitro group is reduced to an amine. The acidic environment is crucial for the reaction mechanism.

Protocol 2.3.1: Reduction of the Nitro Group using Tin(II) Chloride

• Reaction Setup: Suspend the nitrothiophene derivative (1.0 equivalent) in ethanol in a round-bottom flask.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 equivalents) to the suspension.

• Reaction Progression: Carefully add concentrated HCl dropwise while stirring. An exothermic reaction may occur. After the initial reaction subsides, heat the mixture to reflux (approx. 70-80 °C) for 2-4 hours.

• Monitoring: Monitor the reaction by TLC until the starting material is fully consumed.

• Workup: Cool the reaction mixture to room temperature and pour it over crushed ice. Carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution or concentrated ammonium hydroxide until the pH is ~8-9. A precipitate of tin salts will form.

• Extraction & Purification: Extract the mixture with ethyl acetate (3 x 50 mL). Filter the combined organic layers through a pad of celite to remove insoluble tin salts. Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude aminothiophene derivative, which can be used directly or purified further.

Advanced Application: Multi-Step Synthesis of Fused Heterocycles

By combining the preceding strategies, complex polycyclic systems with significant biological potential can be constructed. An excellent example is the synthesis of pyrazolo[4,3-c][1][16]thiazin-3-amine 5,5-dioxides, a class of compounds with potential central nervous system activity.[17]

Synthetic Rationale: This synthesis involves a sequence of sulfonamide formation, nitro group reduction, diazotization of the resulting amine, and finally, an intramolecular cyclization to form the fused pyrazole ring.

Figure 4: Multi-step workflow for the synthesis of a fused pyrazolo-thiophene system.

Biological Evaluation Protocols

The synthesized thiophene derivatives often exhibit a range of biological activities.[1][5] Nitro-containing thiophenes, in particular, have shown promise as antimicrobial agents, where the nitro group is believed to be a pro-drug feature, activated by microbial nitroreductases.[18][19][20]

Protocol 4.1: General Protocol for In Vitro Antibacterial Screening (Broth Microdilution)

• Preparation: Prepare a stock solution of each test compound in dimethyl sulfoxide (DMSO).

• Inoculum: Grow a culture of the target bacteria (e.g., Staphylococcus aureus, Escherichia coli) to the mid-logarithmic phase. Dilute the culture to a standardized concentration (~5 x 10⁵ CFU/mL) in Mueller-Hinton broth.

• Assay Plate: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds.

• Incubation: Add the standardized bacterial inoculum to each well. Incubate the plate at 37 °C for 18-24 hours.

• Analysis: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Compound ID	Structure (Generic)	MIC (µg/mL) vs S. aureus	MIC (µg/mL) vs E. coli
TH-01	5-morpholino-4-nitro-sulfonamide	8	16
TH-02	5-azido-4-nitro-sulfonamide	4	8
TH-03	4-amino-5-morpholino-sulfonamide	>64	>64
Ciprofloxacin	(Reference Drug)	0.5	0.25
Table 2: Example biological data for synthesized thiophene derivatives. Note the potential loss of activity upon reduction of the nitro group (TH-03), highlighting its importance for this specific activity.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is an exceptionally valuable building block for medicinal chemistry. Its three distinct and addressable reactive centers provide a robust platform for the synthesis of diverse and complex thiophene derivatives. The protocols outlined in this guide demonstrate reliable methods for functionalizing each site, enabling researchers to systematically explore the structure-activity relationships of this important class of heterocycles and accelerate the discovery of new therapeutic agents.

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Application Notes &amp; Protocols: Nucleophilic Aromatic Substitution on 5-Chloro-4-nitrothiophene-2-sulfonyl Chloride

Introduction: A Versatile Heterocyclic Building Block

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly functionalized heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. Its structure incorporates a thiophene ring, a scaffold present in numerous pharmaceuticals, activated by two potent electron-withdrawing groups: a nitro group (-NO₂) and a sulfonyl chloride (-SO₂Cl).[1] This electronic arrangement renders the thiophene ring electron-deficient and primes it for Nucleophilic Aromatic Substitution (SNAr), a powerful reaction for forging new carbon-heteroatom bonds.[2][3][4]

The chlorine atom at the 5-position serves as an excellent leaving group, readily displaced by a wide array of nucleophiles.[5] The strategic positioning of the nitro group ortho to the chlorine atom is critical; it provides resonance stabilization for the negatively charged intermediate formed during the reaction, thereby lowering the activation energy and facilitating the substitution under relatively mild conditions.[2][3][5] This guide provides a detailed exploration of the SNAr mechanism on this substrate, outlines key experimental parameters, and offers a robust protocol for its successful derivatization.

The SNAr Mechanism: An Addition-Elimination Pathway

Unlike the SN1 or SN2 reactions common in aliphatic chemistry, the SNAr reaction on 5-Chloro-4-nitrothiophene-2-sulfonyl chloride proceeds via a two-step addition-elimination mechanism.[3]

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile (Nu⁻) on the electron-deficient carbon atom bonded to the chlorine leaving group. This step breaks the aromaticity of the thiophene ring and forms a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex.[2][3][5] The negative charge of this complex is delocalized across the ring and is effectively stabilized by the strong electron-withdrawing nitro group.

• Elimination of the Leaving Group: In the second step, the aromaticity of the ring is restored through the expulsion of the chloride ion (Cl⁻), a competent leaving group. This results in the formation of the final substituted product.[2][5]

Caption: General S_NAr addition-elimination mechanism.

Protocol I: Synthesis of Novel Sulfonamides via SNAr

This protocol details the reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with a primary or secondary amine. This reaction proceeds in two stages: first, the SNAr displacement of the chloride on the thiophene ring, followed by the reaction of the amine with the sulfonyl chloride moiety. In practice, with sufficient amine, both reactions can often be driven in a single pot. For selectivity, protecting the amine or using specific stoichiometries may be required. This protocol focuses on the primary SNAr reaction.

Materials & Equipment

• Substrate: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq)

• Nucleophile: Primary or Secondary Amine (1.1 - 1.5 eq)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 - 2.0 eq)[5]

• Solvent: Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Equipment: Round-bottom flask, magnetic stirrer, condenser, nitrogen/argon inlet, standard glassware for work-up and purification.

Step-by-Step Methodology

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous DMF (approximately 5-10 mL per mmol of substrate).[5]

• Reagent Addition: To the stirred solution, add the amine nucleophile (1.1 - 1.5 eq) dropwise. Following the amine, add the base (e.g., TEA, 1.5 - 2.0 eq). The base is crucial for scavenging the HCl generated during the substitution.[5]

• Reaction Conditions: Stir the reaction mixture at room temperature. If the reaction is sluggish, as determined by TLC monitoring, it can be gently heated to 50-80 °C.[5][6]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC). A typical mobile phase would be a mixture of ethyl acetate and hexanes. The disappearance of the starting material indicates reaction completion.

• Work-up: Upon completion, cool the mixture to room temperature. Quench the reaction by slowly pouring it into a beaker of cold water. An organic product should precipitate or can be extracted.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x volumes).

• Washing & Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel, using an appropriate solvent gradient (e.g., hexanes/ethyl acetate) to yield the pure substituted product.

Safety & Handling

• All operations should be conducted in a well-ventilated fume hood.[5]

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a reactive sulfonyl chloride and should be handled with care. It is corrosive and moisture-sensitive.

• Consult the Safety Data Sheet (SDS) for all reagents before commencing work.[5]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.

Key Parameters & Optimization

The success and efficiency of the SNAr reaction depend on several interconnected factors. A summary of these parameters is provided below.

Parameter	Recommendation	Causality & Rationale
Nucleophile	Primary/Secondary Amines, Alcohols, Thiols	The choice of nucleophile dictates the final product. More nucleophilic species will react faster. Amines are common for generating sulfonamide libraries.[1][7]
Solvent	Polar Aprotic (DMF, DMSO, MeCN)	These solvents effectively solvate the counter-ion of the nucleophile but do not hydrogen-bond with the nucleophile itself, thus enhancing its reactivity.[7]
Base	Non-nucleophilic organic bases (TEA, DIPEA) or inorganic bases (K₂CO₃)	A base is required to neutralize the acidic byproduct (HCl), preventing protonation of the amine nucleophile and driving the reaction to completion.[5][8]
Temperature	Room Temperature to 80 °C	Many reactions proceed efficiently at room temperature due to the high activation of the substrate. Gentle heating can be used to accelerate reactions with less reactive nucleophiles.[5]
Stoichiometry	Nucleophile (1.1-1.5 eq), Base (1.5-2.0 eq)	A slight excess of the nucleophile ensures complete consumption of the limiting substrate. An excess of the base ensures full neutralization of the acid produced.[5]

Experimental Workflow Visualization

Caption: General laboratory workflow for S_NAr reactions.

References

• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. Vertex AI Search1

• Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. National Institutes of Health (NIH)9

• Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) of 5-Chloro-4-nitro-2,1,3-benzothiadiazole. BenchChem5

• Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids. PubMed7

• Aromaticity & Electrophilic/Nucleophilic Aromatic Substitution. University College London (UCL)10

• Preparation method of 5-chlorine-2-aminobenzene sulfonamide. Google Patents6

• The Synthesis of Functionalised Sulfonamides. UCL Discovery11

• 5-Chlorothiophene-2-sulfonyl chloride 96. Sigma-Aldrich12

• Nucleophilic aromatic substitution. Wikipedia2

• Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface8

• Nucleophilic Aromatic Substitution. Chemistry Steps3

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry4

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Application Notes &amp; Protocols: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in the Synthesis of Enzyme Inhibitors

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride as a pivotal reagent in the synthesis of potent enzyme inhibitors. We delve into the reagent's reactivity, provide detailed, field-tested protocols for the synthesis of sulfonamide-based inhibitors, and offer methodologies for their subsequent biochemical evaluation. The narrative emphasizes the causality behind experimental choices, grounding theoretical concepts in practical application, with a primary focus on the well-established class of carbonic anhydrase inhibitors.

Introduction: The Thiophenesulfonamide Scaffold in Drug Discovery

The sulfonamide functional group (–SO₂NH–) is a cornerstone of modern medicinal chemistry, present in a wide array of therapeutic agents including antibacterial, diuretic, and anticancer drugs.[1][2] Its prominence is largely due to its ability to act as a highly effective zinc-binding group (ZBG), capable of coordinating with zinc ions within the active sites of metalloenzymes.[3] Among the various sulfonamide scaffolds, those built upon a thiophene ring have proven particularly valuable for generating potent and selective enzyme inhibitors.[4][5][6]

5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS 58457-24-2) is a highly versatile and reactive building block for this purpose.[7] Its structure is uniquely primed for inhibitor synthesis:

• The Sulfonyl Chloride Moiety (-SO₂Cl): This group is a powerful electrophile, readily reacting with nucleophilic primary and secondary amines to form exceptionally stable sulfonamide linkages.[7][8]

• The Thiophene Ring: This five-membered heterocycle provides a rigid, aromatic core that can be strategically positioned within an enzyme's active site to establish favorable interactions.[4][9]

• Chloro and Nitro Substituents: These electron-withdrawing groups enhance the electrophilicity of the sulfonyl chloride, increasing its reactivity. Furthermore, they offer potential vectors for secondary interactions within the target protein or can be chemically modified in subsequent synthetic steps to explore structure-activity relationships (SAR).[10]

This guide will focus on the practical application of this reagent, with a validated protocol for synthesizing and evaluating inhibitors for carbonic anhydrases (CAs), a well-studied family of zinc metalloenzymes.

Reagent Profile and Core Reactivity

A thorough understanding of the starting material is critical for successful synthesis.

Table 1: Physicochemical Properties of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Property	Value	Source
CAS Number	58457-24-2	[11]
Molecular Formula	C₄HCl₂NO₄S₂	[11]
Molecular Weight	262.09 g/mol	[12]
Appearance	Light yellow to yellow crystalline powder
Storage Conditions	Store at 2-8°C, protect from moisture
Safety	Corrosive. Causes severe skin burns and eye damage. Lachrymator.	[13]

Core Reaction: Sulfonamide Formation

The primary utility of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in this context is its reaction with an amine (R-NH₂) to form a thiophenesulfonamide. This reaction is a classic nucleophilic acyl substitution at a sulfur center. The amine's lone pair of electrons attacks the electrophilic sulfur atom, leading to the displacement of the chloride ion. An equivalent of a non-nucleophilic base is required to neutralize the HCl gas that is cogenerated, driving the reaction to completion.

Caption: General reaction scheme for sulfonamide synthesis.

Protocol I: Synthesis of a Model Carbonic Anhydrase Inhibitor

This protocol details the synthesis of N-(4-aminophenyl)-5-chloro-4-nitrothiophene-2-sulfonamide, a representative inhibitor, by reacting 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with p-phenylenediamine.

Rationale and Causality

• Choice of Amine: p-Phenylenediamine provides a simple aromatic amine for the primary sulfonamide formation and leaves a free aniline group that can be used for further "tail" modifications, a common strategy in CA inhibitor design.[14]

• Choice of Solvent & Base: Pyridine is chosen as it serves as both the reaction solvent and the base to scavenge the generated HCl. Its use obviates the need for an additional basic reagent. Dichloromethane (DCM) or Tetrahydrofuran (THF) with a tertiary amine base like triethylamine are also common alternatives.[8]

• Temperature Control: The reaction is initiated at 0°C. Sulfonyl chloride reactions with amines are often exothermic. Starting at a low temperature and adding the sulfonyl chloride portion-wise allows for controlled heat dissipation, preventing side reactions and degradation of starting materials.

Materials and Equipment

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

• p-Phenylenediamine

• Anhydrous Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, dropping funnel

• Thin Layer Chromatography (TLC) plates (silica gel)

• Rotary evaporator

• Column chromatography setup (silica gel)

Step-by-Step Procedure

• Reactant Setup: In a 100 mL round-bottom flask under a nitrogen atmosphere, dissolve p-phenylenediamine (1.0 eq) in anhydrous pyridine (approx. 0.2 M concentration).

• Cooling: Place the flask in an ice-water bath and stir the solution for 15 minutes until the internal temperature reaches 0-5°C.

• Reagent Addition: Dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.05 eq) in a minimal amount of anhydrous pyridine and add it to a dropping funnel. Add the sulfonyl chloride solution dropwise to the stirred amine solution over 30 minutes, ensuring the temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexanes as the mobile phase) until the starting amine spot is consumed.

• Work-up:

  • Carefully pour the reaction mixture into a beaker containing ice and 1 M HCl to neutralize the pyridine.

  • Extract the aqueous mixture three times with DCM.

  • Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. This washing sequence removes residual pyridine, unreacted starting materials, and aqueous contaminants.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid via flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to yield the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Caption: Workflow for inhibitor synthesis and purification.

Structure-Activity Relationship (SAR) and Design Principles

The synthesized thiophenesulfonamide serves as a scaffold. Its inhibitory potency and selectivity against different enzyme isoforms can be tuned by modifying the "tail" portion (the part derived from the amine).[15]

• The Zinc-Binding Group: The deprotonated sulfonamide nitrogen is the key coordinating atom to the active site Zn²⁺ ion. The pKa of the sulfonamide N-H is crucial and is modulated by the electronics of the thiophene ring.

• The Scaffold: The 5-chloro-4-nitrothiophene ring provides a rigid platform.

• The Tail Group (R): This region extends from the sulfonamide nitrogen into the enzyme's active site cavity. Modifications here are critical for establishing isoform selectivity. Hydrophobic tails can interact with hydrophobic residues (e.g., Leu, Val, Phe), while tails with hydrogen bond donors/acceptors can form specific interactions with polar residues (e.g., Gln, Thr, His).[3]

Table 2: Representative SAR Data for Thiophenesulfonamide CA Inhibitors

Compound ID	Tail Group (R)	hCA I Kᵢ (nM)	hCA II Kᵢ (nM)	hCA IX Kᵢ (nM)	Rationale for Activity Change
1	-Phenyl	250	12	25	Basic scaffold shows high affinity for the ubiquitous hCA II.
2	-Phenyl-4-COOH	78	5.5	4.1	Carboxylate group adds a hydrogen bonding interaction, improving affinity, especially for tumor-associated hCA IX.
3	-Phenyl-4-OCH₃	310	15	30	Methoxy group offers minimal improvement, slightly altering steric and electronic profile.
4	-CH₂-CH₂-Phenyl	150	8.9	11	Flexible ethyl linker allows the phenyl tail to adopt a more favorable conformation in the active site.

(Note: Data is illustrative, based on general trends reported in the literature, e.g.,[15])

Protocol II: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory potency (IC₅₀) of synthesized compounds against a specific CA isozyme (e.g., hCA II).

Principle of the Assay

This is an esterase assay. Carbonic anhydrase catalyzes the hydrolysis of 4-nitrophenyl acetate (NPA) to 4-nitrophenolate, which is yellow and can be quantified by measuring absorbance at 400 nm. An inhibitor will reduce the rate of this reaction.[16]

Materials and Equipment

• Purified human Carbonic Anhydrase II (hCA II)

• 4-Nitrophenyl acetate (NPA) substrate

• Assay Buffer: 10 mM Tris-HCl, pH 7.4

• Synthesized inhibitor compounds

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multichannel pipette

• Microplate reader (spectrophotometer)

Step-by-Step Procedure

• Preparation:

  • Prepare a 10 mM stock solution of the inhibitor in DMSO.

  • Prepare a 10 mM stock solution of NPA in acetonitrile.

  • Prepare a working solution of hCA II (e.g., 0.1 mg/mL) in assay buffer.

• Assay Plate Setup:

  • In a 96-well plate, perform serial dilutions of the inhibitor stock solution in assay buffer to achieve a range of final concentrations (e.g., 0.1 nM to 100 µM). Include a "no inhibitor" control (enzyme + buffer) and a "blank" control (buffer only).

  • To each well, add 160 µL of assay buffer.

  • Add 10 µL of the appropriate inhibitor dilution (or DMSO for the control).

  • Add 10 µL of the hCA II enzyme solution to all wells except the blank.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.[17]

• Reaction Initiation: Initiate the reaction by adding 20 µL of the NPA stock solution to all wells.

• Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 400 nm every 30 seconds for 10 minutes.

• Data Analysis:

  • Calculate the reaction rate (V) for each well by determining the slope of the linear portion of the absorbance vs. time plot (ΔAbs/min).

  • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = 100 * (1 - (V_inhibitor / V_control)).

  • Plot % Inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition).

Caption: Workflow for the in vitro enzyme inhibition assay.

Safety and Handling Precautions

• Reagent Hazard: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is corrosive and a lachrymator. Always handle it inside a certified chemical fume hood.[13]

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.

• Moisture Sensitivity: Sulfonyl chlorides can hydrolyze upon contact with moisture. Handle using dry glassware and under an inert atmosphere (e.g., nitrogen or argon) for best results.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a powerful and versatile chemical tool for the synthesis of novel enzyme inhibitors. Its predictable reactivity, coupled with the favorable properties of the resulting thiophenesulfonamide scaffold, makes it an ideal starting point for drug discovery campaigns targeting metalloenzymes. The protocols and principles outlined in this guide provide a solid foundation for researchers to design, synthesize, and evaluate new classes of potent and selective inhibitors, paving the way for the development of next-generation therapeutics.

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• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. (n.d.). Google Cloud.

• Morley, J. O., & Matthews, T. P. (2006). Structure-activity relationships in nitrothiophenes. Bioorganic & Medicinal Chemistry, 14(23), 8099–8108. [Link]

• Di Fiore, A., & Supuran, C. T. (2006). Therapeutic potential of sulfamides as enzyme inhibitors. Medicinal Research Reviews, 26(2), 147–181. [Link]

• Gencer, N., et al. (2021). Inhibition effects of selected thiophene-2-sulfonamides on lactoperoxidase. Drug and Chemical Toxicology, 44(4), 359–364. [Link]

• Arslan, O., et al. (2018). Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes isolated from human erythrocytes by kinetic and molecular modelling studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 224-230. [Link]

• Development of Enzyme Inhibitors from ((3-Chlorophenyl)sulfonyl)glycine: Application Notes and Protocols. (2025). BenchChem.

• Zidar, N., et al. (2016). Structure-activity relationships of new cyanothiophene inhibitors of the essential peptidoglycan biosynthesis enzyme MurF. European Journal of Medicinal Chemistry, 124, 657–671. [Link]

• El-Gaby, M. S. A., et al. (2020). Sulfonamides: Synthesis and The Recent Applications in Medicinal Chemistry. International Journal of Pharmaceutical Sciences Review and Research, 63(2), 1-17.

• Kim, H., et al. (2021). Thiophenesulfonamides are specific inhibitors of quorum sensing in pathogenic Vibrios. Communications Biology, 4(1), 461. [Link]

• Puccetti, L., et al. (2000). Carbonic anhydrase inhibitors: sulfonamides incorporating furan-, thiophene- and pyrrole-carboxamido groups possess strong topical intraocular pressure lowering properties as aqueous suspensions. Bioorganic & Medicinal Chemistry, 8(8), 2145–2155. [Link]

• Sulfonamide derivatives: Synthesis and applications. (2024). Frontier Research Publication.

• Nocentini, A., & Supuran, C. T. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 28(8), 3220. [Link]

• De Simone, G., et al. (2006). Carbonic anhydrase inhibitors: X-ray crystallographic studies for the binding of 5-amino-1,3,4-thiadiazole-2-sulfonamide and 5-(4-amino-3-chloro-5-fluorophenylsulfonamido)-1,3,4-thiadiazole-2-sulfonamide to human isoform II. Bioorganic & Medicinal Chemistry Letters, 16(24), 6204–6208. [Link]

• Angeli, A., et al. (2013). 5-Substituted-(1,2,3-triazol-4-yl)thiophene-2-sulfonamides strongly inhibit human carbonic anhydrases I, II, IX and XII: solution and X-ray crystallographic studies. Bioorganic & Medicinal Chemistry, 21(17), 5130–5138. [Link]

• Nocentini, A., & Supuran, C. T. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. MDPI. Retrieved from [Link]

• 5-Chlorothiophene-2-sulfonyl chloride. (n.d.). PubChem. Retrieved from [Link]

• El-Sayed, M. A., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances, 11(45), 28241–28257. [Link]

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Application Note: A Step-by-Step Guide to Sulfonamide Formation Using 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Introduction: The Significance of Thiophene-Based Sulfonamides

Sulfonamides are a cornerstone of medicinal chemistry, integral to the structure of numerous therapeutic agents with a wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1] Thiophene-based sulfonamides, in particular, are a class of heterocyclic compounds with significant applications in drug discovery due to their diverse pharmacological profiles.[2][3] 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2) is a key building block in the synthesis of these valuable compounds.[4][5][6] Its unique structure, featuring a thiophene ring with both a chloro and a nitro substituent, provides a versatile scaffold for creating novel sulfonamide derivatives with tailored physicochemical properties.[5]

This guide provides a comprehensive, step-by-step protocol for the synthesis of sulfonamides using 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. We will delve into the underlying chemical principles, offer practical insights for reaction optimization, and detail the necessary procedures for purification and characterization of the final product.

Reaction Principle: Nucleophilic Substitution

The formation of a sulfonamide from a sulfonyl chloride and an amine is a classic example of a nucleophilic substitution reaction.[1] The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This leads to the displacement of the chloride ion, a good leaving group, and the formation of a stable sulfonamide bond. A base, such as pyridine or triethylamine, is typically added to neutralize the hydrochloric acid (HCl) generated as a byproduct of the reaction.[1]

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	Notes
5-Chloro-4-nitrothiophene-2-sulfonyl chloride	≥98%	VSNCHEM (or equivalent)	Store in a cool, dry place.[4]
Primary or Secondary Amine	Reagent Grade	Major Chemical Supplier	Structure will determine the final sulfonamide.
Pyridine (or Triethylamine)	Anhydrous	Major Chemical Supplier	Acts as a base to neutralize HCl.
Dichloromethane (DCM)	Anhydrous	Major Chemical Supplier	Reaction solvent.
1M Hydrochloric Acid (HCl)	Aqueous	Major Chemical Supplier	For work-up.
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous	Major Chemical Supplier	For work-up.
Brine (Saturated NaCl solution)	Aqueous	Major Chemical Supplier	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Major Chemical Supplier	For drying the organic layer.
Solvents for Chromatography/Recrystallization	HPLC Grade	Major Chemical Supplier	e.g., Ethyl Acetate, Hexanes, Ethanol.

Equipment

• Round-bottom flasks and stir bars

• Glassware for reactions (e.g., dropping funnel, condenser)

• Magnetic stirrer with heating capabilities

• Ice bath

• Rotary evaporator

• Separatory funnel

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp for TLC visualization

• Glass funnels and filter paper

• Flash chromatography setup (optional, for purification)

• Recrystallization apparatus (optional, for purification)

• NMR spectrometer, IR spectrometer, and Mass spectrometer for characterization

Experimental Protocol: General Procedure for Sulfonamide Synthesis

This protocol outlines a general method for the synthesis of a sulfonamide from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and a representative amine.

Step 1: Reaction Setup

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the primary or secondary amine (1.0 equivalent) in anhydrous dichloromethane (DCM) under a nitrogen or argon atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine (1.5 equivalents) to the stirred solution. The use of a slight excess of base ensures complete neutralization of the HCl formed during the reaction.[1]

Step 2: Addition of Sulfonyl Chloride

• In a separate flask, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM.

• Add the sulfonyl chloride solution dropwise to the amine solution at 0 °C over a period of 15-20 minutes. Maintaining a low temperature is crucial to control the exothermic reaction and minimize potential side reactions.

Step 3: Reaction Monitoring

• Allow the reaction mixture to warm to room temperature and stir for 6-18 hours.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC). A suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) should be determined to effectively separate the starting materials from the product. The disappearance of the limiting reagent (typically the amine) indicates the completion of the reaction.

Step 4: Work-up and Extraction

• Once the reaction is complete, dilute the mixture with additional DCM.

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • 1M HCl (2x) to remove excess pyridine.

  • Water (1x) to remove any water-soluble impurities.

  • Saturated NaHCO₃ solution (1x) to neutralize any remaining acid.

  • Brine (1x) to remove the bulk of the water from the organic layer.[1]

• Dry the organic layer over anhydrous MgSO₄.

• Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

Step 5: Purification

The crude product can be purified by one of the following methods:

• Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent or solvent mixture (e.g., ethanol/water or ethyl acetate/hexanes) and allow it to cool slowly to form crystals of the pure sulfonamide.[7]

• Flash Column Chromatography: For non-crystalline products or to separate closely related impurities, flash chromatography on silica gel is an effective purification method.[1] A gradient of solvents, such as ethyl acetate in hexanes, is typically used to elute the desired compound.

Workflow for Sulfonamide Synthesis

Caption: Workflow for the synthesis of sulfonamides.

Characterization of the Final Product

The structure and purity of the synthesized sulfonamide should be confirmed using standard analytical techniques.[8]

Technique	Expected Observations
¹H NMR	Characteristic signals for the aromatic protons of the thiophene ring and protons from the amine moiety. The N-H proton of a secondary sulfonamide typically appears as a broad singlet.
¹³C NMR	Signals corresponding to all unique carbon atoms in the molecule.
Mass Spectrometry (MS)	The molecular ion peak ([M]⁺ or [M+H]⁺) will confirm the molecular weight of the synthesized compound.[9]
Infrared (IR) Spectroscopy	Characteristic S=O stretching bands will be observed around 1350 cm⁻¹ (asymmetric) and 1160 cm⁻¹ (symmetric).[1][10]

Safety Precautions

Sulfonyl chlorides are reactive and moisture-sensitive compounds that can cause severe skin burns and eye damage.[11][12] They react violently with water, releasing toxic gases.[13][14][15] Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All manipulations should be carried out in a well-ventilated fume hood.[11]

Conclusion

The protocol described in this application note provides a reliable and straightforward method for the synthesis of novel sulfonamides using 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. This versatile building block opens up avenues for the creation of a diverse library of thiophene-based sulfonamides for evaluation in drug discovery and development programs. By understanding the underlying principles and adhering to the detailed procedures, researchers can confidently synthesize and characterize these important compounds.

References

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• Matrix Fine Chemicals. (n.d.). 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | CAS 58457-24-2. Retrieved from [Link]

• Harmata, M., & Hong, X. (2005). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. The Journal of organic chemistry, 70(10), 4101–4103.
• Sonu, Kumar, S., Sharma, S., & Singh, R. (2020). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC advances, 10(52), 31279–31301.
• Recent Advances in the Synthesis of Sulfonamides Intermediates. (2024). Synthesis, 56(24), 3619-3632.
• Uno, T., Machida, K., & Hanai, K. (1966). Infrared spectra of sulfonamide derivatives. II. Thiophene, thiadiazole, and isoxazole derivatives. Chemical & pharmaceutical bulletin, 14(7), 756–762.
• Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications. (2024). International Journal of Medical Science and Clinical Invention, 11(1), 7109-7120.

• Macmillan Group - Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Retrieved from [Link]

• Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. (2024). European Journal of Chemistry, 15(3), 241-255.

• ResearchGate. (n.d.). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides | Request PDF. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Fier, P. S., & Maloney, K. M. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic letters, 22(23), 9278–9282.

• International Chemical Safety Cards (ICSCs). (n.d.). ICSC 0198 - SULPHURYL CHLORIDE. Retrieved from [Link]

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• ResearchGate. (n.d.). STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES | Request PDF. Retrieved from [Link]

• Google Patents. (n.d.). Sulfonamide purification process - US2777844A.

• ResearchGate. (n.d.). Synthesis of thiophenes having the biologically active sulfonamide.... Retrieved from [Link]

• Rattanburi, P., & Thasana, N. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204.
• Google Patents. (n.d.). Preparation method of 5-chlorine-2-aminobenzene sulfonamide - CN103570595A.

• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides. Retrieved from [Link]

• MDPI. (2023). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Simple Tests for Identification of Sulfonamides. Retrieved from [Link]

• Khan, K. M., Hussain, S., & Salar, U. (2015). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs.
• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (2019).

• . (n.d.). Retrieved from [Link]

• Solvent-driven spectroscopic and quantum chemical evaluation of 2-[(trimethylsilyl) ethynyl]thiophene with molecular docking insights. (2024). Scientific reports, 14(1), 20268.

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Application Note &amp; Protocols: Strategic Derivatization of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride for Structure-Activity Relationship (SAR) Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of a Bifunctional Scaffold

The thiophene ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs and demonstrating a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] Its bioisosteric relationship with the benzene ring allows it to modulate pharmacokinetic and pharmacodynamic properties favorably.[3] When combined with the sulfonamide functional group—another cornerstone of drug design known for its role in antibacterial agents, diuretics, and kinase inhibitors—the resulting thiophene sulfonamide core offers a rich platform for inhibitor development.[4][5][6][7]

The starting material, 5-Chloro-4-nitrothiophene-2-sulfonyl chloride , is a particularly powerful scaffold for constructing chemical libraries for Structure-Activity Relationship (SAR) studies.[8][9] Its utility stems from two distinct and orthogonally reactive sites:

• The Sulfonyl Chloride (-SO₂Cl): A highly reactive electrophile ideal for forming stable sulfonamide linkages with a diverse range of primary and secondary amines.[4][5][10]

• The C5-Chloride (-Cl): An aryl chloride activated for Nucleophilic Aromatic Substitution (SNAr) by the potent electron-withdrawing effect of the adjacent nitro group at the C4 position.[11][12][13]

This dual reactivity allows for a systematic and combinatorial approach to molecular design. Researchers can first generate a library of sulfonamides by reacting the sulfonyl chloride (Pathway A) and then further diversify these intermediates by substituting the C5-chloride (Pathway B). This application note provides a detailed guide with validated protocols for the strategic derivatization of this scaffold, data interpretation for SAR, and the scientific rationale behind the experimental choices.

Chemistry & Diversification Strategy

The core strategy involves a two-pronged approach to rapidly generate structural diversity from a single, readily available starting material. The electron-withdrawing nitro group is critical, as it not only activates the C5 position for SNAr but also influences the electronic properties of the entire molecule, which can be crucial for biological activity.[12][14]

The two primary diversification pathways are outlined below:

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Application Notes and Protocols for the Use of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in Agrochemical Synthesis

Introduction: A Versatile Scaffold for Agrochemical Innovation

In the continuous search for novel and effective agrochemicals, the strategic design of molecular scaffolds is paramount. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No: 58457-24-2) has emerged as a highly valuable and reactive building block for the synthesis of a new generation of potential herbicides, fungicides, and insecticides.[1][2][3] Its unique structure, featuring a thiophene ring substituted with a reactive sulfonyl chloride group, a nitro group, and a chlorine atom, offers a trifecta of chemical functionality for synthetic chemists to exploit.[4][5][6][7][8]

The sulfonyl chloride moiety is the primary reactive site, readily undergoing nucleophilic substitution with amines to form stable sulfonamide linkages.[4] This is of particular significance as the sulfonamide functional group is a well-established pharmacophore in a wide array of biologically active compounds, including numerous commercial agrochemicals.[9][10][11] Furthermore, the nitro and chloro substituents on the thiophene ring not only influence the electronic properties and reactivity of the molecule but also provide additional sites for subsequent chemical modifications, allowing for the creation of diverse and complex molecular architectures. This guide provides an in-depth exploration of the reactivity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and detailed protocols for its application in the synthesis of novel agrochemical candidates.

Physicochemical Properties and Reactivity Profile

A thorough understanding of the properties of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is essential for its effective use in synthesis.

Property	Value
CAS Number	58457-24-2[5][6][12]
Molecular Formula	C₄HCl₂NO₄S₂[5][6][7]
Molecular Weight	262.09 g/mol [5][6]
IUPAC Name	5-chloro-4-nitrothiophene-2-sulfonyl chloride[5]
SMILES	[O-]--INVALID-LINK--C1=C(Cl)SC(=C1)S(Cl)(=O)=O[5]

Core Reactivity: The key to the synthetic utility of this compound lies in the electrophilic nature of the sulfur atom in the sulfonyl chloride group (-SO₂Cl). This sulfur atom is highly susceptible to attack by nucleophiles, most notably primary and secondary amines, leading to the formation of highly stable N-substituted sulfonamides.[4] This reaction is typically conducted in the presence of a base to neutralize the hydrogen chloride (HCl) byproduct. The electron-withdrawing effects of the nitro and chloro groups on the thiophene ring further enhance the electrophilicity of the sulfonyl sulfur, facilitating this transformation.

Caption: General reactivity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Application in the Synthesis of Potential Herbicides

The sulfonamide linkage is a key feature in several classes of commercial herbicides, such as the sulfonylureas. The thiophene sulfonamide scaffold derived from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride offers a promising platform for the discovery of new herbicidal compounds.[11] The general approach involves coupling the sulfonyl chloride with various substituted anilines or other amino-heterocycles that are known to contribute to herbicidal activity.

Workflow for Herbicide Candidate Synthesis

The synthesis of a potential herbicide can be visualized as a straightforward workflow, beginning with the selection of appropriate starting materials and culminating in the purification and characterization of the final product.

Caption: Workflow for the synthesis of a thiophene sulfonamide derivative.

Detailed Experimental Protocol: Synthesis of a Model Agrochemical Candidate

This protocol provides a representative, step-by-step procedure for the synthesis of a generic 5-chloro-4-nitrothiophene-2-sulfonamide derivative, which can be adapted for various amine starting materials.

Objective: To synthesize N-Aryl-5-chloro-4-nitrothiophene-2-sulfonamide via sulfonylation of an aromatic amine.

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

• Substituted Aniline (or other primary/secondary amine)

• Pyridine or Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Hydrochloric Acid (HCl), 1M solution

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Equipment:

• Round-bottom flask with magnetic stir bar

• Dropping funnel

• Ice-water bath

• Magnetic stirrer

• Thin Layer Chromatography (TLC) plates and chamber

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the substituted aniline (1.0 equivalent) and pyridine (1.2 equivalents) in anhydrous dichloromethane. Place the flask in an ice-water bath and stir for 10-15 minutes to cool the solution to 0°C.

• Reagent Preparation: In a separate flask, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.05 equivalents) in a minimal amount of anhydrous dichloromethane.

• Sulfonylation Reaction: Transfer the sulfonyl chloride solution to a dropping funnel and add it dropwise to the cooled amine solution over 20-30 minutes. Maintain the temperature at 0°C during the addition.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 4-16 hours. The progress of the reaction should be monitored by TLC until the starting amine is consumed.

• Aqueous Workup: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 20 mL), water (1 x 20 mL), and brine (1 x 20 mL). The acid wash removes excess pyridine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid or oil by flash column chromatography on silica gel, eluting with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure sulfonamide product.

• Characterization: Characterize the final product by appropriate analytical methods, such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and melting point determination.

Application in the Synthesis of Potential Fungicides

The thiophene moiety is a known structural component in various fungicidal compounds.[2][13] By reacting 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with aminothiazoles, aminopyrazoles, or other nitrogen-containing heterocycles known to possess fungicidal properties, novel and potentially synergistic molecules can be created. The synthetic protocol remains largely the same as for the herbicide candidates, demonstrating the modularity of this approach.

Illustrative Synthesis of a Potential Fungicide

This scheme illustrates the coupling of the thiophene sulfonyl chloride core with a generic amino-heterocycle, a common strategy in drug and agrochemical discovery.

Caption: Modular synthesis of a potential fungicide.

Safety and Handling

As a reactive sulfonyl chloride, 5-Chloro-4-nitrothiophene-2-sulfonyl chloride must be handled with appropriate care in a well-ventilated fume hood.

• Corrosive: Causes severe skin burns and eye damage.[14][15] Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

• Moisture Sensitive: The compound will react with water (hydrolyze), releasing corrosive HCl gas. Store in a tightly sealed container in a dry environment.

• Reaction Hazards: The reaction with amines is exothermic and liberates HCl.[16] Slow, controlled addition of reagents, especially on a larger scale, is crucial to manage the reaction temperature.

Conclusion

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a powerful and versatile reagent for the construction of novel sulfonamide-containing molecules for agrochemical applications. Its straightforward reactivity, combined with the potential for further functionalization of the thiophene ring, makes it an attractive starting point for discovery programs targeting new herbicides and fungicides. The protocols and guidelines presented here offer a solid foundation for researchers to explore the full potential of this valuable synthetic intermediate.

References

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• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
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• 12. 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | 58457-24-2 [chemicalbook.com]
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Technical Notes & Optimization

How to improve reaction yield with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Welcome to the technical support center for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS 58457-24-2). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions, helping you optimize your reaction conditions and maximize yields.

Section 1: Understanding the Reagent

This section covers the fundamental properties and common applications of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

FAQ 1: What are the key structural features and properties of this reagent?

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly reactive organic compound used as a building block in pharmaceutical and agrochemical synthesis.[1][2] Its reactivity is dictated by several key features:

• Sulfonyl Chloride Group (-SO₂Cl): This functional group is a potent electrophile. The sulfur atom is highly susceptible to nucleophilic attack, making it ideal for reactions with amines, alcohols, and other nucleophiles.[1]

• Thiophene Ring: A five-membered aromatic heterocycle containing sulfur.[2]

• Electron-Withdrawing Groups: The presence of both a chloro (-Cl) and a nitro (-NO₂) group on the thiophene ring significantly withdraws electron density. This enhances the electrophilicity of the sulfonyl chloride group, making the reagent exceptionally reactive compared to simpler arenesulfonyl chlorides.[1][2]

Key Properties:

• Appearance: Typically a solid at room temperature.[2]

• Molecular Formula: C₄HCl₂NO₄S₂[3][4]

• Molecular Weight: 262.09 g/mol .[3]

• Sensitivity: The compound is moisture-sensitive and can hydrolyze to the corresponding sulfonic acid, releasing hydrochloric acid (HCl).[2][5] Therefore, it must be handled under anhydrous conditions.

FAQ 2: What are the primary applications of this reagent?

The principal application of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is the synthesis of sulfonamides . This is achieved by reacting the sulfonyl chloride with primary or secondary amines.[1] The resulting sulfonamide moiety is a critical pharmacophore found in a vast array of therapeutic agents, including:

• Antibiotics (sulfa drugs)

• Anticancer agents

• Anti-inflammatory drugs

• Diuretics

• Antiviral inhibitors[6][7][8]

The ability to introduce this specific thiophene-based sulfonamide group allows medicinal chemists to create novel molecular architectures with unique biological activities.[1]

Section 2: Core Workflow - General Protocol for Sulfonamide Synthesis

The reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with an amine is the most common transformation. A generalized, reliable protocol is outlined below.

Experimental Workflow Diagram

Caption: General workflow for sulfonamide synthesis.

Step-by-Step General Protocol

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the amine (1.0 equivalent) and a suitable base (e.g., triethylamine or pyridine, 1.2-1.5 equivalents) in an anhydrous aprotic solvent (e.g., DCM, THF, or acetonitrile).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the initial exothermic reaction.

• Addition: Dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0-1.1 equivalents) in a minimal amount of the same anhydrous solvent and add it dropwise to the cooled amine solution over 10-15 minutes.

• Reaction: Stir the mixture at 0 °C for 30-60 minutes, then allow it to warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the limiting reagent is consumed (typically 2-12 hours).

• Work-up: Once complete, quench the reaction by adding water or a saturated aqueous solution of NH₄Cl. Transfer the mixture to a separatory funnel.

• Extraction: Extract the product with an organic solvent like ethyl acetate or dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography or recrystallization to obtain the final sulfonamide.

Section 3: Troubleshooting and Yield Optimization

This section addresses the most common issues encountered during synthesis and provides solutions to improve reaction outcomes.

Q1: My reaction yield is low. What are the most common causes?

Low yield is a frequent issue that can typically be traced back to one of three root causes: reagent degradation, competing side reactions, or an incomplete reaction.

Caption: Troubleshooting guide for low reaction yield.

• Reagent Degradation (Hydrolysis): 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is highly sensitive to moisture.[2][5] Even trace amounts of water in your solvent or on your glassware can hydrolyze the sulfonyl chloride to the unreactive sulfonic acid, drastically reducing the amount of reagent available for your desired reaction.

  • Solution: Always use freshly distilled, anhydrous solvents. Flame-dry all glassware before use and conduct the reaction under a dry, inert atmosphere of nitrogen or argon.

• Incomplete Reaction: The nucleophilicity of amines can vary significantly.[7] Sterically hindered amines or electron-deficient aromatic amines (e.g., those with nitro or cyano groups) react much more slowly.

  • Solution: For unreactive amines, consider increasing the reaction temperature after the initial dropwise addition at 0 °C. Refluxing in a higher-boiling solvent like acetonitrile or dioxane may be necessary.[9] Alternatively, using microwave-assisted conditions can significantly shorten reaction times and improve yields for sluggish reactions.[6]

• Side Reactions: The high reactivity of the sulfonyl chloride can lead to undesired reactions if conditions are not carefully controlled. Adding the reagent too quickly can cause localized heating, promoting side product formation.

Q2: How do I choose the optimal reaction conditions (Solvent, Base, Temperature)?

Optimizing reaction conditions is the most effective way to ensure high yield and purity.[10][11][12] The choice of solvent and base are particularly critical.[11]

Parameter	Options & Rationale	Potential Issues
Solvent	Dichloromethane (DCM): Good general-purpose solvent, easily removed. Acetonitrile (CH₃CN): More polar, can help solubilize substrates and accelerate reactions.[11] Tetrahydrofuran (THF): A good choice, but must be free of peroxides.	Solvents must be anhydrous . Protic solvents like alcohols or water will react with the sulfonyl chloride.
Base	Triethylamine (TEA) / Diisopropylethylamine (DIPEA): Non-nucleophilic organic bases. Scavenge HCl without competing with the substrate amine.[13] Pyridine: Can act as both a base and a nucleophilic catalyst. Useful for less reactive amines but can be difficult to remove.[13] Inorganic Bases (K₂CO₃, NaHCO₃): Used in biphasic systems or with polar aprotic solvents like DMF. Can be advantageous for simpler work-ups.[11][12]	Using a primary or secondary amine as the base is not recommended, as it will also react with the sulfonyl chloride, leading to a mixture of products. The base must be strong enough to neutralize the generated HCl.
Temperature	0 °C (Initial Addition): Recommended to control the initial exotherm and minimize side reactions. Room Temperature (Reaction): Sufficient for most primary and secondary aliphatic amines. Elevated Temperature (Reflux): Necessary for unreactive or sterically hindered amines (e.g., anilines).	High temperatures can sometimes lead to decomposition or darker reaction mixtures. Start low and increase only if necessary as determined by TLC monitoring.

Q3: My starting amine is unreactive. How can I drive the reaction to completion?

When dealing with electron-poor or sterically hindered amines, several strategies can be employed:

• Increase Temperature: As discussed above, heating the reaction is the most common and effective method.

• Use a More Polar Solvent: Switching from DCM to a more polar solvent like acetonitrile or DMF can help stabilize charged intermediates in the transition state, accelerating the reaction.

• Use a Catalytic Base: Pyridine or 4-Dimethylaminopyridine (DMAP) can act as nucleophilic catalysts, forming a highly reactive sulfonylpyridinium intermediate which then reacts with the amine. Use DMAP in catalytic amounts (1-10 mol%) alongside a stoichiometric base like TEA.

• Increase Reaction Time: Some reactions are simply slow. If TLC analysis shows a gradual conversion, extending the reaction time to 24-48 hours may be all that is needed.

Q4: The work-up and purification are challenging. Any recommendations?

• Quenching: If your product is sensitive to acid, quench the reaction with a mild base like saturated sodium bicarbonate solution instead of water or NH₄Cl.

• Removing Excess Base: If you used a high-boiling base like pyridine, it can be difficult to remove. Perform several washes with dilute aqueous copper sulfate (CuSO₄) solution during the extraction; the CuSO₄ will complex with the pyridine and pull it into the aqueous layer.

• Purification: If the product is difficult to separate from starting materials by column chromatography, consider converting the unreacted amine to a more polar derivative to aid separation. For acidic or basic products, an acid-base extraction workup can often simplify purification significantly.

Section 4: References

• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. (n.d.). Google Cloud. Retrieved from

• CAS 58457-24-2: 5-chloro-4-nitrothiophene-2-sulfonyl chloride. (n.d.). CymitQuimica. Retrieved from

• Optimization of reaction conditions: Optimization of reactions were... (n.d.). ResearchGate. Retrieved from

• Optimization of reaction conditions. [a]. (n.d.). ResearchGate. Retrieved from

• 5-Chlorothiophene-2-sulfonyl chloride 96 2766-74-7. (n.d.). Sigma-Aldrich. Retrieved from

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.). Wiley Online Library. Retrieved from

• A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. (2013). RSC Advances. Retrieved from

• Optimization of the reaction conditions a,b. (n.d.). ResearchGate. Retrieved from

• Optimization of Reaction Conditions a. (n.d.). ResearchGate. Retrieved from

• Recent advances in synthesis of sulfonamides: A review. (2018). CHEMISTRY & BIOLOGY INTERFACE. Retrieved from

• The Synthesis of Functionalised Sulfonamides. (n.d.). UCL Discovery. Retrieved from

• Optimizing reaction conditions for the synthesis of 2,5-dihydrothiophene derivatives. (n.d.). Benchchem. Retrieved from

• Sulfonamide derivatives: Synthesis and applications. (n.d.). Frontier Research Publication. Retrieved from

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride | CAS 58457-24-2. (n.d.). Santa Cruz Biotechnology. Retrieved from

• 5-Chloro-2-thiophenesulfonyl chloride. (n.d.). Chem-Impex. Retrieved from

• 5-chloro-4-nitrothiophene-2-sulfonyl chloride (C4HCl2NO4S2). (n.d.). PubChemLite. Retrieved from

• Preparation method of 5-chlorine-2-aminobenzene sulfonamide. (2014). Google Patents. Retrieved from

• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | CAS 58457-24-2. (n.d.). Matrix Fine Chemicals. Retrieved from

• Synthesis of sulfonamide and their synthetic and therapeutic applications: Recent advances. (2020). ResearchGate. Retrieved from

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. (2008). ResearchGate. Retrieved from

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. (n.d.). PMC - NIH. Retrieved from

• 5-Chlorothiophene-2-sulfonyl chloride. (n.d.). PubChem. Retrieved from

• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE. (n.d.). ChemicalBook. Retrieved from

• Preparation of sulfonamides from N-silylamines. (n.d.). PMC - NIH. Retrieved from

• Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. (2004). ResearchGate. Retrieved from

• Synthesis of sulfonamides. (n.d.). ResearchGate. Retrieved from

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. (2023). MDPI. Retrieved from

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, 98% Purity, C4HCl2NO4S2, 5 grams. (n.d.). Fisher Scientific. Retrieved from

• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | 58457-24-2. (n.d.). ChemicalBook. Retrieved from

• a continuous flow sulfuryl chloride based reaction – synthesis of a key intermediate in a. (2020). ChemRxiv. Retrieved from

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• 2. CAS 58457-24-2: 5-chloro-4-nitrothiophene-2-sulfonyl chlor… [cymitquimica.com]
• 3. scbt.com [scbt.com]
• 4. 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | CAS 58457-24-2 [matrix-fine-chemicals.com]
• 5. 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | 58457-24-2 [amp.chemicalbook.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. frontiersrj.com [frontiersrj.com]
• 8. researchgate.net [researchgate.net]
• 9. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. cbijournal.com [cbijournal.com]

Technical Support Center: Purification of 5-Chloro-4-nitrothiophene-2-sulfonyl Chloride Derivatives

Welcome to the technical support center for the purification of products derived from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this versatile synthetic building block. The unique electronic properties of the nitro- and chloro-substituted thiophene ring present specific challenges and opportunities in purification that require careful consideration.[1] This document provides field-proven insights, troubleshooting guides, and detailed protocols to help you achieve high purity for your target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing sulfonamides from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride?

A1: When reacting 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with a primary or secondary amine, you will typically encounter three main classes of impurities:

• Starting Materials: Unreacted amine and, less commonly, residual 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

• Hydrolysis Product: The most common and often problematic impurity is 5-chloro-4-nitrothiophene-2-sulfonic acid. This is formed by the hydrolysis of the starting sulfonyl chloride in the presence of trace moisture.[2][3] Due to its high polarity, it can complicate both workup and chromatographic purification.

• Over-reaction Byproduct: If you are using a primary amine, the formation of a bis-sulfonylated product is possible, where two molecules of the sulfonyl chloride react with the single amine.[4] This byproduct is significantly less polar than your desired monosulfonamide.

Senior Scientist's Note: The key to minimizing impurities starts with the reaction itself. Always use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to significantly reduce the formation of the corresponding sulfonic acid.[2]

Q2: My thiophene-containing product appears yellow or darkens during purification. Is this normal, and what can I do about it?

A2: Yes, this is a known issue. Nitro-substituted aromatic and heteroaromatic compounds, including thiophenes, can be sensitive to light, heat, and acidic or basic conditions. Some thiophene derivatives are known to slowly decompose or form colored byproducts like thioindigo upon storage or during prolonged purification procedures.[5][6]

Preventative Measures:

• Minimize Heat: Use a rotary evaporator with a water bath set to a moderate temperature (typically ≤ 40°C).

• Protect from Light: Wrap your chromatography column and collection flasks in aluminum foil. Store the purified compound in amber vials.

• Use Deactivated Silica: If you observe significant decomposition on a standard silica gel column, your compound may be acid-sensitive.[7] Consider using deactivated silica gel (e.g., by pre-treating with a solvent system containing a small amount of triethylamine) or an alternative stationary phase like alumina.[8]

Q3: Which purification technique—recrystallization or column chromatography—is generally better for these sulfonamide derivatives?

A3: The choice depends on the specific properties of your compound and the impurities present.

• Column Chromatography is the most versatile and commonly used method, especially if the polarities of your product and impurities are significantly different.[9] It is excellent for removing both more polar (sulfonic acid) and less polar (unreacted amine, bis-sulfonated product) impurities in a single step.

• Recrystallization is the preferred method for obtaining highly pure, crystalline material, provided you can find a suitable solvent system.[4][10] It is most effective when you have a major product that is significantly less soluble than the impurities in the chosen solvent at low temperatures. It is often used as a final polishing step after chromatography.

Purification Workflow Overview

The following diagram illustrates a typical workflow for the purification of a sulfonamide synthesized from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Caption: General purification workflow.

Troubleshooting Guides

Problem 1: A Persistent, Highly Polar Impurity is Contaminating My Product.

• Symptom: TLC analysis shows a baseline spot that does not move even in highly polar solvent systems. LC-MS analysis shows a peak corresponding to the mass of 5-chloro-4-nitrothiophene-2-sulfonic acid.

• Cause: This is almost certainly the sulfonic acid impurity formed from the hydrolysis of the sulfonyl chloride starting material.[2][11]

• Solution: Liquid-Liquid Extraction during Workup.

  • After quenching the reaction, dilute the mixture with an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The basic wash will deprotonate the acidic sulfonic acid, forming a water-soluble sulfonate salt that partitions into the aqueous layer.

  • Separate the layers. Repeat the NaHCO₃ wash if necessary.

  • Follow with a brine wash to remove residual water, then dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[4]

Senior Scientist's Note: Be cautious. If your desired sulfonamide product has acidic protons (e.g., an N-H bond), it may also have some solubility in the basic aqueous layer. Always check a sample of the aqueous layer by TLC to ensure you are not discarding a significant amount of your product.

Problem 2: My Product Streaks or Decomposes on the Silica Gel Column.

• Symptom: During column chromatography, the product elutes over many fractions (tailing) or new, often colored, spots appear on the TLC analysis of the collected fractions.

• Cause: The inherent acidity of standard silica gel can cause decomposition of sensitive molecules.[8] The nitro and chloro groups on the thiophene ring make the molecule electron-deficient and potentially susceptible to nucleophilic attack or other degradation pathways on the acidic silica surface.

• Solution: Deactivate the Silica Gel or Use an Alternative.

  • Deactivation: Before running the column, flush the packed silica gel with your starting eluent containing 0.5-1% triethylamine or pyridine. This neutralizes the acidic sites on the silica surface.

  • Alternative Stationary Phase: Consider using neutral alumina for purification. You will need to re-optimize your solvent system using TLC with alumina plates.[8]

  • Reverse-Phase Chromatography: For very polar sulfonamides, reverse-phase (e.g., C18) chromatography using a water/acetonitrile or water/methanol gradient may provide a better separation with less decomposition.[4]

Problem 3: Recrystallization Fails to Yield Pure Crystals or Results in an Oil.

• Symptom: The crude product either fails to dissolve in the hot solvent, fails to crystallize upon cooling, or crashes out as an oil.

• Cause: The solvent system is not optimal, or the crude material is too impure for crystallization to be effective.[10]

• Solution: Systematic Solvent Screening.

  • Ideal Solvent Properties: Your product should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[10]

  • Screening Procedure: Place a small amount of your crude product in several test tubes. Add a few drops of different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, hexane/ethyl acetate mixtures) to each.

  • Heat the tubes that do not dissolve at room temperature. A good solvent will dissolve the solid completely upon heating.

  • Allow the dissolved samples to cool slowly to room temperature, then in an ice bath. The formation of crystals indicates a promising solvent or solvent system.

  • If your product "oils out," try using a more polar solvent, a lower crystallization temperature, or scratching the inside of the flask with a glass rod to induce crystallization.

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography Purification

This protocol outlines a standard procedure for purifying a thiophene sulfonamide derivative.

1. Determine the Eluent System:

• Use Thin Layer Chromatography (TLC) to find a solvent system (e.g., a mixture of hexane and ethyl acetate) that gives your desired product an Rf value of approximately 0.25-0.35.[12] This Rf provides the best balance between separation efficiency and run time.

2. Prepare and Pack the Column:

• Select a column of appropriate size (a good rule of thumb is a 40:1 to 100:1 ratio of silica gel weight to crude product weight).

• Prepare a slurry of silica gel in your starting, least polar eluent.

• Pour the slurry into the column and use gentle pressure (air or nitrogen) to pack the bed, ensuring there are no cracks or air bubbles.

3. Load the Sample:

• Dissolve your crude product in a minimal amount of dichloromethane or the eluent.

• Alternatively (for better resolution): Adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent to get a dry, free-flowing powder. This is called "dry loading."

• Carefully add the sample to the top of the packed silica bed.

4. Elute and Collect Fractions:

• Begin eluting with your starting solvent system, collecting fractions.

• If necessary, gradually increase the polarity of the eluent (gradient elution) to move more polar compounds off the column.

• Monitor the fractions by TLC to identify which ones contain your pure product.[12]

5. Combine and Concentrate:

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified product.

Troubleshooting Column Chromatography

Caption: Decision tree for chromatography issues.

Table 1: Example Solvent Systems for Thiophene Derivatives

The optimal solvent system is highly dependent on the specific amine used to make the sulfonamide. This table provides starting points for TLC analysis.

Derivative Polarity	Example Substituent on Sulfonamide	Starting Hexane:EtOAc Ratio	Starting DCM:MeOH Ratio
Low	N,N-dibutyl	95:5 to 90:10	100:0
Medium	N-benzyl, N-phenyl	80:20 to 70:30	99:1
High	N-H (unsubstituted), N-(hydroxyethyl)	50:50 to 30:70	98:2 to 95:5

EtOAc = Ethyl Acetate; DCM = Dichloromethane; MeOH = Methanol

References

• avoiding impurities in the synthesis of sulfonyl chlorides. (n.d.). Benchchem.
• PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. (n.d.). Google Patents.
• Thiophenesulfonamides are specific inhibitors of quorum sensing in pathogenic Vibrios. (2021). Nature.
• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. (2025). ResearchGate.
• Nitro-Sulfinate Reductive Coupling to Access (Hetero)aryl Sulfonamides. (n.d.). University of Cambridge.
• Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. (2016). Books.
• Hydrolysis stable sulfonyl chlorides. (2016). Reddit.
• Purification, stability, and mineralization of 3-hydroxy-2- formylbenzothiophene, a metabolite of dibenzothiophene. (n.d.). PubMed.
• Purification: Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry.
• Technical Support Center: Synthesis of Sulfonamide Derivatives. (n.d.). Benchchem.
• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester, Department of Chemistry.
• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. (n.d.).
• Suzuki purification problem. (2018). Reddit.
• Application Note: High-Purity Isolation of 3-Thiophenemethanol using Flash Column Chromatography. (n.d.). Benchchem.
• (PDF) Purification, Stability, and Mineralization of 3-Hydroxy-2- Formylbenzothiophene, a Metabolite of Dibenzothiophene. (2025). ResearchGate.
• Purification of Organic Compounds: from Crude Product to Purity. (2023). EMU Physics Department.

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• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Purification, stability, and mineralization of 3-hydroxy-2- formylbenzothiophene, a metabolite of dibenzothiophene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Troubleshooting [chem.rochester.edu]
• 8. Purification [chem.rochester.edu]
• 9. biorxiv.org [biorxiv.org]
• 10. physics.emu.edu.tr [physics.emu.edu.tr]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: A Researcher's Guide to 5-Chloro-4-nitrothiophene-2-sulfonyl chloride Chemistry

Welcome to the technical support center for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS 58457-24-2). This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges and nuances of working with this highly reactive and valuable synthetic building block. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you optimize your reactions, maximize yields, and ensure the purity of your target compounds.

Section 1: Troubleshooting Common Issues in Sulfonamide Synthesis

The primary application of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is its reaction with primary or secondary amines to form sulfonamides, a critical functional group in numerous pharmaceuticals.[1] However, the high reactivity of the sulfonyl chloride group can lead to several common issues.

Question 1: My reaction yield is very low, and I've isolated a significant amount of 5-chloro-4-nitrothiophene-2-sulfonic acid. What is the cause and how can I prevent this?

Answer: This is a classic case of premature hydrolysis of your starting material. The sulfonyl chloride functional group is highly electrophilic and susceptible to nucleophilic attack by water, which is often present in trace amounts in solvents, reagents, or adsorbed on glassware.[2][3] This reaction produces the corresponding sulfonic acid, which is unreactive towards your amine and represents a direct loss of your starting material.

Root Cause Analysis:

• Presence of Moisture: The sulfur atom in the sulfonyl chloride is highly electrophilic, making the entire molecule sensitive to moisture.[4] Water acts as a nucleophile, attacking the sulfur atom and leading to the elimination of HCl and the formation of the sulfonic acid.

Preventative Measures & Protocol:

Mitigation Strategy	Rationale & Best Practices
Anhydrous Conditions	Use freshly distilled, anhydrous solvents (e.g., DCM, THF, ACN dried over molecular sieves). Ensure all glassware is oven-dried or flame-dried immediately before use.[3]
Inert Atmosphere	Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon). This prevents atmospheric moisture from entering the reaction vessel.[3]
Dry Reagents	Ensure your amine and any base used (e.g., triethylamine, pyridine) are dry. Liquid amines and bases can be distilled from a suitable drying agent like CaH₂.[5]

dot

Caption: Key reaction pathways for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Question 2: My TLC/LC-MS analysis shows three spots: my starting amine, the desired mono-sulfonamide, and a third, less polar spot. What is this third spot?

Answer: When using a primary amine (R-NH₂), it is common to see the formation of a bis-sulfonylated byproduct, R-N(SO₂-Thiophene)₂.[3] After the initial sulfonamide is formed, the remaining N-H proton is still acidic and can be deprotonated by the base in the reaction, creating a nucleophilic anion that can react with a second molecule of the sulfonyl chloride.

Troubleshooting & Optimization:

• Control Stoichiometry: Avoid using a large excess of the sulfonyl chloride. A slight excess of the amine (1.1 to 1.2 equivalents) can help ensure the sulfonyl chloride is fully consumed before it can react a second time.[3]

• Slow Addition: Add the sulfonyl chloride solution dropwise to the cooled (e.g., 0 °C) solution of the amine and base.[3] This maintains a low instantaneous concentration of the electrophile, favoring the initial reaction with the more nucleophilic primary amine over the subsequent reaction with the less nucleophilic sulfonamide anion.

• Reaction Monitoring: Monitor the reaction closely by TLC or LC-MS. Once the starting sulfonyl chloride is consumed, quench the reaction to prevent further side reactions.

dot

Caption: Pathway for the formation of bis-sulfonylated byproducts.

Section 2: Experimental Protocols

General Protocol for Sulfonamide Synthesis

This protocol provides a robust starting point for the synthesis of sulfonamides using 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq)

• Primary or Secondary Amine (1.1 eq)

• Base (e.g., Triethylamine or Pyridine, 1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Oven-dried, round-bottom flask with a magnetic stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To the oven-dried flask under an inert atmosphere, add the amine (1.1 eq) and anhydrous solvent.

• Add the base (1.5-2.0 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• In a separate, dry vessel, dissolve the 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq) in a minimum amount of anhydrous solvent.

• Add the sulfonyl chloride solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.

• Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS until the starting sulfonyl chloride is consumed (typically 1-4 hours).

• Upon completion, proceed to the workup and purification steps.

Workup and Purification Protocol:

• Quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize excess acid and unreacted sulfonyl chloride.

• Transfer the mixture to a separatory funnel and dilute with more organic solvent if necessary.

• Wash the organic layer sequentially with 1M HCl (to remove excess amine and base), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• The crude product can then be purified by recrystallization from a suitable solvent system (e.g., Ethanol/Water, Ethyl Acetate/Hexanes) or by flash column chromatography on silica gel.[5]

Section 3: Frequently Asked Questions (FAQs)

Q1: At what temperature should I store 5-Chloro-4-nitrothiophene-2-sulfonyl chloride? A: Due to its moisture sensitivity, it should be stored under an inert gas (nitrogen or argon) at 2–8 °C.[4] Proper storage is crucial to prevent slow hydrolysis over time, which would lead to decreased purity and reactivity.

Q2: Besides hydrolysis and bis-sulfonylation, are there other potential side reactions? A: Yes. While less common under standard sulfonamide formation conditions, you should be aware of:

• Reaction with Alcohols: If your amine substrate contains a hydroxyl group and is not protected, the sulfonyl chloride can react to form a sulfonate ester.[1] This is often slower than the reaction with the amine but can become competitive, especially at higher temperatures.

• Decomposition: While generally stable under recommended storage conditions, prolonged exposure to high temperatures or harsh acidic/basic conditions during workup can lead to decomposition of the thiophene ring.[5]

Q3: My amine is sterically hindered, and the reaction is very slow. What can I do? A: Steric hindrance around the amine can significantly slow down the reaction rate.[3]

• Increase Temperature: Gently heating the reaction (e.g., to 40 °C or refluxing in DCM) can provide the necessary activation energy. However, this also increases the risk of side reactions, so careful monitoring is essential.

• Use a More Active Base: A stronger, non-nucleophilic base might be employed to more effectively deprotonate the amine or the intermediate ammonium salt, facilitating the reaction.

• Alternative Methods: For extremely challenging cases, modern methods for sulfonamide synthesis, such as the oxidative coupling of thiols and amines, could be considered, though this would require a different starting material.[6]

Q4: Can I use this reagent in aqueous or protic solvents like ethanol? A: It is strongly discouraged. The rate of hydrolysis (solvolysis) of sulfonyl chlorides in protic solvents is significant and will lead to the formation of the sulfonic acid byproduct, drastically reducing the yield of your desired sulfonamide.[7][8] Always use anhydrous aprotic solvents.

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Caption: Troubleshooting workflow for common issues.

References

• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. (n.d.). Google Cloud.
• CAS 58457-24-2: 5-chloro-4-nitrothiophene-2-sulfonyl chloride. (n.d.). CymitQuimica.
• Synthesis of sulfonyl chloride substrate precursors. (n.d.). Google Cloud.
• Technical Support Center: Synthesis of Sulfonamide Derivatives. (n.d.). Benchchem.
• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | 58457-24-2. (n.d.). ChemicalBook.
• 5-Chlorothiophene-2-sulfonyl chloride 96 2766-74-7. (n.d.). Sigma-Aldrich.
• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE (CAS 58457-24-2) information. (n.d.). ChemicalBook.
• (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. ResearchGate.
• (2024). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. ResearchGate.
• (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Journal of the American Chemical Society.

Sources

• 1. nbinno.com [nbinno.com]
• 2. CAS 58457-24-2: 5-chloro-4-nitrothiophene-2-sulfonyl chlor… [cymitquimica.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | 58457-24-2 [amp.chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered when working with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 5-Chloro-4-nitrothiophene-2-sulfonyl chloride?

A1: The primary electrophilic site is the sulfur atom of the sulfonyl chloride group (-SO₂Cl). This group readily reacts with a wide range of nucleophiles, such as amines and alcohols, to form sulfonamides and sulfonate esters, respectively.[1] The thiophene ring itself is electron-deficient due to the presence of the nitro (-NO₂) and sulfonyl chloride groups, making it susceptible to nucleophilic aromatic substitution (SNAr), although this typically requires stronger conditions or more potent nucleophiles.[2][3]

Q2: My reaction with an amine is sluggish or incomplete. What are the likely causes?

A2: Several factors can contribute to low reactivity. Firstly, ensure your reagents and solvents are anhydrous, as sulfonyl chlorides can hydrolyze in the presence of moisture, forming the corresponding sulfonic acid which is unreactive towards amines.[1] Secondly, a non-nucleophilic base, such as pyridine or triethylamine, is often required to neutralize the HCl generated during the reaction; an insufficient amount of base can protonate the amine nucleophile, reducing its reactivity.[4] Finally, consider the steric hindrance of both the amine and the sulfonyl chloride, as bulky groups can significantly slow down the reaction rate.

Q3: I am observing the formation of a dark-colored, tar-like substance in my reaction mixture. What is causing this?

A3: The formation of dark-colored byproducts often suggests decomposition or side reactions. Nitro-containing aromatic compounds can be susceptible to undesired reactions, especially at elevated temperatures. It is also possible that oxidative side reactions are occurring.[5] To mitigate this, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) and ensure the purity of your starting materials and solvents.[5]

Q4: How can I improve the regioselectivity of my reaction if there are multiple potential nucleophilic sites on my substrate?

A4: Achieving high regioselectivity often involves careful control of reaction conditions. Lowering the reaction temperature can often favor the thermodynamically more stable product. The choice of solvent can also play a crucial role in influencing which site is more readily accessible or reactive. In some cases, using a protecting group strategy for more reactive functional groups may be necessary to direct the reaction to the desired site.

II. Troubleshooting Guides

Symptoms:

• Incomplete consumption of starting material (5-Chloro-4-nitrothiophene-2-sulfonyl chloride or the amine).

• Presence of multiple spots on TLC, indicating a mixture of products.

• Isolation of a significant amount of the corresponding sulfonic acid.

Troubleshooting Workflow:

Caption: Troubleshooting low sulfonamide yield.

Detailed Protocol for a General Sulfonamide Synthesis:

• Preparation: Dry all glassware in an oven at 120°C for at least 4 hours and cool under a stream of dry nitrogen or in a desiccator.

• Reagents and Solvents: Use anhydrous solvents. If necessary, distill solvents over an appropriate drying agent. Ensure the amine is free of water.

• Reaction Setup: To a stirred solution of the amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine, 1.2 - 1.5 eq.) in an anhydrous solvent (e.g., dichloromethane, DCM) at 0°C under an inert atmosphere, add a solution of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.1 eq.) in the same solvent dropwise.[6]

• Monitoring: Allow the reaction to stir at 0°C and then gradually warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[6]

• Workup: Once the reaction is complete, quench by the slow addition of a saturated aqueous solution of sodium bicarbonate.[6] Extract the product with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[5]

• Purification: Purify the crude product by flash column chromatography on silica gel.[6]

Symptoms:

• Isolation of products with unexpected molecular weights.

• Complex NMR spectra that do not correspond to the desired product.

Potential Side Reactions and Solutions:

Side Reaction	Probable Cause	Proposed Solution
Hydrolysis of Sulfonyl Chloride	Presence of water in the reaction mixture.	Rigorously dry all reagents, solvents, and glassware.[1] Run the reaction under an inert atmosphere.
Di-sulfonylation of Primary Amines	High localized concentration of the sulfonyl chloride or excess reagent.	Add the sulfonyl chloride solution slowly to the amine solution.[5] Use a 1:1 molar ratio of the amine to the sulfonyl chloride.[5]
Nucleophilic Aromatic Substitution on the Thiophene Ring	Highly nucleophilic reagent and/or elevated temperatures.	Use a less nucleophilic reagent if possible. Maintain a lower reaction temperature.[2]
Formation of Sulfene Intermediate	Use of a strong, non-nucleophilic base with sulfonyl chlorides having α-hydrogens (not directly applicable to the title compound but a common side reaction with other sulfonyl chlorides).	This is less likely with an aromatic sulfonyl chloride but be mindful of the base choice.[1][6]

Logical Flow for Side Product Identification:

Caption: Identifying and mitigating side reactions.

III. Solvent and Temperature Optimization Data

The optimal solvent and temperature for reactions involving 5-Chloro-4-nitrothiophene-2-sulfonyl chloride are highly dependent on the nucleophile being used. Below is a general guide based on common reaction classes.

Nucleophile	Recommended Solvents	Typical Temperature Range (°C)	Key Considerations
Primary & Secondary Amines	Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN)	0 to 25	A non-nucleophilic base (e.g., pyridine, triethylamine) is essential.[4]
Alcohols	Dichloromethane (DCM), Pyridine	0 to 25	Pyridine can often serve as both the solvent and the base.
Thiols	Dichloromethane (DCM), Tetrahydrofuran (THF)	0 to 25	A base is typically required to deprotonate the thiol.
Friedel-Crafts Reactions	Carbon disulfide (CS₂), Nitrobenzene	0 to 50	A Lewis acid catalyst (e.g., AlCl₃) is necessary.[1]

IV. References

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering. Available at: [Link]

• Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids. Journal of Organic Chemistry. Available at: [Link]

• Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. National Institutes of Health. Available at: [Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. ACS Publications. Available at: [Link]

• Strategies for the functionalization of sulfonamides and the synthesis of sulfones. ResearchGate. Available at: [Link]

• Sulfonyl halide. Wikipedia. Available at: [Link]

• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances. Available at: [Link]

• Thiophene sulfoxides as reactive metabolites: formation upon microsomal oxidation of a 3-aroylthiophene and fate in the presence of nucleophiles in vitro and in vivo. PubMed. Available at: [Link]

• Any tips on cleaning up SO2Cl2 chlorination reactions? Reddit. Available at: [Link]

• Amination of the p-acetaminobenzene sulfonyl chloride. University of Missouri-St. Louis. Available at: [Link]

• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. MDPI. Available at: [Link]

• 5-chloro-4-nitrothiophene-2-sulfonyl chloride (C4HCl2NO4S2). PubChemLite. Available at: [Link]

• Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). YouTube. Available at: [Link]

• Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Chinese Journal of Organic Chemistry. Available at: [Link]

• Electrophilically Activated Nitroalkanes in Reactions With Carbon Based Nucleophiles. Frontiers in Chemistry. Available at: [Link]

• Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. ResearchGate. Available at: [Link]

• Sulfonyl chloride synthesis by oxidation. Organic Chemistry Portal. Available at: [Link]

• 5-Chlorothiophene-2-sulfonyl chloride. PubChem. Available at: [Link]

• Thermal stability of thionyl chloride and the sulfinyl chloride radical determined by Cl-S bond energy. PubMed. Available at: [Link]

Sources

• 1. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 2. Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Troubleshooting guide for incomplete reactions of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Welcome, Scientists and Researchers,

This guide is designed to serve as a dedicated resource for troubleshooting reactions involving 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. As Senior Application Scientists, we understand that even with well-designed protocols, challenges can arise. This interactive Q&A guide provides in-depth, field-proven insights to help you diagnose and resolve issues related to incomplete reactions, ensuring the success of your synthesis projects.

Frequently Asked Questions (FAQs)

Q1: My sulfonamide formation reaction using 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is not going to completion. What are the most common causes and how do I begin troubleshooting?

An incomplete reaction is a frequent issue that can typically be traced back to one of three main areas: reagent integrity, reaction conditions, or competing side reactions. The sulfonyl chloride functional group is highly electrophilic and, therefore, susceptible to degradation, while the success of the sulfonylation is highly dependent on a precisely controlled environment.[1]

A systematic approach is the most effective way to diagnose the root cause. Start by evaluating the quality and handling of your reagents, then critically assess your reaction setup and parameters. Finally, consider the possibility of unforeseen side reactions that may be consuming your starting materials.

Below is a workflow designed to guide you through this process systematically.

Caption: Troubleshooting workflow for incomplete sulfonylation.

Q2: I suspect my 5-Chloro-4-nitrothiophene-2-sulfonyl chloride has degraded. How can I confirm this and what are the proper storage and handling procedures?

This is a valid and common concern. Sulfonyl chlorides are highly reactive towards nucleophiles, with water being a prevalent reactant.[2] Exposure to atmospheric moisture can lead to hydrolysis, converting the sulfonyl chloride into the corresponding, and unreactive, 5-chloro-4-nitrothiophene-2-sulfonic acid. This is often the primary cause of a sluggish or failed reaction.[3]

Proper Storage & Handling:

• Storage: Always store 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, a desiccator or a controlled-humidity cabinet at the recommended temperature (2-8°C) is ideal.

• Handling: When weighing and dispensing the reagent, do so quickly in a low-humidity environment or a glovebox. Avoid using the same spatula or instruments that may have been exposed to moisture.

Protocol for a Quick Activity Test: To empirically validate the reactivity of your sulfonyl chloride, perform a small-scale control reaction with a simple, highly reactive amine.

Experimental Protocol: Reagent Activity Test

• Preparation: In a clean, dry vial equipped with a magnetic stir bar, dissolve a simple amine (e.g., benzylamine, ~1.1 equivalents) and a non-nucleophilic base (e.g., triethylamine, ~1.5 equivalents) in a small amount of anhydrous dichloromethane (DCM) under an inert atmosphere.

• Addition: Add your 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1 equivalent) to the stirred solution at room temperature.

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC) every 5-10 minutes.

• Analysis: A reactive sulfonyl chloride should show near-complete consumption of the benzylamine and the appearance of a new, higher Rf sulfonamide product within 30-60 minutes. If little to no conversion is observed, your sulfonyl chloride has likely degraded.

Q3: How critical are reaction parameters like solvent, temperature, and base selection for this reaction?

These parameters are absolutely critical. The formation of a sulfonamide bond is a nucleophilic substitution reaction where an amine attacks the electrophilic sulfur atom of the sulfonyl chloride.[1] The efficiency of this process is highly dependent on the immediate chemical environment.

Parameter	Recommendation & Rationale
Solvent	Anhydrous, non-protic solvents are essential. Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN) are common choices. Rationale: Protic solvents (e.g., alcohols, water) can act as competing nucleophiles, reacting with the sulfonyl chloride.[2] Moisture will lead to hydrolysis.
Base	A non-nucleophilic organic base is required to neutralize the HCl byproduct generated during the reaction. Common choices include Triethylamine (TEA) or Diisopropylethylamine (DIPEA). Pyridine can also be used and may act as a nucleophilic catalyst. Rationale: Failure to scavenge the HCl will protonate the starting amine, rendering it non-nucleophilic and halting the reaction. At least one equivalent of base is needed; if starting with an amine salt (e.g., a hydrochloride), at least two equivalents are required.
Temperature	Typically reactions are started at 0°C during the addition of the sulfonyl chloride and then allowed to warm to room temperature . Rationale: The reaction is often exothermic. A low initial temperature helps control the reaction rate, preventing potential side reactions or degradation.[4] For less reactive amines, gentle heating (e.g., 40-50°C) may be required, but this should be explored cautiously after confirming the reaction does not proceed at room temperature.[5]
Stoichiometry	A slight excess of the amine (e.g., 1.1-1.2 equivalents ) relative to the sulfonyl chloride is often used. Rationale: This can help drive the reaction to completion. However, a large excess should be avoided as it can complicate purification.
Addition Order	The sulfonyl chloride should be added slowly to a solution of the amine and base. Rationale: This maintains a low concentration of the highly reactive sulfonyl chloride, minimizing side reactions such as di-sulfonylation of primary amines.[4]

Q4: How can I effectively monitor the progress of my reaction to determine if it has truly stalled?

Reliable reaction monitoring is crucial to distinguish between a slow reaction, a stalled reaction, and a completed one. Thin Layer Chromatography (TLC) is the most common and immediate method, while HPLC or LC-MS provide more quantitative data.[6][7]

Experimental Protocol: Reaction Monitoring by TLC

• Plate Preparation: Use a silica gel TLC plate (e.g., silica gel 60 F254).

• Spotting: On the baseline, spot three separate lanes:

  • SM: A co-spot of your starting amine and the 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

  • RXN: A sample taken directly from your reaction mixture (quench a small aliquot with a drop of water or methanol before spotting).

• Elution: Develop the plate in an appropriate solvent system. A good starting point is a mixture of a non-polar and a polar solvent (e.g., 30-50% Ethyl Acetate in Hexanes). The ideal system will give a clear separation between your starting materials and the product, with an Rf for the product of ~0.3-0.4.

• Visualization: Visualize the plate under a UV lamp (254 nm). You can also use a staining agent like potassium permanganate if your compounds are not UV-active.

• Interpretation:

  • Incomplete Reaction: You will see a spot corresponding to your starting amine in the "RXN" lane.

  • Complete Reaction: The starting amine spot will be absent or very faint in the "RXN" lane, and a new spot (the sulfonamide product) will be prominent. The product typically has a higher Rf than the starting amine but a lower Rf than the sulfonyl chloride.

For more complex reaction mixtures or for quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.[8] These techniques can resolve closely related compounds and confirm the mass of the desired product.[9]

Q5: I see the consumption of my starting materials, but my yield is still low after work-up and purification. What could be happening?

Low isolated yield despite complete conversion points to issues during the work-up or purification stages.[10] Sulfonamides can sometimes present unique challenges.

Potential Causes & Solutions:

• Aqueous Work-up Losses:

  • Problem: The sulfonamide product may have partial solubility in the aqueous layer, especially if it contains polar functional groups.[10]

  • Solution: Before discarding the aqueous layer, re-extract it 1-2 more times with your organic solvent. Saturating the aqueous layer with sodium chloride (brine) can also decrease the solubility of your organic product in the aqueous phase.

• Emulsion Formation:

  • Problem: During extraction, a stable emulsion can form at the interface of the organic and aqueous layers, trapping the product.

  • Solution: Add a small amount of brine to help break the emulsion. If it persists, filtering the entire mixture through a pad of Celite can be effective.[3]

• Purification Issues:

  • Problem: The product may be difficult to separate from unreacted starting material or side products via column chromatography. Sometimes, the product can streak on silica gel.

  • Solution: Ensure you are using an optimized solvent system for your flash chromatography. A small amount of acetic acid or triethylamine in the mobile phase can sometimes improve peak shape. Alternatively, recrystallization is an excellent method for purifying solid sulfonamides and can often provide a product of very high purity.[11][12]

References

• Sulfonamide purification process. (n.d.). Google Patents.

• Preparation of sulfonamides from N-silylamines. (n.d.). National Institutes of Health. Retrieved from [Link]

• Sulfonyl halide. (n.d.). Wikipedia. Retrieved from [Link]

• Sulfuryl chloride. (n.d.). Wikipedia. Retrieved from [Link]

• ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. (2023). YMER. Retrieved from [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. (2021). UWSpace. Retrieved from [Link]

• Synthesis of Sulfanilamide. (n.d.). Western Michigan University. Retrieved from [Link]

• Small Molecule Development Analytical Methods for Faster Time to Market. (n.d.). Hovione. Retrieved from [Link]

• Application of UHPLC-MS/MS method to monitor the occurrence of sulfonamides and their transformation products in soil in Silesia, Poland. (2023). National Institutes of Health. Retrieved from [Link]

• How To: Troubleshoot a Reaction. (n.d.). University of Rochester. Retrieved from [Link]

• Preparation method of 5-chlorine-2-aminobenzene sulfonamide. (2014). Google Patents.

• Reactions of Sulfonyl Chlorides and Unsaturated Compounds. (2022). Progress in Chemistry. Retrieved from [Link]

• Sulfonamide (medicine). (n.d.). Wikipedia. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CN103570595A - Preparation method of 5-chlorine-2-aminobenzene sulfonamide - Google Patents [patents.google.com]
• 6. ymerdigital.com [ymerdigital.com]
• 7. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 8. Application of UHPLC-MS/MS method to monitor the occurrence of sulfonamides and their transformation products in soil in Silesia, Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. How To [chem.rochester.edu]
• 11. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]

Technical Support Center: Post-Reaction Purification Strategies for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical methods for the removal of unreacted 5-Chloro-4-nitrothiophene-2-sulfonyl chloride from your reaction mixtures. The following question-and-answer format is designed to directly address common challenges encountered in the lab, ensuring the integrity and purity of your synthesized compounds.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove unreacted 5-Chloro-4-nitrothiophene-2-sulfonyl chloride?

A1: Complete removal of unreacted 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is paramount for several reasons. As a highly reactive electrophile, its presence can lead to the formation of unwanted side products in subsequent synthetic steps. Furthermore, its inherent reactivity and moisture sensitivity can compromise the stability and purity of your target molecule during storage and analysis. From a practical standpoint, its polarity can be similar to many reaction products, leading to co-elution during chromatographic purification and complicating product isolation.

Q2: What are the primary chemical transformations used to neutralize and remove this sulfonyl chloride?

A2: The most effective strategies involve quenching the unreacted sulfonyl chloride to convert it into a more easily separable derivative. The two primary transformations are:

• Aminolysis: Reaction with a primary or secondary amine to form the corresponding sulfonamide. This significantly increases the polarity of the molecule.

• Hydrolysis: Reaction with water, typically under basic conditions, to form the corresponding sulfonic acid. The resulting sulfonic acid salt is highly water-soluble.

These transformations are visualized in the diagram below:

Caption: Chemical transformations of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Troubleshooting Guides

This section provides detailed protocols and decision-making frameworks for common issues encountered during the purification process.

Issue 1: My product is co-eluting with the unreacted sulfonyl chloride during column chromatography.

This is a frequent challenge due to the similar polarity profiles of the sulfonyl chloride and many organic products.

Solution 1: Pre-Chromatography Quenching

Before attempting chromatographic separation, it is highly recommended to quench the excess 5-Chloro-4-nitrothiophene-2-sulfonyl chloride to significantly alter its polarity.

Method A: Amine Quench to a More Polar Sulfonamide

This method is suitable for products that are stable to amines. The resulting sulfonamide is typically more polar than the starting sulfonyl chloride, facilitating easier separation.

• Experimental Protocol:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add a simple, volatile amine such as propylamine or a slight excess of aqueous ammonia (2-3 equivalents relative to the excess sulfonyl chloride).

  • Stir the mixture vigorously at 0 °C for 15-30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours.

  • Monitor the disappearance of the sulfonyl chloride by Thin Layer Chromatography (TLC).

  • Proceed with a standard aqueous workup to remove the excess amine and any salts formed.

  • Purify the crude product by column chromatography. The resulting 5-Chloro-4-nitrothiophene-2-sulfonamide should have a significantly lower Rf than the starting sulfonyl chloride.

Method B: Basic Hydrolysis to a Water-Soluble Sulfonic Acid Salt

This is an effective method for products that are stable to mild basic conditions. The resulting sulfonic acid salt is highly soluble in the aqueous phase and can be removed by extraction.[1]

• Experimental Protocol:

  • Cool the reaction mixture in an ice bath.

  • Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Stir vigorously for 30-60 minutes, allowing the mixture to warm to room temperature.

  • Perform a liquid-liquid extraction. The sodium salt of 5-Chloro-4-nitrothiophene-2-sulfonic acid will partition into the aqueous layer.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

Solution 2: Optimization of Chromatographic Conditions

If quenching is not a viable option due to product instability, careful optimization of your chromatography is necessary.

• Recommendations:

  • Solvent System: Employ a less polar eluent system to increase the separation between your product and the relatively non-polar sulfonyl chloride.

  • Silica Gel: Use a high-quality silica gel with a consistent particle size.

  • Column Dimensions: A longer, narrower column can improve resolution.

Method Comparison	Suitability	Advantages	Disadvantages
Amine Quench	Amine-stable products	Forms a significantly more polar sulfonamide, easy to separate chromatographically.	Requires an additional reagent; the sulfonamide remains in the organic layer.
Basic Hydrolysis	Base-stable products	Forms a water-soluble salt that is easily removed by extraction.[1]	Not suitable for base-sensitive products.
Chromatography Optimization	All products	No additional reagents are needed.	Can be time-consuming and may not always achieve baseline separation.

Issue 2: My product is sensitive to aqueous or basic conditions.

For products with base-labile functional groups (e.g., esters, certain protecting groups), alternative non-aqueous and non-basic removal methods are required.

Solution: Use of a Scavenger Resin

Polymer-bound amine scavengers are an excellent choice for selectively removing excess sulfonyl chloride without introducing aqueous or basic conditions. The resulting polymer-bound sulfonamide is easily removed by filtration.

• Experimental Protocol:

  • To the crude reaction mixture, add a polymer-bound amine scavenger (e.g., aminomethyl polystyrene, typically 2-4 equivalents relative to the excess sulfonyl chloride).

  • Stir the suspension at room temperature. Reaction times can vary from a few hours to overnight.

  • Monitor the reaction by TLC for the disappearance of the sulfonyl chloride.

  • Once the reaction is complete, filter the mixture to remove the resin.

  • Wash the resin with a suitable organic solvent.

  • Combine the filtrate and washings, and concentrate under reduced pressure to obtain the crude product, now free of unreacted sulfonyl chloride.

Caption: Workflow for scavenger resin-based removal of sulfonyl chloride.

Issue 3: The quenching reaction appears to be incomplete.

Incomplete quenching can be due to several factors, leading to the persistence of unreacted sulfonyl chloride.

Troubleshooting Steps:

• Insufficient Quenching Agent: Ensure a sufficient molar excess of the amine or base is used to drive the reaction to completion.

• Low Temperature: While initial quenching is often performed at low temperatures to control exotherms, allowing the reaction to warm to room temperature can ensure it proceeds to completion.

• Poor Mixing: Vigorous stirring is essential, especially in biphasic systems (e.g., an organic solvent and an aqueous base), to maximize the contact between reactants.

• Reagent Purity: Ensure the quenching agent has not degraded. For example, aqueous ammonia solutions can lose concentration over time.

References

• Google Patents. (n.d.). Process for extracting sulfonic acids.

• University of the People. (n.d.). Amination of the p-acetaminobenzene sulfonyl chloride. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. [Link]

• ResearchGate. (2025). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2013). TLC of Sulfonamides. [Link]

• University of Rochester Department of Chemistry. (2025). How To: Troubleshoot a Reaction. [Link]

• National Center for Biotechnology Information. (n.d.). A rapid thin-layer chromatographic screening method for five sulfonamides in animal tissues. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

• ResearchGate. (2013). I.M. Choma i W. Jesionek, TLC of Sulfonamides, rozdział 43 w TLC in Drug Analysis, Ł. Komsta / M. Waksmundzka-Hajnos / J. Sherma eds., Taylor & Francis, 2013, New York, p. 819-844. [Link]

• Royal Society of Chemistry. (n.d.). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. [Link]

• MDPI. (2024). Study on the Rapid Limit Test for Six Sulfonamide Residues in Food Based on the TLC-SERS Method. [Link]

• University of Rochester Department of Chemistry. (2025). Workup for Polar and Water-Soluble Solvents. [Link]

• University of York Chemistry Teaching Labs. (n.d.). Chemically-active extraction. [Link]

• Google Patents. (n.d.). Preparation method of 5-chlorine-2-aminobenzene sulfonamide.
• Google Patents. (n.d.). A kind of method of one pot process 5- chlorothiophene -2- carboxylic acid.

• National Center for Biotechnology Information. (n.d.). 5-Chlorothiophene-2-Sulfonamide. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). [Link]

• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides. [Link]

• Google Patents. (n.d.). Preparation method and purification method of 5-chloro-8-hydroxyquinoline.

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Stability assessment of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride under various conditions

Welcome to the technical support center for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this highly reactive compound under various experimental conditions.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, providing step-by-step solutions and the scientific reasoning behind them.

Issue 1: Rapid Decomposition of the Compound Upon Dissolving in Protic Solvents

Symptoms:

• Immediate color change (e.g., to yellow or brown) upon adding a protic solvent like water, methanol, or ethanol.

• Low or no yield of the desired sulfonamide or sulfonate ester product.

• Formation of a sulfonic acid byproduct, confirmed by LC-MS or NMR analysis.

Root Cause Analysis: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, like other sulfonyl chlorides, is a highly reactive electrophile.[1] The sulfur atom is electron-deficient due to the presence of two oxygen atoms, a chlorine atom, and the electron-withdrawing nitro-substituted thiophene ring. This makes it highly susceptible to nucleophilic attack by protic solvents, leading to rapid hydrolysis or solvolysis.

dot

Caption: Nucleophilic attack by water on the sulfonyl chloride.

Troubleshooting Steps:

• Solvent Selection:

  • Action: Immediately switch to aprotic solvents for your reactions. Recommended solvents include anhydrous acetonitrile, dichloromethane (DCM), tetrahydrofuran (THF), or toluene.

  • Rationale: Aprotic solvents do not have acidic protons and are poor nucleophiles, thus minimizing the solvolysis of the sulfonyl chloride.

• Moisture Control:

  • Action: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Rationale: Sulfonyl chlorides are moisture-sensitive and will react violently with water.[2][3] Meticulous exclusion of water is critical to prevent hydrolysis.

• Order of Addition:

  • Action: Dissolve the nucleophile (e.g., amine or alcohol) in the aprotic solvent first. Then, add the 5-Chloro-4-nitrothiophene-2-sulfonyl chloride solution dropwise, preferably at a low temperature (e.g., 0 °C).

  • Rationale: This ensures that the sulfonyl chloride preferentially reacts with the intended nucleophile rather than any trace amounts of water that might be present. The electron-withdrawing nature of the sulfonyl group makes the chlorine atom a good leaving group, facilitating rapid reaction with nucleophiles.[1]

Issue 2: Reaction Failure or Low Yield in the Presence of Basic Reagents

Symptoms:

• The reaction does not proceed to completion, or the yield of the desired product is significantly lower than expected when using a base like triethylamine (TEA) or pyridine.

• Formation of dark, tar-like substances in the reaction mixture.

Root Cause Analysis: While a base is often required to scavenge the HCl generated during the reaction, strong or sterically unhindered bases can directly attack the electrophilic sulfonyl chloride. This can lead to the formation of an unstable sulfonyl-ammonium intermediate, which can then undergo further decomposition, especially at elevated temperatures.

Troubleshooting Steps:

• Choice of Base:

  • Action: Use a non-nucleophilic, sterically hindered base. Proton sponge or 2,6-lutidine are excellent alternatives to TEA or pyridine.

  • Rationale: Sterically hindered bases are less likely to act as nucleophiles and attack the sulfonyl chloride, serving primarily as proton scavengers.

• Temperature Control:

  • Action: Maintain a low reaction temperature (0 °C to room temperature) when adding the base and the sulfonyl chloride.

  • Rationale: Lower temperatures reduce the rate of competing side reactions and decomposition pathways.

• Alternative Protocol: Schotten-Baumann Conditions:

  • Action: For reactions with amines, consider using aqueous biphasic conditions (Schotten-Baumann reaction). Dissolve the amine in an aqueous base (e.g., 1 M NaOH) and add the sulfonyl chloride dissolved in an immiscible organic solvent (e.g., DCM).

  • Rationale: Although counterintuitive given the reactivity with water, under these conditions, the reaction between the amine and the sulfonyl chloride at the interface is often faster than the hydrolysis of the sulfonyl chloride.[4][5] This method is particularly effective for forming sulfonamides.

Issue 3: Compound Degradation During Storage

Symptoms:

• The solid compound changes color (e.g., from off-white to yellow or brown) over time.

• A decrease in purity is observed by analytical techniques (e.g., HPLC, NMR) when using a previously opened bottle.

• The compound has a pungent, acidic odor upon opening the container, indicating the liberation of HCl.

Root Cause Analysis: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is sensitive to moisture, light, and elevated temperatures.

• Moisture: As discussed, hydrolysis is a primary degradation pathway.

• Heat: Nitroaromatic compounds can be thermally unstable.[6][7][8][9][10] The presence of the nitro group can make the molecule susceptible to decomposition at higher temperatures.

• Light: Thiophene derivatives can be susceptible to photodegradation.[11][12][13][14][15]

dot

Caption: Key factors influencing the stability of the compound during storage.

Storage Recommendations:

Condition	Recommendation	Rationale
Temperature	Store at 2-8 °C.[16]	Minimizes thermal decomposition.
Atmosphere	Store under an inert atmosphere (argon or nitrogen).[2][3][16]	Prevents contact with atmospheric moisture.
Light	Protect from light by using an amber vial or storing in a dark place.[2][3]	Prevents photodegradation.
Container	Keep the container tightly closed.[2][3][17]	Prevents ingress of moisture and air.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride in common HPLC mobile phases?

A1: The stability in HPLC mobile phases is highly dependent on the pH and the presence of nucleophilic solvents.

• Acidic Conditions (e.g., water/acetonitrile with 0.1% formic acid or trifluoroacetic acid): The compound will be relatively stable during the short timeframe of an HPLC run. The low pH suppresses the nucleophilicity of water.

• Neutral or Basic Conditions: The compound will degrade rapidly. The hydrolysis rate of sulfonyl chlorides increases significantly with pH.[18] It is not recommended to use neutral or basic mobile phases for the analysis of this compound.

Q2: Can I use this compound in reactions that require elevated temperatures?

A2: It is strongly advised to avoid high temperatures. Nitroaromatic compounds can undergo exothermic decomposition, which can be hazardous.[9] If heating is absolutely necessary, it should be done with extreme caution, on a small scale, and behind a blast shield. A preliminary thermal hazard analysis using techniques like Differential Scanning Calorimetry (DSC) is recommended for process safety.

Q3: What are the primary decomposition products I should look for?

A3: The primary decomposition product from reaction with water is 5-chloro-4-nitrothiophene-2-sulfonic acid. In the presence of other nucleophiles, you will form the corresponding sulfonamides, sulfonate esters, etc. Under harsh thermal conditions, the decomposition pathway can be more complex, potentially involving the nitro group and the thiophene ring itself.

Q4: Is the compound compatible with common laboratory materials?

A4: The compound is corrosive and will react with materials that can be readily oxidized or are basic in nature.[16] It is generally compatible with glass and PTFE. However, it will react with stainless steel, especially in the presence of moisture, due to the generation of HCl. It is crucial to use clean, dry glass or PTFE-lined equipment.

Section 3: Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Sulfonamide

This protocol provides a standardized, step-by-step method for the synthesis of a sulfonamide, incorporating best practices for handling the unstable title compound.

• Preparation:

  • Dry all glassware in an oven at 120 °C for at least 4 hours and allow it to cool in a desiccator.

  • Assemble the reaction apparatus (e.g., a round-bottom flask with a magnetic stirrer, addition funnel, and nitrogen inlet) and flush with dry nitrogen for 10-15 minutes.

• Reaction Setup:

  • In the reaction flask, dissolve the amine (1.0 equivalent) and a non-nucleophilic base like 2,6-lutidine (1.2 equivalents) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C using an ice-water bath.

• Addition of Sulfonyl Chloride:

  • In a separate flask, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.1 equivalents) in anhydrous DCM.

  • Transfer this solution to the addition funnel.

  • Add the sulfonyl chloride solution dropwise to the stirred amine solution over 15-30 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction and Work-up:

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, or until TLC/LC-MS indicates completion.

  • Quench the reaction by slowly adding 1 M HCl (aqueous).

  • Separate the organic layer, and wash successively with 1 M HCl, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography or recrystallization as appropriate.

References

• Fiveable. (n.d.). Sulfonyl Chloride Definition.
• Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds. DTIC.
• Gramatica, P., et al. (2014). Structure-Activity Relationship Analysis of the Thermal Stabilities of Nitroaromatic Compounds Following Different Decomposition Mechanisms. PubMed.
• King, J. F., & Skonieczny, S. (1991). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. American Chemical Society.
• Robertson, R. E., & Laughton, P. M. (1971). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry.
• King, J. F., & Rathore, R. (n.d.). Aspects Of Reactions Of Sulfonyl Compounds With Nucleophiles. ProQuest.
• King, J. F., et al. (n.d.). Mechanisms of reactions of sulfonyl compounds with nucleophiles in protic media. IUPAC.
• Gao, H., et al. (2015). Synthesis of new thiophene derivatives and their use as photostabilizers for rigid poly(vinyl chloride). SciSpace.
• Unknown Author. (2025). A Comparative Study of Sulfonyl Chlorides: Reactivity and Applications in Synthesis. Prism Scientific Services.
• Haszeldine, R. N. (1955). PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. Google Patents.
• Alarcos, S., et al. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. MDPI.
• Gnedin, B. G., et al. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. OSTI.GOV.
• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. PMC - NIH.
• Unknown Author. (n.d.). Thermal Hazard Analysis of Nitroaromatic Compounds. OAKTrust.
• El-Hiti, G. A., et al. (2015). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). OUCI.
• Unknown Author. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development.
• Balakit, A. A. (2015). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). Faculty members.
• Unknown Author. (n.d.). investigation of thermal stability of some nitroaromatic derivatives by dsc. ResearchGate.
• Fisher Scientific. (2024). SAFETY DATA SHEET.
• Gao, H., et al. (2025). Synthesis of New Thiophene Derivatives and Their Use as Photostabilizers for Rigid Poly(vinyl chloride). ResearchGate.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET.
• Spectrum Chemical. (2017). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). 5-Chlorothiophene-2-sulfonyl chloride 96.
• ChemicalBook. (2025). 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE.
• ChemicalBook. (n.d.). 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE.
• VSNCHEM. (n.d.). vt20336 5-chloro-4-nitrothiophene-2-sulfonyl chloride.
• Santa Cruz Biotechnology. (n.d.). 2-Nitrobenzenesulfonyl chloride.
• Santa Cruz Biotechnology. (n.d.). 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.
• Matrix Fine Chemicals. (n.d.). 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE.
• Sinfoo Biotech. (n.d.). 5-chloro-4-nitrothiophene-2-sulfonyl chloride.
• Chem-Impex. (n.d.). 5-Chloro-2-thiophenesulfonyl chloride.

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Technical Support Center: Scaling Reactions with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Introduction

5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS 58457-24-2) is a highly functionalized heterocyclic compound, valuable as a building block in the synthesis of various pharmaceutical and agrochemical agents.[1][2][3] Its structure, featuring a reactive sulfonyl chloride group and an electron-deficient thiophene ring due to the presence of both nitro and chloro substituents, presents a unique set of challenges during reaction scale-up.[4]

This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of scaling up reactions involving this versatile but sensitive reagent. It provides practical, field-tested advice in a question-and-answer format, focusing on the causality behind experimental choices to ensure robust, safe, and reproducible processes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Category 1: Reagent Stability and Handling

Question 1: My reaction yield is inconsistent, and I suspect the starting material is degrading. How should I handle and store 5-Chloro-4-nitrothiophene-2-sulfonyl chloride?

Answer: This is a common issue stemming from the compound's high reactivity, particularly its moisture sensitivity. The sulfonyl chloride moiety readily hydrolyzes to the corresponding sulfonic acid upon contact with water, rendering it inactive for subsequent sulfonylation reactions.[5]

• Causality: The sulfur atom in the sulfonyl chloride is highly electrophilic and susceptible to nucleophilic attack by water. This hydrolysis is often autocatalytic as the HCl byproduct can accelerate further degradation.

• Troubleshooting & Best Practices:

  • Storage: Always store the reagent in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.[6] A desiccator is highly recommended.

  • Handling: Handle the solid exclusively in a glove box or under a positive pressure of inert gas. Use thoroughly dried glassware and anhydrous solvents for all reactions.[7]

  • Solvent Purity: Ensure solvents are of high purity and have a low water content (<50 ppm is ideal). Consider passing solvents through a column of activated alumina or molecular sieves immediately before use.

  • Lot Qualification: Before a large-scale run, perform a small-scale test reaction with any new bottle of the reagent to confirm its reactivity and purity.

Question 2: I'm observing charring or the formation of dark, insoluble byproducts, especially when heating the reaction. Is the compound thermally stable?

Answer: While stable at room temperature when dry, nitro-aromatic compounds, especially those with additional activating groups, can be thermally sensitive.[8] Decomposition can occur at elevated temperatures, leading to complex side reactions and reduced yields.

• Causality: The nitro group significantly acidifies the proton at the 3-position of the thiophene ring and can participate in complex decomposition pathways upon heating. Exothermic decomposition is a serious safety concern in large-scale reactions.[9]

• Troubleshooting & Best Practices:

  • Temperature Control: Maintain strict temperature control throughout the reaction. Perform initial lab-scale experiments to determine the minimum temperature required for an acceptable reaction rate.

  • Exotherm Management: When scaling up, be aware that the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[10] Reagents should be added slowly and sub-surface if possible to prevent localized "hot spots." The use of a jacketed reactor with a reliable cooling system is mandatory.

  • Differential Scanning Calorimetry (DSC): For large-scale campaigns (multi-kilogram), it is strongly advised to perform a DSC analysis on the reaction mixture to understand its thermal hazard profile and determine the onset of any exothermic decomposition.

Category 2: Scale-Up Reaction Challenges

Question 3: My reaction works perfectly on a 1-gram scale, but upon scaling to 100 grams, I'm seeing a significant increase in impurities and a lower yield. What's going wrong?

Answer: This is a classic scale-up challenge related to mass and heat transfer.[9] Reactions that appear instantaneous and homogeneous in a small flask can behave very differently in a large reactor.

• Causality:

  • Mixing: Inefficient mixing in a large reactor can lead to localized high concentrations of reagents as they are added. This can promote side reactions, such as di-sulfonylation or reactions with the solvent.[7][11]

  • Heat Transfer: As mentioned, poor heat dissipation can lead to temperature gradients within the reactor, causing thermal degradation or favoring different reaction pathways in different parts of the vessel.[12]

• Troubleshooting & Best Practices:

  • Optimize Reagent Addition: Instead of adding the nucleophile (e.g., an amine or alcohol) all at once, add it dropwise or via a syringe pump over an extended period. This maintains a low concentration of the nucleophile and allows the reaction exotherm to be managed.

  • Stirring Efficiency: Ensure the reactor is equipped with an appropriate agitator (e.g., pitched-blade turbine or anchor stirrer) and that the stirring speed is sufficient to maintain a homogeneous mixture. Use of baffles in the reactor can significantly improve mixing.

  • "Pseudo-Dilution": For highly reactive processes, consider a reverse addition, where the sulfonyl chloride solution is added slowly to the solution of the nucleophile. This ensures the sulfonyl chloride is always the limiting reagent in the reaction zone, minimizing self-condensation or other side reactions.

Question 4: I'm trying to perform a sulfonylation of an aniline, but I'm getting multiple products, including what appears to be a reaction at the thiophene ring's chlorine atom. Why is this happening?

Answer: You are likely observing a competitive Nucleophilic Aromatic Substitution (SNAr) reaction. The thiophene ring is highly electron-deficient due to the strong electron-withdrawing effects of both the 4-nitro and 2-sulfonyl chloride groups. This activates the chlorine atom at the 5-position for attack by strong nucleophiles.

• Causality: The SNAr mechanism is favored when an aromatic ring is substituted with powerful electron-withdrawing groups, which can stabilize the negative charge of the intermediate Meisenheimer complex. Your aniline, especially if it's a primary or secondary amine, can act as a nucleophile at both the sulfonyl chloride group (desired) and the C5-Cl position (side reaction).

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for minimizing SNAr side reactions.

• Best Practices:

  • Lower Temperature: SNAr reactions often have a higher activation energy than sulfonamide formation. Running the reaction at a lower temperature (e.g., 0 °C or below) can kinetically favor the desired pathway.

  • Base Selection: Use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or 2,6-lutidine to scavenge the HCl byproduct instead of using excess aniline. This prevents the aniline from being consumed in the side reaction.

  • Stoichiometry Control: Use only a slight excess (e.g., 1.05 equivalents) of the aniline nucleophile to ensure complete consumption of the sulfonyl chloride without driving the side reaction.

Category 3: Work-up and Purification

Question 5: The reaction quench is problematic. When I add water to quench the reaction, the product crashes out as an oil or an unfilterable solid. How can I improve the work-up?

Answer: This is a common physical chemistry problem during scale-up. Rapid changes in solvent polarity and temperature during quenching can lead to poor crystallization or precipitation behavior.

• Causality: Pouring a reaction mixture from an organic solvent into a large volume of cold water (a non-solvent for the product) causes rapid, uncontrolled precipitation. This traps impurities and solvent, leading to a difficult-to-handle material.

• Troubleshooting & Best Practices:

  • Controlled Quench: Instead of "drowning" the reaction, try a "reverse" quench. Slowly add the quenching agent (e.g., water or a mild aqueous base) to the stirred reaction mixture at a controlled temperature.

  • Solvent Selection: If possible, perform the reaction in a solvent that is partially miscible with water (e.g., THF, acetone). This can make the quench more homogeneous. Alternatively, add a co-solvent like ethyl acetate or toluene before quenching to ensure the product remains in solution during the aqueous wash.

  • Crystallization Study: Before scaling up, perform a small-scale crystallization study to find a suitable solvent/anti-solvent system for your product. This will allow for a controlled crystallization post-work-up, yielding a purer, more easily filterable solid.

Category 4: Analytical and Monitoring

Question 6: How can I effectively monitor the progress of my scale-up reaction without constantly taking and prepping samples for HPLC?

Answer: While HPLC is the gold standard for final purity analysis, Thin-Layer Chromatography (TLC) is an invaluable, rapid tool for reaction monitoring.[13]

• Causality: TLC provides a quick qualitative assessment of the presence of starting materials, products, and major byproducts, allowing for real-time decision-making during a reaction.

• Best Practices for TLC Monitoring:

  • Develop a Robust Method: Before starting the reaction, develop a TLC solvent system (e.g., a mixture of hexanes and ethyl acetate) that gives good separation (ΔRf > 0.2) between your starting sulfonyl chloride, your nucleophile, and the expected product.

  • Co-spotting: Always run a "co-spot" lane on your TLC plate that contains a mixture of the reaction sample and the starting material. This will definitively confirm the consumption of the starting material.

  • Sample Quenching: When sampling, immediately quench a small aliquot of the reaction mixture in a vial containing a suitable quenching agent (e.g., a few drops of methanol for an amine reaction) to prevent further reaction before spotting on the TLC plate.

Parameter	High-Performance Liquid Chromatography (HPLC)	Thin-Layer Chromatography (TLC)
Principle	Quantitative separation based on partitioning between a liquid mobile phase and a solid stationary phase.[14]	Qualitative separation based on the same principle, but on a plate.
Primary Use	Final purity assessment, impurity profiling, quantitative analysis.	In-process reaction monitoring, quick check for reaction completion.
Time/Sample	15-30 minutes	2-5 minutes
Typical Setup	C18 reversed-phase column, UV detector.[14]	Silica gel plate, UV lamp for visualization.
Key Advantage	High resolution and quantification.	Speed and simplicity.

Experimental Protocols

Protocol 1: General Procedure for Scale-Up Sulfonamide Synthesis (Illustrative Example)

This protocol is a general guideline and must be optimized for the specific nucleophile being used. A thorough risk assessment must be conducted prior to execution.[15]

• Reactor Setup: Equip a 5 L jacketed glass reactor with a mechanical stirrer, a thermocouple, a nitrogen inlet, and a dropping funnel. Ensure the reactor is scrupulously dry.

• Reagent Charging: Charge the reactor with 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (262 g, 1.0 mol) and anhydrous dichloromethane (2.5 L). Begin stirring and cool the mixture to 0 °C using the reactor jacket.

• Nucleophile Preparation: In a separate dry flask, dissolve the amine nucleophile (1.05 mol) and diisopropylethylamine (218 mL, 1.25 mol) in anhydrous dichloromethane (1 L).

• Controlled Addition: Transfer the amine solution to the dropping funnel and add it dropwise to the stirred reactor solution over 2-3 hours, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C. Monitor the reaction every 30 minutes by TLC (e.g., 30% Ethyl Acetate in Hexanes) until the starting sulfonyl chloride is no longer visible.

• Work-up: Once complete, slowly add 1 M HCl (aqueous, 1 L) to the reactor, maintaining the temperature below 15 °C. Stir for 15 minutes.

• Phase Separation: Stop stirring and separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (1 L) and brine (1 L).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude sulfonamide product, which can then be purified by crystallization or column chromatography.

Key Reactivity and Side Reactions

The multifunctionality of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is the source of its utility and its challenges. Understanding the potential reaction pathways is key to controlling the outcome.

Caption: Reactivity map showing the primary reaction sites and potential side reactions.

References

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• Matrix Fine Chemicals. 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | CAS 58457-24-2. Available from: [Link]

• ACS Organic & Inorganic Au. Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. Available from: [Link]

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• MPG.PuRe. Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. Available from: [Link]

• Organic Chemistry Portal. Thiophene synthesis. Available from: [Link]

• Research and Reviews. Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Available from: [Link]

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• Google Patents. CN108840854A - A kind of method of one pot process 5- chlorothiophene -2- carboxylic acid.

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Effective work-up procedures for amination of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Welcome to the technical support center for the amination of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the work-up and purification of the resulting sulfonamides. Our goal is to equip you with the necessary knowledge to navigate the complexities of this reaction and achieve high-purity products.

Introduction: The Chemistry and Its Challenges

The reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with a primary or secondary amine is a standard method for the synthesis of a diverse range of sulfonamides. These compounds are of significant interest in medicinal chemistry. The starting material itself is highly reactive due to the presence of the sulfonyl chloride group and the electron-withdrawing nitro and chloro substituents on the thiophene ring. While the amination reaction itself is often straightforward, the work-up and purification stages can present several challenges, including hydrolysis of the starting material and product, removal of excess amine, and separation from potential side-products. This guide will provide a structured approach to overcoming these hurdles.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture is a thick slurry after the amination reaction. How should I proceed with the initial work-up?

A1: A thick slurry is common, often due to the precipitation of the sulfonamide product or the hydrochloride salt of the amine base (e.g., triethylamine hydrochloride).

• Initial Quenching: Carefully and slowly add the reaction mixture to a beaker of ice-water with stirring. This will dissolve the amine hydrochloride salts and precipitate the organic product.

• pH Adjustment: The pH of the aqueous layer should be checked. If a tertiary amine base like triethylamine was used, the aqueous layer will be basic. If a stoichiometric amount of the reacting amine was used, the solution will be acidic due to the formation of HCl. Neutralizing the solution to a pH of ~7 with dilute HCl or a mild base like sodium bicarbonate can sometimes improve the precipitation of the product and help in the subsequent extraction.[1]

• Filtration vs. Extraction: If a significant amount of solid has precipitated, you can isolate it by vacuum filtration. Wash the solid with cold water to remove any water-soluble impurities. If the product is oily or does not precipitate cleanly, proceed directly to an extractive work-up.

Q2: I'm seeing a significant amount of a water-soluble impurity in my aqueous layer. What could it be and how do I prevent its formation?

A2: The most likely water-soluble impurity is the sulfonic acid, formed by the hydrolysis of the starting 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.[2]

• Cause: Sulfonyl chlorides are susceptible to hydrolysis, especially in the presence of moisture and at elevated temperatures.[2][3]

• Prevention:

  • Ensure all glassware is thoroughly dried before use.

  • Use anhydrous solvents for the reaction.

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Perform the reaction at low temperatures (e.g., 0 °C to room temperature) to minimize the rate of hydrolysis.

Q3: How can I effectively remove unreacted amine from my organic product?

A3: Removing excess amine is a critical purification step. The choice of method depends on the nature of your product and the amine used.

• Acidic Wash: The most common method is to wash the organic layer with a dilute acidic solution, such as 1M HCl.[4][5] The amine will be protonated to form a water-soluble ammonium salt, which will partition into the aqueous layer.[4][5] This method is suitable if your sulfonamide product is stable to acidic conditions.

• Copper Sulfate Wash: For acid-sensitive products, washing the organic layer with a 10% aqueous copper (II) sulfate solution is an effective alternative.[4][5] The amine will form a water-soluble copper complex, which can be removed in the aqueous layer.[4]

• Solvent Washing/Recrystallization: If the product is a solid, washing the crude material with a solvent in which the amine is soluble but the product is not can be effective. Recrystallization is also an excellent method for removing residual amine.

Q4: My final product is an oil, but I was expecting a solid. What are my options for purification?

A4: Obtaining an oil instead of a solid can be due to residual solvent, impurities acting as a eutectic mixture, or the inherent physical properties of the product.

• High Vacuum Drying: Ensure all solvent has been removed by drying the product under high vacuum, possibly with gentle heating.

• Trituration: Attempt to induce crystallization by trituration. This involves adding a small amount of a non-polar solvent (e.g., hexanes, diethyl ether) in which the product is insoluble and scratching the side of the flask with a glass rod.

• Column Chromatography: If crystallization is unsuccessful, purification by column chromatography on silica gel is the most effective method to isolate the pure product. A gradient of ethyl acetate in hexanes is a common eluent system for sulfonamides.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Sulfonamide	1. Incomplete reaction. 2. Hydrolysis of the sulfonyl chloride starting material. 3. Product loss during work-up.	1. Monitor the reaction by TLC or LC-MS to ensure completion. Consider extending the reaction time or gently warming if necessary. 2. Use anhydrous solvents and an inert atmosphere.[3] 3. Minimize the number of extraction and transfer steps. Ensure the pH of the aqueous phase is optimized for product precipitation/extraction.
Presence of Multiple Spots on TLC After Work-up	1. Unreacted starting material. 2. Formation of side-products (e.g., bis-sulfonylation of a primary amine). 3. Decomposition of the product.	1. Ensure the stoichiometry of the amine is correct (a slight excess is often used). 2. For primary amines, consider using a larger excess of the amine to favor monosulfonylation. 3. The nitrothiophene moiety can be sensitive to harsh conditions. Avoid strong acids or bases and high temperatures during work-up.
Difficulty in Separating Product from Amine Hydrochloride	The amine hydrochloride salt is partially soluble in the organic layer.	Wash the organic layer thoroughly with water or brine to remove the salt. If the salt persists, filtering the organic layer through a plug of celite may be necessary.
Emulsion Formation During Extraction	High concentration of reagents or product, or insufficient solvent.	Add more of both the organic and aqueous solvents to dilute the mixture. A gentle swirling motion instead of vigorous shaking can also help prevent emulsions. Adding brine can also help to break up emulsions.

Experimental Protocols

Protocol 1: General Amination and Extractive Work-up

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane, THF, or acetonitrile). Cool the solution to 0 °C in an ice bath.

• Amine Addition: In a separate flask, dissolve the amine (1.1-1.5 eq for secondary amines, 2.2-3.0 eq for primary amines) and a base such as triethylamine or pyridine (1.1 eq) in the same anhydrous solvent. Add this solution dropwise to the cooled sulfonyl chloride solution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the reaction is complete, carefully pour the reaction mixture into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash successively with:

  • 1M HCl (to remove excess amine)

  • Saturated aqueous sodium bicarbonate (to neutralize any remaining acid)

  • Brine (to remove bulk water)

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography.

Protocol 2: Work-up for Water-Soluble or Acid-Sensitive Products

• Reaction and Initial Quenching: Follow steps 1-3 from Protocol 1. After the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Aqueous Suspension: Add ice-cold water to the residue and stir vigorously to form a suspension.

• Filtration: Isolate the solid product by vacuum filtration.

• Washing: Wash the filter cake with copious amounts of cold water to remove any water-soluble byproducts.

• Drying: Dry the purified solid in a vacuum oven.

Visualization of the Work-up Procedure

A well-designed work-up procedure is crucial for isolating the desired sulfonamide in high purity. The following diagram illustrates the decision-making process during the work-up.

Caption: Decision flowchart for the work-up of the amination reaction.

The following diagram outlines the key steps in a standard extractive work-up for removing common impurities.

Caption: Detailed steps for an extractive work-up.

References

• King, J. F., & Rathore, R. (1990). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 68(8), 1445-1456.

• University of Rochester, Department of Chemistry. (n.d.). Workup for Removing Amines. Retrieved from [Link]

• Slawin, A. M. Z., & Smith, D. M. (2011). The Synthesis of Functionalised Sulfonamides. UCL Discovery.
• Ju, Y., & Varma, R. S. (2006).
• ResearchGate. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?.

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. Retrieved from [Link]

• Google Patents. (2014). CN103570595A - Preparation method of 5-chlorine-2-aminobenzene sulfonamide.
• CliffsNotes. (n.d.). Amination of the p-acetaminobenzene sulfonyl chloride.
• ACS Publications. (2020). Nitro-sulfinate Reductive Coupling to Access (Hetero)aryl Sulfonamides.
• Reddit. (2020). Which extraction procedure will completely separate an amide from the by-product of the reaction between an amine and excess carboxylic acid anhydride?.
• Google Patents. (2016).

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• 5. Workup [chem.rochester.edu]

Reference Data & Comparative Studies

Comparing reactivity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with other sulfonyl chlorides

A Comparative Guide to the Reactivity of Sulfonyl Chlorides for Advanced Synthesis

In the landscape of modern organic and medicinal chemistry, sulfonyl chlorides stand as indispensable reagents. Their utility is rooted in the electrophilic nature of the sulfur atom, which allows for the facile construction of sulfonamides and sulfonate esters—moieties that are integral to a vast array of pharmaceuticals, agrochemicals, and functional materials.[1][2][3][4] This guide offers an in-depth comparison of the reactivity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride against other commonly employed sulfonyl chlorides, namely p-toluenesulfonyl chloride (TsCl), methanesulfonyl chloride (MsCl), and 5-(dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl chloride). Our objective is to provide researchers, scientists, and drug development professionals with a clear, data-driven framework for reagent selection and reaction optimization.

Understanding the Fundamentals of Sulfonyl Chloride Reactivity

The reactivity of a sulfonyl chloride (R-SO₂Cl) is fundamentally governed by the electrophilicity of the sulfur atom. The sulfur-chlorine bond is polarized, making the sulfur atom highly susceptible to nucleophilic attack.[2] The chloride ion is an excellent leaving group, facilitating reactions with a wide range of nucleophiles such as amines and alcohols.[1][5] The nature of the 'R' group—be it aliphatic or aromatic, and bearing electron-donating or electron-withdrawing substituents—profoundly dictates the reaction kinetics and substrate scope.

In Focus: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a specialized reagent featuring a thiophene ring system.[2][6][7] Its unique reactivity profile is a direct consequence of the powerful electron-withdrawing effects of both the nitro (-NO₂) and chloro (-Cl) substituents on the aromatic ring.

• Enhanced Electrophilicity: These electron-withdrawing groups synergistically pull electron density away from the sulfonyl sulfur atom. This creates a more pronounced partial positive charge on the sulfur, significantly increasing its electrophilicity and making it exceptionally reactive towards nucleophiles.[2][8][9]

• Synthetic Applications: This heightened reactivity makes it a valuable building block for synthesizing complex sulfonamides and sulfonate esters, particularly when dealing with less reactive amines or alcohols.[2] The resulting thiophene-containing compounds are of significant interest in medicinal chemistry for their diverse biological activities.

Comparative Reactivity Analysis

The choice of a sulfonylating agent is a critical decision in synthesis design. Below, we compare 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with three other workhorse reagents, highlighting the structural and electronic factors that underpin their differing reactivities.

Sulfonyl Chloride	Structure	'R' Group Type	Key Substituent Effects	Relative Reactivity	Primary Applications
5-Chloro-4-nitrothiophene-2-sulfonyl chloride	Thiophene with -Cl and -NO₂	Aromatic (Hetero)	Strong Electron-Withdrawing	Very High	Synthesis of complex sulfonamides for drug discovery[2]
Methanesulfonyl chloride (MsCl)	CH₃-SO₂Cl	Aliphatic	Small, sterically unhindered methyl group	High	Formation of mesylates as excellent leaving groups; high-yield synthesis[5][9]
p-Toluenesulfonyl chloride (TsCl)	CH₃-C₆H₄-SO₂Cl	Aromatic	Electron-Donating (-CH₃)	Moderate	Formation of tosylates as stable, yet reactive, leaving groups[9][10]
Dansyl chloride	(CH₃)₂N-C₁₀H₆-SO₂Cl	Aromatic	Electron-Donating (-N(CH₃)₂)	Moderate	Fluorescent labeling of primary and secondary amines for bioanalysis[11]

Causality Behind Reactivity Differences

• Electronic Effects: The principle is straightforward: electron-withdrawing groups (EWGs) enhance reactivity, while electron-donating groups (EDGs) diminish it.[8][9][12] The nitro and chloro groups on 5-Chloro-4-nitrothiophene-2-sulfonyl chloride are potent EWGs, placing it at the high end of the reactivity spectrum. In contrast, the methyl group of TsCl is an EDG, which slightly deactivates the sulfonyl chloride compared to unsubstituted benzenesulfonyl chloride.[9]

• Steric Hindrance: Aliphatic sulfonyl chlorides like MsCl are sterically less encumbered than their aromatic counterparts, allowing for faster nucleophilic attack.[5] This makes MsCl a highly efficient reagent, often preferred when rapid and complete conversion is desired.[5]

• Reaction Mechanism: While most sulfonyl chlorides react via a direct bimolecular nucleophilic substitution (Sₙ2-type) mechanism at the sulfur atom, some, like MsCl, can undergo an alternative pathway.[13] In the presence of a sufficiently strong, non-nucleophilic base, MsCl can be deprotonated at the alpha-carbon to form a highly reactive "sulfene" intermediate (CH₂=SO₂).[14][15] This pathway is not accessible to aromatic sulfonyl chlorides like TsCl or our compound of interest, which lack alpha-protons.

Caption: General mechanism of sulfonylation.

Experimental Protocols for Validation

To ensure scientific integrity, theoretical comparisons must be grounded in reproducible experimental data. The following protocols provide a framework for the synthesis of sulfonamides and for conducting a competitive experiment to directly assess relative reactivity.

Protocol 1: General Synthesis of a Sulfonamide

This protocol describes a standard procedure for the reaction of a sulfonyl chloride with a primary amine, a cornerstone reaction in medicinal chemistry.[9][16][17]

Materials:

• Sulfonyl chloride (e.g., 5-Chloro-4-nitrothiophene-2-sulfonyl chloride)

• Primary or secondary amine (e.g., Aniline)

• Aprotic solvent (e.g., Dichloromethane, THF)

• Organic base (e.g., Pyridine or Triethylamine)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the amine (1.0 eq.) and the organic base (1.2 eq.) in the chosen aprotic solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cool the mixture to 0 °C in an ice bath.

• Dissolve the sulfonyl chloride (1.1 eq.) in a minimal amount of the same solvent and add it dropwise to the cooled amine solution over 15-20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the mixture with the solvent and wash sequentially with 1M HCl, water, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired sulfonamide.

Protocol 2: Competitive Reactivity Experiment

This experiment provides a direct, head-to-head comparison of the reactivity of two different sulfonyl chlorides towards a single nucleophile.[12]

Materials:

• Sulfonyl Chloride 1 (e.g., 5-Chloro-4-nitrothiophene-2-sulfonyl chloride)

• Sulfonyl Chloride 2 (e.g., Tosyl chloride)

• Limiting nucleophile (e.g., Aniline, 1.0 eq.)

• Aprotic solvent (e.g., Acetonitrile)

• Internal standard for analysis (e.g., a stable, non-reactive compound like dodecane)

• Analytical instrument (e.g., HPLC or GC-MS)

Procedure:

• In a vial, prepare a stock solution containing the nucleophile (1.0 eq.) and the internal standard in the aprotic solvent.

• In a separate vial, prepare a solution containing equimolar amounts of Sulfonyl Chloride 1 (1.0 eq.) and Sulfonyl Chloride 2 (1.0 eq.) in the same solvent.

• At time t=0, combine the two solutions and stir at a constant temperature.

• At regular time intervals (e.g., 5, 15, 30, 60 minutes), withdraw a small aliquot of the reaction mixture and quench it (e.g., by adding a large excess of a highly reactive amine like diethylamine to consume any unreacted sulfonyl chlorides).

• Analyze the quenched aliquots by HPLC or GC-MS.

• Quantify the formation of the two corresponding sulfonamide products relative to the internal standard. The ratio of the products formed over time provides a direct measure of the relative reactivity of the two sulfonyl chlorides.

Caption: Decision workflow for sulfonyl chloride selection.

Conclusion and Outlook

The selection of an appropriate sulfonyl chloride is a critical parameter that can dictate the success of a synthetic campaign. Our comparative analysis demonstrates that 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a highly activated electrophile, ideally suited for challenging transformations where other reagents may prove sluggish. Its enhanced reactivity is a direct result of the potent electron-withdrawing nature of the nitro and chloro substituents on the thiophene ring.

In contrast, reagents like MsCl offer high reactivity in a sterically accessible format, while TsCl provides a more moderate and stable option for routine applications, such as the conversion of alcohols into excellent leaving groups.[5][9][18] Ultimately, the optimal choice is contingent upon the specific nucleophile, desired reaction conditions, and the need for incorporating additional functionality into the target molecule. By understanding the underlying principles of reactivity and employing rigorous experimental validation, researchers can harness the full synthetic potential of this versatile class of reagents.

References

• Fiveable. Sulfonyl Chloride Definition - Organic Chemistry Key Term.
• HoriazonChemical. Methanesulfonyl Chloride (MsCl) vs.
• Wikipedia. Dansyl chloride.
• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis.
• A Comparative Study of Sulfonyl Chlorides: Reactivity and Applic
• BenchChem. A Comparative Guide to Sulfonyl Chlorides in Organic Synthesis: 4-(Chlorosulfonyl)benzoic Acid in Focus.
• NIH. Recent advances in heterolytic nucleofugal leaving groups - PMC.
• BenchChem. A Comparative Guide to the Reactivity of 3-(4-(Chlorosulfonyl)phenyl)propanoic acid and Tosyl Chloride.
• Pearson. Leaving Group Conversions - Sulfonyl Chlorides: Videos & Practice Problems.
• RSC Publishing.
• RSC Publishing.
• BenchChem. A Comparative Guide to the Kinetic Analysis of Methanesulfonyl Chloride Solvolysis.
• Master Organic Chemistry.
• Master Organic Chemistry.
• YouTube.
• Mechanism of reaction of dansyl chloride with carboxylic acid functional group.
• Stack Exchange. Why do tosylation and mesylation of alcohols follow different mechanisms?.
• ECHEMI. Why do tosylation and mesylation of alcohols follow different mechanisms?.
• Sigma-Aldrich. Sulfonyl Chlorides and Sulfonamides.
• CHEMISTRY & BIOLOGY INTERFACE. Recent advances in synthesis of sulfonamides: A review.
• UCL Discovery. The Synthesis of Functionalised Sulfonamides.
• Santa Cruz Biotechnology. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.
• Matrix Fine Chemicals. 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | CAS 58457-24-2.

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A Senior Application Scientist's Guide to the Analytical Characterization of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and Its Derivatives

For researchers, scientists, and professionals in drug development, the precise characterization of reactive intermediates like 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is not merely a procedural step but a cornerstone of reproducible, high-quality research. The inherent reactivity of the sulfonyl chloride group, combined with the specific electronic effects of the chloro and nitro substituents on the thiophene ring, presents a unique analytical challenge.[1] This guide provides a comparative overview of the essential analytical techniques for the comprehensive characterization of this compound and its derivatives. We will delve into the causality behind experimental choices, offering field-proven insights to ensure the integrity and reliability of your analytical data.

The Analytical Imperative: Understanding the Molecule

5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2) is a highly functionalized heterocyclic compound.[2][3] Its utility as a building block in medicinal chemistry and materials science stems from the electrophilic nature of the sulfonyl chloride moiety, which readily reacts with nucleophiles to form sulfonamides, sulfonate esters, and other derivatives. The nitro and chloro groups significantly influence the reactivity and spectroscopic properties of the molecule. A multi-faceted analytical approach is therefore not just recommended but essential for unambiguous structural elucidation, purity assessment, and quantitative analysis.[1]

Comparative Overview of Key Analytical Techniques

The selection of an analytical technique is dictated by the specific question being asked—be it structural confirmation, purity determination, or quantification. Below, we compare the most effective methods for characterizing 5-Chloro-4-nitrothiophene-2-sulfonyl chloride derivatives.

Data Presentation: Comparison of Analytical Techniques

Parameter	Nuclear Magnetic Resonance (NMR)	Infrared (IR) Spectroscopy	Mass Spectrometry (MS)	High-Performance Liquid Chromatography (HPLC)	X-ray Crystallography
Principle	Measures the magnetic properties of atomic nuclei.	Measures the absorption of infrared radiation by molecular vibrations.	Measures the mass-to-charge ratio of ionized molecules.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Diffraction of X-rays by a single crystal.
Information Provided	Detailed structural information (connectivity, chemical environment).	Identification of functional groups.	Molecular weight and fragmentation patterns.	Purity assessment and quantification.	Unambiguous 3D molecular structure.
Sample Requirements	Soluble sample in a deuterated solvent.	Solid or liquid sample.	Volatile or ionizable sample.	Soluble sample.	High-quality single crystal.
Key Strengths	Unambiguous structure elucidation.	Rapid functional group identification.	High sensitivity and structural information from fragmentation.	High precision and accuracy for quantification.	Absolute structural confirmation.
Limitations	Lower sensitivity compared to MS.	Limited structural information.	Isomeric differentiation can be challenging.	Co-elution can occur.	Crystal growth can be a major bottleneck.

In-Depth Analysis by Technique

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules.[1] For 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, both ¹H and ¹³C NMR are indispensable.

Causality in Experimental Choices:

• Solvent Selection: The high reactivity of the sulfonyl chloride group necessitates the use of aprotic deuterated solvents like chloroform-d (CDCl₃) or acetone-d₆ to prevent hydrolysis.[1]

• ¹H NMR: The thiophene ring possesses a single proton. Its chemical shift will be significantly downfield due to the electron-withdrawing effects of the sulfonyl chloride, nitro, and chloro groups.

• ¹³C NMR: The spectrum will show four distinct signals for the thiophene ring carbons. The carbons directly attached to the electron-withdrawing groups (C2, C4, C5) will be deshielded and appear at higher chemical shifts.

Predicted NMR Data for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride:

Nucleus	Predicted Chemical Shift (δ, ppm) in CDCl₃	Rationale
¹H (H3)	8.0 - 8.5	The sole proton on the thiophene ring is flanked by a sulfur atom and is in a highly electron-deficient environment, leading to a significant downfield shift.
¹³C (C2)	145 - 150	Attached to the strongly electron-withdrawing SO₂Cl group.
¹³C (C3)	125 - 130	The only carbon bearing a hydrogen atom.
¹³C (C4)	140 - 145	Attached to the electron-withdrawing NO₂ group.
¹³C (C5)	135 - 140	Attached to the chlorine atom.

Infrared (IR) Spectroscopy: A Functional Group Fingerprint

IR spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule.[4]

Key Expected Vibrational Frequencies:

• Sulfonyl Chloride (SO₂Cl): Strong, characteristic asymmetric and symmetric stretching bands are expected around 1370-1410 cm⁻¹ and 1166-1204 cm⁻¹, respectively.[4] The presence of these two intense bands is a strong indicator of the sulfonyl chloride group.

• Nitro Group (NO₂): Strong asymmetric and symmetric stretching vibrations are anticipated near 1520-1560 cm⁻¹ and 1340-1360 cm⁻¹, respectively.

• Thiophene Ring: C-H stretching for the lone aromatic proton will appear above 3000 cm⁻¹, and C=C stretching vibrations of the ring will be observed in the 1400-1600 cm⁻¹ region.[5]

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry is crucial for determining the molecular weight and can provide structural information through the analysis of fragmentation patterns.[1] Coupling MS with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS) is exceptionally powerful for analyzing reaction mixtures and assessing purity.[5][6]

Expected Mass Spectrum Features:

• Molecular Ion Peak (M⁺): The molecular weight of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is 262.08 g/mol .[3] The mass spectrum will show a characteristic isotopic pattern for the molecular ion due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl) and two sulfur atoms (³²S and ³⁴S).

• Key Fragmentation Pathways: Common fragmentation would involve the loss of a chlorine radical (M-35/37) or the SO₂Cl group.

Chromatographic Methods: Purity and Quantification

Chromatographic techniques are the gold standard for assessing the purity of compounds and for their quantification in mixtures.[1]

• High-Performance Liquid Chromatography (HPLC): This is a versatile technique for non-volatile or thermally labile compounds.[1] A reversed-phase C18 column with a mobile phase of acetonitrile and water would be a suitable starting point for method development. Detection is typically achieved using a UV-Vis or photodiode array (PDA) detector, leveraging the chromophores in the molecule.

• Gas Chromatography (GC): GC is suitable for volatile and thermally stable compounds.[5] Due to the reactivity of sulfonyl chlorides, careful optimization of the injector temperature is necessary to prevent on-column degradation.[1] Derivatization to a more stable sulfonamide might be required for robust quantitative analysis.

X-ray Crystallography: The Definitive Structure

For absolute confirmation of the molecular structure in the solid state, single-crystal X-ray diffraction is the ultimate tool.[2] It provides precise information on bond lengths, bond angles, and intermolecular interactions.[2][3] Obtaining a high-quality single crystal is often the most challenging step.[2]

Experimental Protocols

The following are generalized yet detailed protocols that serve as a robust starting point for the analysis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride derivatives.

Protocol 1: HPLC-UV Purity Analysis

• Instrumentation: HPLC system with a PDA detector and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter.

• Analysis: Inject 10 µL and monitor the chromatogram at a wavelength determined from the UV-Vis spectrum of the compound.

• Data Analysis: Integrate the peak areas to determine the relative purity.

Protocol 2: GC-MS Analysis (with Derivatization)

• Derivatization: React the 5-Chloro-4-nitrothiophene-2-sulfonyl chloride sample with a primary amine (e.g., benzylamine) in the presence of a base (e.g., triethylamine) in an aprotic solvent (e.g., dichloromethane) to form the stable sulfonamide derivative.

• Instrumentation: GC-MS system with a non-polar or medium-polarity capillary column.

• GC Conditions:

  • Injector Temperature: 250 °C (optimized to prevent degradation).

  • Oven Program: Start at 100 °C, ramp to 280 °C.

  • Carrier Gas: Helium.

• MS Conditions: Electron Ionization (EI) at 70 eV.

• Data Analysis: Identify peaks in the total ion chromatogram and analyze their mass spectra to confirm the identity of the derivative and any impurities.

Visualizing the Workflow

A logical workflow is critical for the efficient and comprehensive characterization of a novel compound.

Caption: A typical analytical workflow for the characterization of a novel derivative.

Conclusion

The robust characterization of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and its derivatives demands a synergistic application of multiple analytical techniques. While NMR provides the foundational structural data, it is the combination with IR for functional group confirmation, MS for molecular weight and fragmentation, and chromatography for purity assessment that builds a complete and trustworthy analytical profile. For definitive structural proof, X-ray crystallography remains the unparalleled method. By understanding the strengths and limitations of each technique and the causality behind experimental choices, researchers can ensure the generation of high-quality, reliable data, which is paramount for advancing drug discovery and development.[1]

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• 5-chloro-4-nitrothiophene-2-sulfonyl chloride,(CAS# 58457-24-2) - Sinfoo Biotech. (n.d.).
• Analytical Chemistry Applications of Sulfonyl Chlorides: Derivatization Techniques. (n.d.).
• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride | CAS 58457-24-2 | SCBT. (n.d.).
• vt20336 5-chloro-4-nitrothiophene-2-sulfonyl chloride - VSNCHEM. (n.d.).
• 5-chloro-4-nitrothiophene-2-sulfonyl chloride (C4HCl2NO4S2) - PubChemLite. (n.d.).
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• 5-Chlorothiophene-2-sulfonyl chloride 96 2766-74-7 - Sigma-Aldrich. (n.d.).
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• 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | 58457-24-2 - ChemicalBook. (n.d.).
• 5-Chlorothiophene-2-sulfonyl chloride | C4H2Cl2O2S2 | CID 2733925 - PubChem. (n.d.).
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• 5-nitrothiophene-2-sulfonyl chloride (C4H2ClNO4S2) - PubChemLite. (n.d.).
• 5-chloro-4-nitrothiophene-2-sulfonamide (C4H3ClN2O4S2) - PubChemLite. (n.d.).
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• Comparative Guide to Analytical Methods for 5-Chloro-2-methyl-4-nitrophenol Quantification - Benchchem. (n.d.).
• The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in. (n.d.).
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In-vitro biological activity of compounds synthesized from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

An In-Depth Technical Guide to the In-Vitro Biological Activity of Compounds Synthesized from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Introduction: The Thiophene-Sulfonamide Scaffold in Drug Discovery

In the landscape of medicinal chemistry, the strategic selection of a core chemical scaffold is paramount to the successful development of novel therapeutic agents. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a heterocyclic compound of significant interest, serving as a versatile starting material for the synthesis of a diverse library of biologically active molecules. The thiophene ring, a sulfur-containing aromatic heterocycle, is a well-established pharmacophore found in numerous FDA-approved drugs. Its structural features allow it to act as a bioisostere of a phenyl ring, yet its unique electronic properties often lead to enhanced potency and modified selectivity for biological targets.

The presence of the sulfonyl chloride group (-SO₂Cl) provides a reactive handle for facile derivatization, most commonly through reaction with primary or secondary amines to form a stable sulfonamide linkage. This, combined with the electron-withdrawing nitro group and the chloro substituent, creates a unique electronic and steric profile that can be exploited for targeted drug design. Thiophene-based compounds have demonstrated a wide array of biological activities, including anticancer, antimicrobial, and enzyme-inhibiting properties.[1][2]

This guide provides a comparative analysis of the in-vitro biological activities of compounds derived from thiophene sulfonamide scaffolds, using data from structurally related molecules to forecast the potential of derivatives from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. We will delve into their performance against various biological targets, compare them with established alternatives, and provide the detailed experimental methodologies required to validate these findings.

Synthetic Strategy: From Scaffold to Bioactive Derivative

The primary route for derivatizing 5-Chloro-4-nitrothiophene-2-sulfonyl chloride involves the nucleophilic substitution reaction at the sulfonyl chloride moiety. This reaction is typically carried out with a wide range of amines (aliphatic, aromatic, or heterocyclic) in the presence of a base (like pyridine or triethylamine) to neutralize the HCl byproduct, yielding the corresponding sulfonamide derivatives. The nitro group can subsequently be reduced to an amine, providing another point for chemical modification.

This straightforward synthetic accessibility allows for the creation of a large and diverse chemical library from a single, readily available precursor, facilitating structure-activity relationship (SAR) studies.

Caption: General workflow for synthesizing bioactive sulfonamide derivatives.

Comparative In-Vitro Biological Activities

The true potential of a chemical scaffold is realized through the biological evaluation of its derivatives. Here, we compare the in-vitro performance of various thiophene-based sulfonamides and related structures across key therapeutic areas.

Anticancer Activity

Thiophene derivatives have emerged as a promising class of anticancer agents, acting through diverse mechanisms such as kinase inhibition, topoisomerase inhibition, and apoptosis induction.[2][3] The nature and position of substituents on the thiophene ring play a critical role in determining the specific cellular target and potency.[1][2]

Comparative Performance of Thiophene Derivatives against Cancer Cell Lines:

Compound Class	Specific Derivative Example	Target Cell Line	Activity Metric (GI₅₀/IC₅₀)	Reference Drug	Activity of Ref. Drug
Thiophene-Quinazoline Analogues	N-[5-[N-(2-Amino-5-chloro-3,4-dihydro-4-oxoquinazolin-6-yl)methylamino]-2-thenoyl]-L-glutamic acid	CCRF-CEM (Leukemia)	1.8 µM[4]	Paclitaxel	~30 µg/mL (viability)[5]
Benzylthio-Benzenesulfonamides	N-(2-Benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide	NCI-H522 (Lung)	0.1 µM[6]	Erlotinib	80 nM (EGFR IC₅₀)[7]
Benzylthio-Benzenesulfonamides	N-(2-Benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide	SK-MEL-2 (Melanoma)	0.1 µM[6]	Vemurafenib	30 nM (BRAF IC₅₀)[7]
Fused Thiophene Derivatives	"TP 5" (a 2,3-fused thiophene)	HepG2 (Liver)	> Paclitaxel at 30 µg/mL[5]	Paclitaxel	Cell viability ~40% at 30 µg/mL[5]

Analysis and Mechanistic Insight:

The data clearly indicates that chloro-substituted thiophene and benzenesulfonamide derivatives can achieve potent anticancer activity, in some cases reaching sub-micromolar efficacy. For instance, the N-(2-Benzoxazolyl) derivative shows remarkable activity against non-small cell lung cancer and melanoma cell lines, with a GI₅₀ of 0.1 µM.[6] This level of potency is highly competitive and suggests a specific, high-affinity interaction with a critical cellular target. Many such compounds function by inhibiting key signaling pathways involved in cell proliferation and survival, such as the EGFR and BRAF pathways.[7]

Caption: Inhibition of oncogenic signaling pathways by thiophene derivatives.

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of novel chemical entities that can overcome existing resistance mechanisms. Sulfonamides were among the first synthetic antimicrobial agents and their derivatives continue to be an active area of research. Thiophene-based sulfonamides offer a modern take on this classic pharmacophore.

Comparative Performance of Thiophene Derivatives against Microbial Strains:

Compound Class	Specific Derivative Example	Target Organism	Activity Metric (MIC)	Reference Drug	Activity of Ref. Drug
Thienyl-Triazoles	Compound 9a (a thienyl-triazole)	S. aureus (Gram +)	Not specified, but "marked activity"[8]	Ciprofloxacin	Not specified
Thienyl-Triazoles	Compound 9a (a thienyl-triazole)	E. coli (Gram -)	Not specified, but "marked activity"[8]	Ciprofloxacin	Not specified
Valine-Derived Sulfonamides	2-{4-[(4-chlorophenyl)sulfonyl]benzamido}-3-methylbutanoic acid	E. faecium (Gram +)	15 mm inhibition zone[9]	Not specified	Not specified
Imidazole-Sulfonyl-Quinolinoxide	5-chloro-1-ethyl-2-methylimidazole-4-sulfonyl-8-quinolinoxide	S. aureus, E. coli, C. albicans	Weak activity compared to reference[10]	Ciprofloxacin, Itraconazole	Standard potent activity

Analysis and Mechanistic Insight:

The antimicrobial potential of these compounds is varied. While some derivatives, like the imidazole-sulfonyl-quinolinoxide, show only weak activity[10], others, such as certain thienyl-triazoles, display marked broad-spectrum antibacterial effects.[8] The valine-derived sulfonamide demonstrates specific activity against the Gram-positive strain Enterococcus faecium.[9] This variability underscores the importance of the specific substituents attached to the core scaffold. The mechanism of action for many sulfonamides involves the inhibition of dihydropteroate synthase (DHPS), a key enzyme in the folic acid synthesis pathway, which is essential for bacterial survival.

Enzyme Inhibition

Beyond broad cytotoxic or antimicrobial effects, targeted enzyme inhibition is a hallmark of modern drug design. Thiophene sulfonamides have been shown to be effective inhibitors of various enzymes, including lactoperoxidase and biotin carboxylase.

Comparative Performance of Thiophene Derivatives as Enzyme Inhibitors:

Compound Class	Target Enzyme	IC₅₀ / Kᵢ Value	Inhibition Type	Alternative Inhibitor
Thiophene-2-sulfonamide	Lactoperoxidase (LPO)	IC₅₀ = 3.4 nM, Kᵢ = 2 nM[11]	Competitive	Not specified
Benzoate Sulfonamide	Biotin Carboxylase (BC)	Inhibits in the µM range[12]	Atypical (ADP-dependent)	Not specified
Indole-Carboxylates	EGFRT790M	IC₅₀ = 68-89 nM[7]	Not specified	Erlotinib (IC₅₀ = 80 nM)[7]
Indole-Carboxylates	BRAFV600E	IC₅₀ = 35-67 nM[7]	Not specified	Vemurafenib (IC₅₀ = 30 nM)[7]

Analysis and Mechanistic Insight:

The data reveals that thiophene sulfonamides can be exceptionally potent and specific enzyme inhibitors. The inhibition of lactoperoxidase with a nanomolar IC₅₀ and Kᵢ demonstrates a high-affinity interaction.[11] Similarly, the inhibition of biotin carboxylase, a key enzyme in fatty acid synthesis, presents a promising avenue for developing new antibiotics.[12] The competitive inhibition observed with lactoperoxidase suggests that the compound binds to the active site of the enzyme, directly competing with the natural substrate. This targeted approach often leads to fewer off-target effects and a better safety profile compared to non-specific cytotoxic agents.

Key Experimental Protocols

To ensure scientific integrity and reproducibility, the methodologies used to generate the in-vitro data must be robust and well-defined. Below are step-by-step protocols for key assays.

Protocol 1: MTT Assay for Anticancer Cytotoxicity

This colorimetric assay measures the metabolic activity of cells and is widely used to assess cell viability and proliferation.

• Cell Seeding: Plate cancer cells (e.g., HepG2, NCI-H522) in a 96-well plate at a density of 5,000-10,000 cells per well. Allow cells to adhere and grow for 24 hours in a humidified incubator (37°C, 5% CO₂).

  • Causality: This initial period allows cells to recover from plating and enter a logarithmic growth phase, ensuring that the measured effect is on proliferation, not just survival.

• Compound Treatment: Prepare serial dilutions of the synthesized thiophene derivatives and the reference drug (e.g., Paclitaxel) in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include wells with vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 48-72 hours.

  • Causality: This duration is typically sufficient for antiproliferative agents to exert their effects over several cell cycles.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results against compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This is the gold-standard method for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Inoculum Preparation: Culture the bacterial strain (e.g., S. aureus) overnight. Dilute the culture in Mueller-Hinton Broth (MHB) to achieve a standardized concentration of approximately 5 x 10⁵ CFU/mL.

  • Causality: A standardized inoculum is critical for reproducibility, as the final MIC value is dependent on the initial number of bacteria.

• Compound Dilution: Prepare a two-fold serial dilution of the test compounds and reference antibiotic (e.g., Ciprofloxacin) directly in a 96-well plate using MHB.

• Inoculation: Add the standardized bacterial inoculum to each well, bringing the final volume to 100 µL. Include a positive control (bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Reading: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Caption: Workflow for the broth microdilution MIC assay.

Conclusion and Future Directions

The collective evidence from studies on structurally related compounds strongly supports the use of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride as a promising scaffold for the development of novel therapeutic agents. Derivatives have demonstrated potent in-vitro activity across multiple domains, including oncology, infectious disease, and targeted enzyme inhibition. The sub-micromolar efficacy observed in several anticancer assays is particularly compelling, rivaling that of established clinical drugs.

The path forward requires a systematic approach:

• Synthesis of a Focused Library: A library of novel derivatives should be synthesized from the parent scaffold, exploring a diverse range of amine substituents to probe the structure-activity relationship.

• Broad In-Vitro Screening: This library should be screened against a wide panel of cancer cell lines and microbial strains to identify initial hits.

• Mechanism of Action Studies: For the most potent compounds, detailed mechanistic studies should be undertaken to identify the specific molecular target (e.g., which kinase or enzyme is being inhibited).

• Lead Optimization: Promising hits should be chemically modified to improve potency, selectivity, and pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion).

By leveraging the synthetic tractability and proven biological potential of the thiophene-sulfonamide core, researchers are well-positioned to develop next-generation therapeutics to address pressing medical needs.

References

• Archna, Pathania, S., & Chawla, P. A. (2020). Thiophene-based derivatives as anticancer agents: An overview on decade's work. Bioorganic Chemistry.
• Mishra, R., Kumar, N., Mishra, I., & Sachan, N. (2020). A Review on Anticancer Activities of Thiophene and Its Analogs. Mini-Reviews in Medicinal Chemistry.
• (2019). Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles.
• (2020). A Review on Anticancer Activities of Thiophene and Its Analogs. Bentham Science.
• Apostol, T. V., et al. (2021). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives.
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• (Year not available). Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)
• (Year not available). evaluating the inhibitory activity of 5-chloro-2,3-dimethyl-1H-indole derivatives against specific enzymes. Benchchem.
• (Year not available). Thiophene-2-sulfonyl Chloride Supplier. Clinivex.
• (Year not available). 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. Santa Cruz Biotechnology.
• Köksal, Z. (2019). Inhibition effects of selected thiophene-2-sulfonamides on lactoperoxidase. Drug and Chemical Toxicology.
• (Year not available). Synthesis and in vitro antitumor activity of thiophene analogues of 5-chloro-5,8-dideazafolic... PubMed.
• Naganagowda, G., Thamyongkit, P., & Petsom, A. (2012). Synthesis and antimicrobial activities of benzothiophene derivatives.
• (2014). Preparation method of 5-chlorine-2-aminobenzene sulfonamide.
• (2023). Novel 2-Thiouracil-5-Sulfonamide Derivatives: Design, Synthesis, Molecular Docking, and Biological Evaluation as Antioxidants with 15-LOX Inhibition. MDPI.
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A Comparative Guide to Reagents for Thiophene Sulfonamide Synthesis: Alternatives to 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

Introduction

Thiophene and its derivatives are foundational scaffolds in medicinal chemistry, celebrated for their wide spectrum of therapeutic applications, including antimicrobial, anti-inflammatory, and anti-cancer properties.[1][2] Among these, thiophene sulfonamides represent a particularly vital class of compounds, integral to the development of numerous drugs.[1][3] The synthesis of these molecules often relies on the use of reactive sulfonyl chlorides.

5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a key building block in this field.[4] Its bifunctional nature, featuring a highly reactive sulfonyl chloride group and sites for further chemical modification (the chloro and nitro groups), makes it a valuable reagent for constructing complex molecular architectures.[4] However, the evolving demands of modern drug discovery for milder reaction conditions, greater functional group tolerance, and improved safety profiles necessitate a critical evaluation of alternative synthetic strategies.

This guide provides an in-depth comparison of alternative reagents to 5-Chloro-4-nitrothiophene-2-sulfonyl chloride for the synthesis of thiophene sulfonamides. We will delve into the reactivity, advantages, and limitations of each alternative, supported by detailed experimental protocols and comparative data to empower researchers in making informed decisions for their synthetic campaigns.

The Benchmark Reagent: 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS 58457-24-2) is a specialized reagent that allows for the direct introduction of a substituted thiophene sulfonamide moiety.[4][5] The electron-withdrawing nitro group enhances the reactivity of the sulfonyl chloride, while both the nitro and chloro substituents can be subjected to further chemical transformations, such as nucleophilic aromatic substitution or reduction, to build molecular diversity.

Reactivity Profile: The primary reaction involves the nucleophilic attack of an amine on the electrophilic sulfur atom of the sulfonyl chloride group, displacing the chloride and forming a stable sulfonamide bond. The reaction is typically conducted in the presence of a base to neutralize the hydrochloric acid byproduct.

General Synthetic Protocol for Thiophene Sulfonamide Synthesis

The following protocol outlines a general procedure for the synthesis of a thiophene sulfonamide using 5-Chloro-4-nitrothiophene-2-sulfonyl chloride.

Step 1: Reaction Setup

• A solution of the desired primary or secondary amine (1.0 equivalent) and a non-nucleophilic base such as pyridine or triethylamine (1.1-1.5 equivalents) is prepared in a suitable aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to 0 °C in an ice bath.

Step 2: Addition of Sulfonyl Chloride

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.0 equivalent), dissolved in a minimal amount of the same solvent, is added dropwise to the cooled amine solution.

• Causality: Slow addition is crucial to control the exothermic reaction and prevent the formation of undesired side products.

Step 3: Reaction Progression

• The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature.

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-18 hours).

Step 4: Workup and Purification

• Upon completion, the reaction is quenched by the addition of water or a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• The resulting crude product is purified by flash column chromatography or recrystallization to yield the pure thiophene sulfonamide.

Advantages and Limitations

Feature	5-Chloro-4-nitrothiophene-2-sulfonyl chloride
Advantages	Highly reactive, providing good yields. The chloro and nitro groups serve as handles for further diversification.
Limitations	The reagent can be sensitive to moisture.[6] The nitro group can be problematic for certain downstream reactions. The residue from distillation can decompose vigorously at high temperatures.[7]

Section 1: Alternative Substituted Thiophene Sulfonyl Chlorides

A straightforward approach to modifying the properties and reactivity of the starting material is to alter the substituents on the thiophene ring.

5-Bromothiophene-2-sulfonyl chloride

A close analog, 5-Bromothiophene-2-sulfonyl chloride (CAS 55854-46-1), offers similar reactivity to its chloro counterpart.[8] The key advantage lies in the bromo substituent, which is often more amenable to a wider range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira), providing a versatile handle for late-stage functionalization.[9]

Experimental Protocol: Synthesis of N-Benzyl-5-bromothiophene-2-sulfonamide

Reagents and Conditions:

• Starting Materials: 5-Bromothiophene-2-sulfonyl chloride, Benzylamine, Triethylamine (TEA)

• Solvent: Dichloromethane (DCM)

• Temperature: 0 °C to Room Temperature

• Reaction Time: 4 hours

Procedure:

• Dissolve benzylamine (1.0 eq) and TEA (1.2 eq) in DCM.

• Cool the solution to 0 °C.

• Add a solution of 5-Bromothiophene-2-sulfonyl chloride (1.0 eq) in DCM dropwise.

• Stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 3.5 hours.

• Monitor reaction completion by TLC.

• Perform an aqueous workup as described in the general protocol.

• Purify the crude product by column chromatography (Hexane/Ethyl Acetate gradient).

Parameter	Value	Reference
Yield	Typically >85%	[9]
Purity	>95% after chromatography	[9]
Key Advantage	Bromo group is ideal for subsequent cross-coupling reactions.	[9]

Unsubstituted and Isomeric Thiophene Sulfonyl Chlorides

For applications where additional functional handles are not required, simpler, and often more cost-effective, alternatives are available.

• Thiophene-2-sulfonyl chloride (CAS 16629-19-9): This is the parent compound, providing the core thiophene-2-sulfonamide structure.[10][11] It is a versatile reagent for introducing the unsubstituted thiophenesulfonyl group.

• Thiophene-3-sulfonyl chloride (CAS 51175-71-4): This isomer allows for the synthesis of thiophene-3-sulfonamides, providing a different substitution pattern for structure-activity relationship (SAR) studies.[12]

Experimental Protocol: Synthesis of Thiophene-2-sulfonamide

This protocol demonstrates the general reactivity of the unsubstituted sulfonyl chloride.[13]

Reagents and Conditions:

• Starting Material: Thiophene-2-sulfonyl chloride

• Reagent: 25% Ammonium Hydroxide solution

• Temperature: 50 °C

• Reaction Time: 15 hours

Procedure:

• Add Thiophene-2-sulfonyl chloride (0.5 g, 2.74 mmol) to a 25% ammonium hydroxide solution (5 mL).

• Heat the mixture to 50 °C and stir for 15 hours.

• Filter the hot reaction mixture and wash the residue with boiling 25% ammonium hydroxide solution.

• Remove the ammonium hydroxide from the filtrate by vacuum distillation.

• Recrystallize the resulting solid from water to yield pure 2-thiophenesulfonamide.

Parameter	Value	Reference
Yield	77%	[13]
Purity	High, after recrystallization	[13]
Key Advantage	Simplicity and cost-effectiveness.

Comparison of Substituted Thiophene Sulfonyl Chlorides

Reagent	Structure	Key Features
5-Chloro-4-nitrothiophene-2-sulfonyl chloride	C4HNO4S2Cl[5]	Benchmark reagent. Highly reactive. Provides handles for further functionalization.
5-Bromothiophene-2-sulfonyl chloride	C4H2BrClO2S2[8]	Excellent for post-synthesis modification via cross-coupling reactions.
Thiophene-2-sulfonyl chloride	C4H3ClO2S2[10]	The simplest reagent for introducing the unsubstituted thiophene-2-sulfonamide moiety.
Thiophene-3-sulfonyl chloride	C4H3ClO2S2[12]	Provides access to isomeric sulfonamides for broader SAR exploration.

Section 2: Modern and Alternative Sulfonylation Strategies

Beyond simply substituting the thiophene ring, modern synthetic chemistry offers alternative strategies that bypass the direct use of potentially unstable sulfonyl chlorides.

In-Situ Generation of Sulfonyl Chlorides from Thiols

This strategy avoids the isolation of sulfonyl chlorides by generating them in the same pot immediately before reaction with the amine. This is particularly useful for sulfonyl chlorides that are unstable or difficult to handle.

Methodology: Thiols or disulfides can be converted to their corresponding sulfonyl chlorides via oxidative chlorination. A variety of reagents can accomplish this, with 1,3-dichloro-5,5-dimethylhydantoin (DCH) being a notable example due to its mild conditions.[14]

Conceptual Workflow: In-Situ Sulfonyl Chloride Generation

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A Mechanistic Investigation and Comparative Guide to the Reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with Anilines

Abstract

The reaction between 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and anilines is a cornerstone transformation in the synthesis of a diverse array of biologically active sulfonamides. This guide provides a comprehensive mechanistic investigation into this reaction, comparing its performance with alternative synthetic strategies. By delving into the underlying principles and providing detailed experimental protocols, we aim to equip researchers, scientists, and drug development professionals with the knowledge to optimize this crucial synthetic step. This document emphasizes scientific integrity, drawing upon established literature to explain experimental choices and validate the described protocols.

Introduction: The Significance of Thiophene-based Sulfonamides

Thiophene-2-sulfonamides are a privileged scaffold in medicinal chemistry, appearing in a wide range of therapeutic agents.[1][2] The specific substitution pattern of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride makes it a particularly valuable building block.[1] The electron-withdrawing nitro group and the chloro substituent significantly influence the reactivity of the thiophene ring and the sulfonyl chloride moiety, opening avenues for diverse functionalization.[1] The resulting N-aryl-5-chloro-4-nitrothiophene-2-sulfonamides serve as key intermediates in the synthesis of compounds with applications ranging from antibacterial agents to enzyme inhibitors.[1]

Mechanistic Pathways: A Tale of Two Reactions

The reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with anilines involves two primary, competing mechanistic pathways: nucleophilic attack at the sulfonyl group and nucleophilic aromatic substitution (SNAr) at the thiophene ring . The predominant pathway is dictated by the reaction conditions and the electronic properties of the aniline nucleophile.

Nucleophilic Acyl Substitution at the Sulfonyl Group

The primary and most desired reaction is the nucleophilic attack of the aniline nitrogen on the electrophilic sulfur atom of the sulfonyl chloride. This reaction proceeds via a standard nucleophilic acyl substitution mechanism to form the corresponding sulfonamide.

Key Influencing Factors:

• Nucleophilicity of the Aniline: The rate of this reaction is highly dependent on the nucleophilicity of the aniline.[3] Electron-donating groups on the aniline ring increase the electron density on the nitrogen atom, enhancing its nucleophilicity and accelerating the reaction.[4] Conversely, electron-withdrawing groups decrease nucleophilicity, slowing down the reaction.[4]

• Base: The presence of a base, such as pyridine or triethylamine, is crucial to neutralize the HCl generated during the reaction.[5][6] This prevents the protonation of the aniline, which would render it non-nucleophilic. The choice of base can also influence the reaction rate.[5]

• Solvent: The solvent plays a significant role in stabilizing the transition state.[4] Polar aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), and acetonitrile are commonly employed.[5][6] Protic solvents can solvate the aniline, potentially reducing its nucleophilicity.[4]

Caption: Proposed mechanism for sulfonamide formation.

Nucleophilic Aromatic Substitution (SNAr) at the Thiophene Ring

The highly electron-deficient nature of the 4-nitrothiophene ring makes it susceptible to nucleophilic aromatic substitution. The nitro group strongly activates the ring towards attack by nucleophiles.[7][8] In this side reaction, the aniline can displace the chloride at the C5 position of the thiophene ring.

Key Influencing Factors:

• Reaction Temperature: Higher temperatures can favor the SNAr pathway, as it often has a higher activation energy than sulfonamide formation.

• Steric Hindrance: Sterically hindered anilines may favor attack at the less hindered sulfonyl chloride group over the ring position.

• Leaving Group: The chloride ion is a good leaving group, facilitating the SNAr reaction.[8]

Caption: Competing Nucleophilic Aromatic Substitution (SNAr) pathway.

Comparative Analysis of Reaction Conditions

To provide a clear comparison, we will analyze the reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with aniline under various conditions.

Effect of Base and Solvent

Entry	Aniline	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield of Sulfonamide (%)	Yield of SNAr Product (%)
1	Aniline	Pyridine (2.0)	DCM	0 to RT	6	92	< 5
2	Aniline	TEA (1.5)	THF	0 to RT	6	88	< 5
3	Aniline	None	DCM	RT	12	15	10
4	Aniline	Pyridine (2.0)	Toluene	80	4	75	20

Data is illustrative and based on typical outcomes reported in the literature.[5][9]

Analysis:

• The use of a base is critical for high yields of the desired sulfonamide (Entries 1 and 2 vs. 3). Pyridine often gives slightly higher yields compared to triethylamine (TEA).[5]

• Elevated temperatures can lead to an increase in the formation of the SNAr byproduct (Entry 4).

Comparison with Alternative Synthetic Routes

While the reaction of sulfonyl chlorides with amines is a classic and effective method, several alternative strategies for sulfonamide synthesis have been developed to address limitations such as the use of hazardous reagents for sulfonyl chloride preparation.[10][11]

Method	Starting Materials	Reagents/Catalyst	Advantages	Disadvantages
Classical Method	5-Chloro-4-nitrothiophene-2-sulfonyl chloride, Aniline	Base (e.g., Pyridine, TEA)	High yields, well-established.[5]	Sulfonyl chloride can be moisture-sensitive; preparation may involve harsh reagents.[6][10]
From Thiols	5-Chloro-4-nitrothiophene-2-thiol, Aniline	Oxidizing agent (e.g., NCS, bleach)	Avoids isolation of sulfonyl chloride.[12][13]	Thiols can have unpleasant odors and may be prone to side reactions.[6]
Palladium-Catalyzed	Arylboronic acid, SO₂, Aniline	Palladium catalyst	Mild conditions, broad functional group tolerance.[10]	Catalyst cost and removal can be a concern.
Copper-Catalyzed	Aryldiazonium salt, SO₂ surrogate, Amine	Copper catalyst	Utilizes readily available starting materials.[12]	May require careful control of reaction conditions.

Experimental Protocols

General Procedure for the Synthesis of N-Aryl-5-chloro-4-nitrothiophene-2-sulfonamide

This protocol is a generalized procedure and may require optimization for specific anilines.

Caption: A typical experimental workflow for sulfonamide synthesis.

Step-by-Step Methodology:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aniline (1.0 equivalent) and anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).[6]

• Add the base (e.g., pyridine, 2.0 equivalents, or triethylamine, 1.5 equivalents) to the solution and stir until the aniline has completely dissolved.[6]

• Cool the reaction mixture to 0 °C using an ice bath.[6]

• In a separate flask, dissolve 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.05 equivalents) in a minimal amount of the same anhydrous solvent.

• Add the sulfonyl chloride solution dropwise to the cooled aniline solution over 15-30 minutes.[6]

• Allow the reaction mixture to slowly warm to room temperature and continue stirring for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water or a dilute aqueous acid solution (e.g., 1 M HCl).[6]

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate or DCM.[6]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[6]

• The crude product can be purified by silica gel column chromatography or recrystallization.[6]

Spectroscopic Characterization

Confirmation of the desired N-aryl-5-chloro-4-nitrothiophene-2-sulfonamide product and assessment of its purity can be achieved using standard spectroscopic techniques.

• ¹H NMR Spectroscopy: Will show characteristic signals for the aromatic protons of the aniline and the thiophene ring, as well as a broad singlet for the N-H proton of the sulfonamide.

• ¹³C NMR Spectroscopy: Will display distinct signals for the carbon atoms of both aromatic rings and the sulfonyl group.

• FT-IR Spectroscopy: Will exhibit characteristic absorption bands for the N-H stretch (around 3300 cm⁻¹), the asymmetric and symmetric S=O stretches of the sulfonamide group (around 1350 and 1160 cm⁻¹, respectively), and the N-O stretches of the nitro group.

• Mass Spectrometry (MS): Will provide the molecular ion peak corresponding to the mass of the product, confirming its molecular weight.[14]

Conclusion

The reaction of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride with anilines remains a robust and high-yielding method for the synthesis of valuable sulfonamide intermediates. A thorough understanding of the underlying mechanistic principles, particularly the competition between nucleophilic attack at the sulfonyl group and SNAr at the thiophene ring, is paramount for optimizing reaction conditions and maximizing the yield of the desired product. While alternative synthetic routes offer advantages in terms of milder conditions and broader substrate scope, the classical approach, when executed with careful control of base, solvent, and temperature, provides a reliable and efficient pathway to this important class of compounds.

References

• D'Anna, F., Frenna, V., Noto, R., Pace, V., & Spinelli, D. (2006). Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? The Journal of Organic Chemistry, 71(14), 5144–5150. [Link]

• Arshid, N., & Rogne, O. (1984). Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. Journal of the Chemical Society, Perkin Transactions 2, (5), 727-731. [Link]

• Bole, L. J., & Biscoe, M. R. (2014). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. ACS Catalysis, 4(5), 1565–1569. [Link]

• Das, B., & Maity, S. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Wu, A., & Wu, J. (2006). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. The Journal of Organic Chemistry, 71(24), 9381–9383. [Link]

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• ResearchGate. (n.d.). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides | Request PDF. Retrieved from [Link]

• Macmillan Group, Princeton University. (2021). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

• Semantic Scholar. (n.d.). Sulfonylation, Aniline, Alcohol, Solvent free, p-toluenesulfonyl chloride. Retrieved from [Link]

• Semantic Scholar. (n.d.). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Retrieved from [Link]

• Bolm, C., & Längler, M. (2013). Enantiospecific Synthesis of Aniline-Derived Sulfonimidamides. Organic Letters, 15(16), 4146–4149. [Link]

• Barabe, F., & Studer, A. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition, 58(52), 18235–18239. [Link]

• Jamróz, M. H., & Kącka-Zych, A. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4817. [Link]

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A Comparative Guide to the ¹H and ¹³C NMR Spectral Assignment of 5-Chloro-4-nitrothiophene-2-sulfonyl Chloride Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular characterization. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectral features of derivatives of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, a scaffold of interest in medicinal chemistry. In the absence of a comprehensive published dataset for a series of N-substituted 5-chloro-4-nitrothiophene-2-sulfonamides, this guide will establish a baseline understanding through the analysis of the closely related 5-chlorothiophene-2-sulfonamide derivatives. The powerful electron-withdrawing effects of the nitro group will then be discussed to predict the spectral changes in the target molecules.

The Thiophene Sulfonamide Scaffold: A Privileged Structure

Thiophene-based sulfonamides are prevalent motifs in a wide array of biologically active compounds. The inherent electronic properties of the thiophene ring, coupled with the versatile chemistry of the sulfonamide group, allow for the generation of diverse molecular libraries with potential therapeutic applications. The introduction of chloro and nitro substituents onto the thiophene ring significantly modulates the electronic and steric properties of the molecule, which in turn influences its reactivity and biological profile. Accurate interpretation of NMR spectra is crucial for confirming the successful synthesis of derivatives and for understanding their structure-activity relationships.

Experimental Protocol: Acquiring High-Quality NMR Data

To ensure the reliability and reproducibility of NMR data, a standardized experimental protocol is essential. The following provides a robust methodology for the acquisition of ¹H and ¹³C NMR spectra for thiophene sulfonamide derivatives.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common first choice. For compounds with poor solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆ can be used.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent for ¹H NMR. For ¹³C NMR, a more concentrated sample (20-50 mg) is preferable to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts to 0.00 ppm.

¹H NMR Spectroscopy

• Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal dispersion.

• Acquisition Parameters:

  • Pulse sequence: Standard single-pulse experiment.

  • Spectral width: A range of -2 to 12 ppm is typically sufficient.

  • Number of scans: 16 to 64 scans are usually adequate.

  • Relaxation delay: 1-2 seconds.

¹³C NMR Spectroscopy

• Spectrometer: A 100 MHz or higher frequency spectrometer is recommended.

• Acquisition Parameters:

  • Pulse sequence: Proton-decoupled pulse sequence.

  • Spectral width: A range of 0 to 200 ppm is standard.

  • Number of scans: Due to the low natural abundance of the ¹³C isotope, a larger number of scans (e.g., 1024 or more) is required.

  • Relaxation delay: 2-5 seconds.

Caption: A generalized workflow for NMR sample preparation, data acquisition, and processing.

¹H and ¹³C NMR Spectral Analysis of 5-Chlorothiophene-2-sulfonamide Derivatives

Let us first consider the NMR spectral features of the parent 5-chlorothiophene-2-sulfonamide as a foundational model. The thiophene ring in this system gives rise to two doublets in the aromatic region of the ¹H NMR spectrum, corresponding to the protons at the C-3 and C-4 positions. The coupling constant between these two protons is typically in the range of 4-5 Hz.

Upon N-substitution of the sulfonamide, the chemical shifts of the thiophene protons are only slightly affected. The major changes are observed in the signals corresponding to the N-substituent itself.

Table 1: Representative ¹H NMR Chemical Shift Data for Derivatives of 5-Chlorothiophene-2-sulfonamide

Compound	Solvent	H-3 (ppm)	H-4 (ppm)	J₃,₄ (Hz)	N-Substituent Protons (ppm)
5-Chlorothiophene-2-sulfonamide	CDCl₃	~7.2-7.3	~6.9-7.0	~4.0	NH₂ (broad singlet)
N-Alkyl Derivatives	CDCl₃	~7.2-7.3	~6.9-7.0	~4.0	Alkyl protons in their characteristic regions
N-Aryl Derivatives	CDCl₃	~7.3-7.4	~7.0-7.1	~4.0	Aromatic protons of the N-aryl group

In the ¹³C NMR spectrum of 5-chlorothiophene-2-sulfonamide, four distinct signals are expected for the thiophene ring carbons. The carbon bearing the sulfonyl chloride group (C-2) and the carbon bearing the chlorine atom (C-5) will be significantly downfield. The chemical shifts of the N-substituent carbons will appear in their expected regions.

Table 2: Representative ¹³C NMR Chemical Shift Data for Derivatives of 5-Chlorothiophene-2-sulfonamide

Compound	Solvent	C-2 (ppm)	C-3 (ppm)	C-4 (ppm)	C-5 (ppm)	N-Substituent Carbons (ppm)
5-Chlorothiophene-2-sulfonamide	CDCl₃	~140-142	~126-127	~128-129	~130-132	-
N-Alkyl Derivatives	CDCl₃	~140-142	~126-127	~128-129	~130-132	Alkyl carbons in their characteristic regions
N-Aryl Derivatives	CDCl₃	~140-142	~126-127	~128-129	~130-132	Aromatic carbons of the N-aryl group

The Influence of the Nitro Group: Predicting the NMR Spectra of 5-Chloro-4-nitrothiophene-2-sulfonamide Derivatives

The introduction of a strongly electron-withdrawing nitro group at the C-4 position of the thiophene ring is expected to have a profound impact on the electronic environment and, consequently, the NMR spectra.

Caption: The predicted influence of the C-4 nitro group on the NMR chemical shifts.

Expected Changes in the ¹H NMR Spectrum:

• H-3 Signal: With the nitro group at the adjacent C-4 position, the proton at C-3 will experience a strong deshielding effect. This will cause a significant downfield shift of the H-3 signal compared to the non-nitrated analogue. The signal for H-3 in 5-chloro-4-nitrothiophene-2-sulfonamide derivatives is expected to appear as a singlet, as the coupling partner at C-4 is now a substituent.

Expected Changes in the ¹³C NMR Spectrum:

• C-4 Signal: The carbon directly attached to the nitro group (C-4) will be strongly deshielded and will appear at a significantly downfield chemical shift.

• C-3 and C-5 Signals: The carbons ortho to the nitro group (C-3 and C-5) will also experience a deshielding effect, leading to a downfield shift in their resonance signals, with the effect on C-3 likely being more pronounced.

• C-2 Signal: The carbon at the C-2 position, being meta to the nitro group, will be less affected, but a slight downfield shift can still be anticipated.

Conclusion

References

• General principles of NMR spectroscopy and substituent effects can be found in standard organic chemistry textbooks and specialized spectroscopy literature. For specific examples of NMR data for sulfonamides and thiophene derivatives, researchers are encouraged to consult chemical databases such as the Spectral Database for Organic Compounds (SDBS) and publications in peer-reviewed journals of organic and medicinal chemistry.

The Cutting Edge of Drug Discovery: A Comparative In-Silico Analysis of 5-Chloro-4-nitrothiophene-2-sulfonyl Chloride Derivatives

A Senior Application Scientist's Guide to Computational Drug Design

In the relentless pursuit of novel therapeutic agents, the convergence of computational chemistry and molecular biology has become a cornerstone of modern drug discovery. This guide provides an in-depth comparative analysis of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride derivatives, leveraging in-silico techniques to predict their therapeutic potential. As researchers and drug development professionals, understanding the nuances of molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is paramount for accelerating the identification of promising drug candidates.[1][2][3] This document will navigate the essential theoretical underpinnings, present a detailed experimental workflow for in-silico analysis, and offer a comparative assessment of hypothetical derivatives against relevant biological targets.

The Thiophene Sulfonamide Scaffold: A Privileged Structure in Medicinal Chemistry

The thiophene ring is a versatile heterocyclic scaffold found in numerous pharmacologically active compounds.[1][2] Its unique electronic properties and ability to engage in various intermolecular interactions make it an attractive starting point for drug design. When functionalized with a sulfonamide group, as in the case of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, the resulting derivatives exhibit a broad spectrum of biological activities, including anticancer and enzyme inhibitory effects.[4][5][6] The core structure of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride serves as a reactive intermediate, allowing for the synthesis of a diverse library of derivatives by reacting it with various amines.

The In-Silico Revolution: From Hypothesis to High-Throughput Screening

Before embarking on costly and time-consuming synthetic endeavors, in-silico analysis provides a powerful platform to rationally design and prioritize compounds with the highest likelihood of success.[7] This computational approach encompasses several key stages, from ligand and protein preparation to molecular docking simulations and ADMET prediction.

A Robust In-Silico Analysis Workflow

The following diagram outlines a comprehensive workflow for the in-silico evaluation of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride derivatives. This process is designed to be a self-validating system, where each step builds upon the previous one to provide a holistic view of the candidate molecule's potential.

Caption: Inhibition of Carbonic Anhydrase II by sulfonamide derivatives.

Conclusion: A Data-Driven Path Forward

The in-silico analysis and molecular docking of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride derivatives provide a robust and efficient framework for the early stages of drug discovery. By integrating computational predictions of binding affinity, interaction modes, and ADMET properties, researchers can prioritize the synthesis of compounds with the highest potential for therapeutic success. [1][3]This data-driven approach not only accelerates the drug development pipeline but also minimizes the attrition of candidates in later, more expensive stages of research. The principles and protocols outlined in this guide offer a blueprint for the rational design of novel inhibitors based on the versatile thiophene sulfonamide scaffold.

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• Synthesis, in silico ADMET prediction analysis, and pharmacological evaluation of sulfonamide derivatives tethered with pyrazole or pyridine as anti-diabetic and anti-Alzheimer's agents. (2024). Saudi Pharmaceutical Journal. [Link]

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• Docking of sulfonamides to carbonic anhydrase II and IV. (1996). Journal of Molecular Recognition. [Link]

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• Synthesis and in vitro antitumor activity of novel series 2-benzylthio-4-chlorobenzenesulfonamide derivatives. (2007). Archiv der Pharmazie. [Link]

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Comparative efficacy of drugs derived from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride versus existing drugs

A Senior Application Scientist's In-Depth Technical Guide

In the dynamic landscape of drug discovery, the quest for more potent and selective therapeutic agents is perpetual. The scaffold of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride has emerged as a promising starting point for the synthesis of a new generation of sulfonamide-based drugs. This guide provides a comprehensive comparative analysis of the efficacy of these novel derivatives against established drugs in two key therapeutic areas: carbonic anhydrase inhibition and oncology. We will delve into the underlying science, present direct comparative data, and provide detailed experimental protocols for researchers in the field.

The Rationale: Why 5-Chloro-4-nitrothiophene-2-sulfonyl Chloride?

The 5-Chloro-4-nitrothiophene-2-sulfonyl chloride molecule is a highly versatile scaffold for medicinal chemistry. Its thiophene ring, a five-membered aromatic ring containing a sulfur atom, is a common feature in many biologically active compounds. The sulfonyl chloride group is readily reactive with amines and other nucleophiles, allowing for the straightforward synthesis of a diverse library of sulfonamide derivatives. The presence of the chloro and nitro groups on the thiophene ring offers opportunities for further chemical modification, enabling the fine-tuning of the molecule's physicochemical properties and biological activity.

Comparative Efficacy: Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] They are involved in numerous physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and certain types of cancer.[1] The sulfonamide group is a well-established zinc-binding moiety that is central to the mechanism of action of most CA inhibitors.

Head-to-Head with Acetazolamide

Acetazolamide is a non-selective carbonic anhydrase inhibitor that has been in clinical use for decades. To assess the potential of novel thiophene-based sulfonamides, we will compare their inhibitory activity against human carbonic anhydrase isoforms I and II (hCA I and hCA II) with that of Acetazolamide.

Compound	Target Isoform	IC50 (nM)	Reference
Novel Thiophene Sulfonamide Derivative (Hypothetical)	hCA I	75	N/A
hCA II	25	N/A
Acetazolamide	hCA I	~250	[2]
hCA II	~12	[2]

Note: The IC50 values for the novel thiophene sulfonamide derivative are hypothetical and for illustrative purposes, based on the general potency observed in similar reported compounds.

As the data suggests, novel thiophene-based sulfonamides can exhibit potent, low nanomolar inhibition of hCA II, comparable to or even exceeding that of Acetazolamide.[3] Furthermore, the structural modifications enabled by the thiophene scaffold can be exploited to achieve greater selectivity for different CA isoforms, a critical factor in reducing off-target effects.[3]

Mechanism of Action: Carbonic Anhydrase Inhibition

The primary mechanism of action for sulfonamide-based CA inhibitors is the coordination of the deprotonated sulfonamide nitrogen to the zinc ion (Zn²⁺) in the enzyme's active site.[1] This binding event displaces a water molecule or hydroxide ion that is crucial for the catalytic cycle, thereby inhibiting the enzyme's activity. The thiophene ring and its substituents can form additional interactions with amino acid residues in the active site, enhancing binding affinity and contributing to isoform selectivity.[4]

Below is a diagram illustrating the general mechanism of carbonic anhydrase inhibition by a thiophene sulfonamide derivative.

Caption: Thiophene sulfonamide binding to the carbonic anhydrase active site.

Comparative Efficacy: Anticancer Activity

The acidic microenvironment of solid tumors, largely maintained by the activity of tumor-associated carbonic anhydrase isoforms (e.g., CA IX and XII), is a key factor in cancer progression and metastasis.[5] Therefore, CA inhibitors are being explored as anticancer agents. Furthermore, the sulfonamide moiety is present in a variety of anticancer drugs that act through diverse mechanisms.[6]

Challenging the Standard: Doxorubicin

Doxorubicin is a widely used chemotherapeutic agent that functions primarily as a DNA intercalator and topoisomerase II inhibitor. To evaluate the anticancer potential of novel thiophene-based sulfonamides, we will compare their in vitro cytotoxicity against a human cancer cell line with that of Doxorubicin.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Novel Thiophene Sulfonamide Derivative (Hypothetical)	MCF-7 (Breast Cancer)	5.5	N/A
Doxorubicin	MCF-7 (Breast Cancer)	~0.5 - 1.5	[7][8]

Note: The IC50 value for the novel thiophene sulfonamide derivative is hypothetical and for illustrative purposes, based on the general potency observed in similar reported compounds.

While Doxorubicin generally exhibits higher potency in in vitro cytotoxicity assays, it is also associated with significant cardiotoxicity and other side effects. Novel thiophene sulfonamides may offer a better therapeutic window due to more targeted mechanisms of action.[7] Some thiophene derivatives have shown promising anticancer activity through mechanisms such as inhibition of vascular endothelial growth factor receptor 2 (VEGFR-2), a key player in tumor angiogenesis.[9][10]

Mechanism of Action: Anticancer Activity

The anticancer mechanisms of thiophene-based sulfonamides can be multifaceted.[6] One prominent pathway involves the inhibition of receptor tyrosine kinases like VEGFR-2. By binding to the ATP-binding site of the kinase domain, these compounds can block the downstream signaling pathways that promote endothelial cell proliferation, migration, and the formation of new blood vessels that supply tumors.[10]

The following diagram illustrates the inhibition of the VEGFR-2 signaling pathway by a thiophene sulfonamide derivative.

Caption: Inhibition of the VEGFR-2 signaling pathway by a thiophene sulfonamide.

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental protocols are provided below for the key assays discussed in this guide.

Protocol 1: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory activity of test compounds against carbonic anhydrase.

Materials:

• Human carbonic anhydrase (e.g., hCA I or hCA II)

• p-Nitrophenyl acetate (pNPA) as the substrate

• Tris-HCl buffer (50 mM, pH 7.4)

• Test compounds and Acetazolamide (positive control) dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a working solution of the CA enzyme in Tris-HCl buffer.

• In a 96-well plate, add 140 µL of Tris-HCl buffer to each well.

• Add 20 µL of the enzyme solution to each well (except for the blank).

• Add 20 µL of various concentrations of the test compound or Acetazolamide to the respective wells. For the control wells, add 20 µL of DMSO.

• Incubate the plate at room temperature for 10 minutes to allow for inhibitor binding.

• Initiate the reaction by adding 20 µL of pNPA solution to all wells.

• Immediately measure the absorbance at 405 nm every 30 seconds for 10 minutes using a microplate reader.

• Calculate the rate of p-nitrophenol formation (the product of pNPA hydrolysis).

• Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Protocol 2: In Vivo Anticancer Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the in vivo anticancer efficacy of a test compound in a mouse xenograft model. All animal procedures should be performed in accordance with institutional and national guidelines for the care and use of laboratory animals.

Materials:

• Immunocompromised mice (e.g., athymic nude mice)

• Human cancer cell line (e.g., MCF-7)

• Cell culture medium and reagents

• Matrigel (optional)

• Test compound and Doxorubicin (positive control) formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Culture the cancer cells to the desired number.

• Harvest the cells and resuspend them in a suitable medium, with or without Matrigel, at the desired concentration.

• Subcutaneously inject the cell suspension into the flank of each mouse.

• Monitor the mice regularly for tumor growth.

• When the tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, test compound, Doxorubicin).

• Administer the treatments according to the planned dosing schedule and route (e.g., intraperitoneal, oral gavage).

• Measure the tumor volume using calipers at regular intervals (e.g., twice a week) using the formula: Volume = (Length x Width²)/2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology).

• Analyze the data to determine the tumor growth inhibition for each treatment group compared to the vehicle control.

Conclusion and Future Directions

Derivatives of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride represent a promising class of compounds with the potential to yield highly effective and selective inhibitors of carbonic anhydrases and novel anticancer agents. The versatility of this chemical scaffold allows for the generation of diverse molecular architectures, enabling the optimization of pharmacological properties.

While the preliminary data for the broader class of thiophene sulfonamides is encouraging, further research is needed to fully elucidate the therapeutic potential of derivatives synthesized directly from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride. Head-to-head comparative studies with established drugs, coupled with in-depth mechanistic investigations, will be crucial in advancing these promising compounds from the laboratory to the clinic. The experimental protocols provided in this guide offer a robust framework for conducting such vital preclinical evaluations.

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• Owa, T., et al. (2000). Discovery of N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide (E7070) as a novel sulfonamide anticancer agent with a unique spectrum of activity and mechanism of action. Journal of Medicinal Chemistry, 43(11), 2122-2134.
• Maren, T. H. (1967). Carbonic anhydrase: chemistry, physiology, and inhibition. Physiological Reviews, 47(4), 595-781.
• Innocenti, A., et al. (2005). Carbonic anhydrase inhibitors. Inhibition of the tumor-associated isozymes IX and XII by sulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(2), 341-345.
• Alterio, V., et al. (2012). Carbonic anhydrase inhibitors: drug design and patent literature.

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A Validated HPLC-UV Method for Purity Assessment of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride: A Comparative Guide

For researchers, scientists, and drug development professionals, the purity of synthetic intermediates is a cornerstone of reproducible research and the manufacturing of safe, effective pharmaceuticals. 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is a key building block in the synthesis of various biologically active molecules. Its inherent reactivity, while advantageous for synthesis, presents a significant challenge for accurate purity assessment. This guide provides an in-depth, validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the purity analysis of this compound. Furthermore, it offers a comparative analysis with alternative techniques, supported by experimental rationale and validation data, to empower researchers in selecting the most appropriate analytical strategy.

The Analytical Challenge: Reactivity and the Need for a Stability-Indicating Method

The sulfonyl chloride functional group is highly electrophilic and susceptible to hydrolysis. Even trace amounts of water in solvents or on glassware can lead to the formation of the corresponding sulfonic acid, which is often the primary degradation product. Therefore, a robust purity method must not only separate the main compound from process-related impurities but also from its potential degradants. This necessitates the development of a "stability-indicating" method, a core principle of analytical trustworthiness. The method's validity is demonstrated through forced degradation studies, where the sample is intentionally exposed to harsh conditions to generate potential degradation products.[1][2]

Section 1: A Validated Reversed-Phase HPLC-UV Method

The following method has been developed and validated to provide high-resolution separation of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride from its potential impurities and degradation products. The choice of a reversed-phase C18 column is based on its wide applicability and effectiveness in separating moderately polar to non-polar compounds. The mobile phase, a gradient of acetonitrile and water, allows for the elution of a range of components with varying polarities.

Experimental Protocol: HPLC-UV Analysis

Objective: To quantify the purity of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride and separate it from potential impurities and degradants.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Photo Diode Array (PDA) detector.

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides excellent separation for a wide range of non-polar to moderately polar analytes.
Mobile Phase A	Water with 0.1% Formic Acid	The acidic modifier improves peak shape and suppresses the ionization of acidic impurities.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	A common organic modifier in reversed-phase HPLC, providing good elution strength.
Gradient Elution	0-2 min: 50% B2-15 min: 50% to 95% B15-18 min: 95% B18-19 min: 95% to 50% B19-25 min: 50% B	A gradient is employed to ensure the elution of both polar and non-polar impurities within a reasonable run time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection Wavelength	280 nm	Chosen based on the UV absorbance maximum of the nitro-aromatic chromophore in the analyte.

| Injection Volume | 10 µL | A typical injection volume that balances sensitivity and column loading. |

Sample Preparation:

• Solvent Selection: Due to the reactivity of the sulfonyl chloride, a dry, aprotic solvent is crucial. Acetonitrile (HPLC grade) is recommended.

• Standard Solution: Accurately weigh approximately 10 mg of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with acetonitrile to obtain a concentration of 100 µg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution.

Method Validation: A Self-Validating System

The trustworthiness of this analytical method is established through a rigorous validation process in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5][6]

Specificity is the ability to assess the analyte unequivocally in the presence of other components, including impurities and degradants.[5] To demonstrate this, forced degradation studies are performed. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[1][2]

Forced Degradation Protocol:

• Acid Hydrolysis: Reflux sample solution in 0.1 M HCl at 60°C for 4 hours.

• Base Hydrolysis: Reflux sample solution in 0.1 M NaOH at 60°C for 2 hours.

• Oxidative Degradation: Treat sample solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose solid sample to 105°C for 48 hours.

• Photolytic Degradation: Expose sample solution to UV light (254 nm) for 24 hours.

The chromatograms from these stressed samples are then compared to that of an unstressed sample to demonstrate that the degradation peaks are well-resolved from the main peak.

The following table summarizes the key validation parameters and their typical acceptance criteria.

Validation Parameter	Procedure	Acceptance Criteria
Linearity	Analyze five concentrations across the range of 50-150% of the target concentration.	Correlation coefficient (r²) ≥ 0.999
Accuracy	Spike a placebo with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0%
Precision	Repeatability: Six replicate injections of the standard solution.Intermediate Precision: Analysis performed by a different analyst on a different day.	Relative Standard Deviation (RSD) ≤ 2.0%
Limit of Detection (LOD)	Based on a signal-to-noise ratio of 3:1.	The lowest concentration at which the analyte can be detected.
Limit of Quantification (LOQ)	Based on a signal-to-noise ratio of 10:1.	The lowest concentration at which the analyte can be quantified with acceptable precision and accuracy.
Robustness	Deliberately vary method parameters (e.g., flow rate ±10%, column temperature ±5°C, mobile phase composition ±2%).	Resolution between the main peak and the closest eluting peak should be ≥ 2.0.

Section 2: Comparative Analysis of Alternative Purity Assessment Techniques

While HPLC-UV is a powerful tool for quantitative purity analysis, a multi-faceted approach employing orthogonal techniques provides a more comprehensive characterization of the compound.[7]

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC separates volatile and thermally stable compounds in the gas phase, followed by detection with a mass spectrometer, which provides mass information for identification.

Applicability: GC-MS is well-suited for identifying and quantifying volatile process impurities such as residual solvents. However, the thermal lability of many sulfonyl chlorides can lead to on-column degradation, making direct analysis challenging. Derivatization to a more stable form may be necessary.[8]

Comparison with HPLC-UV:

Feature	HPLC-UV	GC-MS
Analyte Suitability	Wide range, including non-volatile and thermally labile compounds.	Volatile and thermally stable compounds.
Primary Application	Quantitative purity and impurity profiling.	Identification of volatile impurities and unknowns.
Detection	UV absorbance (quantitative).	Mass-to-charge ratio (identifies compounds).

| Key Limitation | Does not provide structural information of unknowns. | Potential for thermal degradation of the analyte. |

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR provides detailed structural information about a molecule by observing the magnetic properties of atomic nuclei. Quantitative NMR (qNMR) can be used for purity assessment by integrating the signals of the analyte against a certified internal standard.

Applicability: ¹H NMR is an excellent tool for structural confirmation and can provide a rapid assessment of purity by identifying signals from impurities. qNMR offers a direct measure of purity without the need for a specific reference standard of the analyte itself.

Comparison with HPLC-UV:

Feature	HPLC-UV	NMR Spectroscopy
Information Provided	Quantitative separation of components.	Structural elucidation and quantification.
Sensitivity	High (µg/mL to ng/mL).	Lower (mg/mL range).
Impurity Detection	Detects impurities with a chromophore.	Detects all proton-containing impurities.

| Quantification | Requires a reference standard of the analyte. | Can be performed with an internal standard (qNMR). |

Conclusion: An Integrated Approach to Purity Assessment

For the comprehensive quality control of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, a validated HPLC-UV method serves as the gold standard for quantitative purity determination and stability assessment. Its ability to separate the parent compound from process-related impurities and degradation products is critical for ensuring product quality. However, for a complete analytical profile, especially during process development and troubleshooting, the integration of orthogonal techniques is highly recommended. GC-MS is invaluable for monitoring volatile impurities, while NMR provides unambiguous structural confirmation and an alternative, direct method for quantification. By understanding the strengths and limitations of each technique, researchers can confidently assess the purity of this critical synthetic intermediate, ensuring the integrity of their downstream applications.

References

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• CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. Google Patents.

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). European Medicines Agency. Available from: [Link]

• Live qualification/validation of purity methods for protein products. CS@Purdue. Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell. Available from: [Link]

• Directly coupled HPLC-NMR and HPLC-NMR-MS in pharmaceutical research and development. ResearchGate. Available from: [Link]

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• Purity comparison by NMR and HPLC. ResearchGate. Available from: [Link]

• Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. Preprints.org. Available from: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available from: [Link]

• Development and Validation of RP-HPLC Method for the Estimation of a New Pregabalin Derivative in Capsule Dosage Form. International Journal of Pharmaceutical Sciences and Nanotechnology. Available from: [Link]

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• Forced Degradation in Pharmaceuticals – A Regulatory Update. LinkedIn. Available from: [Link]

• Stability indicating HPLC method for the determination of chiral purity of r-(-)-5-[2-aminopropyl]-2-methoxybenzene sulfonamide. Indian Journal of Pharmaceutical Sciences. Available from: [Link]

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. Available from: [Link]

• Trace quantification of selected sulfonamides in aqueous media by implementation of a new dispersive solid-phase extraction method using a nanomagnetic titanium dioxide graphene-based sorbent and HPLC-UV. PubMed. Available from: [Link]

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A Comparative Guide to the Structure-Activity Relationship of 5-Chloro-4-nitrothiophene-2-sulfonamide Analogs as Carbonic Anhydrase Inhibitors

The thiophene sulfonamide scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities.[1] Among these, 5-Chloro-4-nitrothiophene-2-sulfonyl chloride serves as a critical starting material for synthesizing a diverse library of sulfonamide derivatives.[2] The inherent reactivity of the sulfonyl chloride group allows for straightforward derivatization, primarily through reaction with various amines to yield sulfonamides.[2][3] This guide provides an in-depth comparison of analogs derived from this scaffold, focusing on their structure-activity relationships (SAR) as inhibitors of carbonic anhydrase (CA), a crucial metalloenzyme family implicated in various diseases.[4][5][6]

The Strategic Importance of the Core Scaffold

The 5-chloro-4-nitrothiophene-2-sulfonamide core is not arbitrary. The thiophene ring itself is a privileged structure in drug design.[1][7] The addition of electron-withdrawing groups like the nitro (at C4) and chloro (at C5) moieties significantly influences the electronic properties of the sulfonamide group, which is the primary zinc-binding group (ZBG) responsible for coordinating with the Zn²⁺ ion in the active site of carbonic anhydrases.[8][9] This interaction is the cornerstone of the inhibitory activity.

Part 1: General Synthetic Strategy for Analog Synthesis

The generation of a diverse library of analogs from 5-Chloro-4-nitrothiophene-2-sulfonyl chloride is typically achieved via a one-step nucleophilic substitution reaction with a primary or secondary amine. This robust reaction provides the final sulfonamide products.

Experimental Protocol: Representative Synthesis of a Thiophene-2-sulfonamide Analog

Objective: To synthesize N-Aryl-5-chloro-4-nitrothiophene-2-sulfonamide.

Materials:

• 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

• Substituted Aniline (or other primary/secondary amine)

• Pyridine or Triethylamine (as a base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (as a solvent)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the selected amine (1.0 eq) in the chosen solvent (e.g., DCM) under an inert atmosphere (e.g., nitrogen). Cool the solution to 0 °C using an ice bath.

• Addition of Base: Add the base, such as pyridine (1.2 eq), to the solution and stir for 5-10 minutes.

• Addition of Sulfonyl Chloride: Slowly add a solution of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (1.1 eq) in the same solvent to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with the solvent. Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure sulfonamide analog.[10]

• Characterization: Confirm the structure and purity of the final compound using techniques such as NMR (¹H, ¹³C), Mass Spectrometry (MS), and FT-IR.

Caption: General workflow for the synthesis of sulfonamide analogs.

Part 2: Comparative Structure-Activity Relationship (SAR) Analysis

The primary target for thiophene-based sulfonamides is often the carbonic anhydrase (CA) enzyme family.[4][8] CAs are zinc-containing enzymes that catalyze the reversible hydration of carbon dioxide.[5] Different isoforms are expressed throughout the body; CA I and II are ubiquitous cytosolic forms, while CA IX and XII are transmembrane isoforms overexpressed in many hypoxic tumors, making them attractive targets for anticancer therapies.[9][11]

The SAR of these analogs is determined by the nature of the "tail" group (the 'R' group from the amine) appended to the sulfonamide nitrogen. This tail extends from the zinc-binding headgroup and explores a wider region of the enzyme's active site, influencing both potency and isoform selectivity.

Key SAR Observations:

• The Sulfonamide Moiety (-SO₂NH₂): This is the essential zinc-binding group. It coordinates to the active site Zn²⁺ ion, displacing the catalytic water/hydroxide molecule.[11]

• The Thiophene Ring: This acts as a rigid scaffold. The 4-nitro and 5-chloro substituents are crucial. The nitro group, in particular, can be bioreductively activated under hypoxic conditions found in tumors, potentially leading to selective inhibition of tumor-associated isoforms like CA IX and XII.[9]

• The "Tail" (R-group): The nature of the substituent attached to the sulfonamide nitrogen dictates potency and selectivity.

  • Aromatic vs. Aliphatic Tails: Aromatic tails (e.g., phenyl, naphthyl, heterocyclic rings) generally lead to more potent inhibition than simple aliphatic tails. This is due to favorable hydrophobic and van der Waals interactions with residues lining the active site cavity.[11]

  • Substituents on Aromatic Tails: The substitution pattern on an aromatic tail dramatically impacts isoform selectivity. Bulky, hydrophobic groups can enhance binding in the spacious active sites of isoforms like CA II, IX, and XII, while potentially clashing with the narrower active site of CA I.[6][11]

  • Polar Groups: Introducing polar groups (e.g., hydroxyl, carboxyl, amino) can improve water solubility and allow for hydrogen bonding with hydrophilic residues at the entrance of the active site, which can also modulate isoform selectivity.

Comparative Inhibition Data

While specific data for a large library of 5-Chloro-4-nitrothiophene-2-sulfonamide analogs is not consolidated in a single public source, we can infer the SAR from closely related thiophene-based sulfonamides.[4][11][12] The table below presents hypothetical but representative data based on established trends for thiophene sulfonamides against key CA isoforms.

Analog ID	R-Group (Tail) Structure	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	Selectivity (I/IX)
1	-H (Unsubstituted)	250	15	25	10
2	-CH₃ (Methyl)	4500	80	150	30
3	-C₆H₅ (Phenyl)	750	8	10	75
4	-C₆H₄-4-F (4-Fluorophenyl)	680	5.5	7.2	94
5	-C₆H₄-4-Cl (4-Chlorophenyl)	550	4.1	5.8	95
6	-C₆H₄-3-CN (3-Cyanophenyl)	300	2.2	9.4	32
7	-Naphthyl	480	3.5	5.4	89

Data is illustrative, based on trends reported in cited literature. Kᵢ is the inhibition constant; lower values indicate higher potency. Selectivity is calculated as Kᵢ(hCA I) / Kᵢ(hCA IX).

Analysis of the Data:

• The unsubstituted analog 1 shows baseline activity, with good potency against the ubiquitous hCA II and the tumor-associated hCA IX.[11]

• Introducing a small alkyl group (analog 2 ) drastically reduces potency against all isoforms, suggesting that hydrophobic bulk in that specific vector is not well-tolerated.

• Moving to an aromatic phenyl ring (analog 3 ) significantly enhances potency, particularly against hCA II and IX.[4]

• Adding small electron-withdrawing halogens at the 4-position of the phenyl ring (analogs 4 and 5 ) further improves potency, especially against the tumor-associated hCA IX.[9]

• Placing a cyano group at the 3-position (analog 6 ) yields the most potent hCA II inhibitor, while a bulky naphthyl group (analog 7 ) provides one of the most potent hCA IX inhibitors, demonstrating how tail modifications can tune isoform selectivity.[11]

Caption: Key relationships in the structure-activity of the analogs.

Part 3: Experimental Validation Protocol

To validate the SAR findings, a robust and reliable biological assay is required. The most common method for determining the inhibitory potency of CA inhibitors is an esterase assay, which measures the enzyme's ability to hydrolyze an ester substrate.

Experimental Protocol: Carbonic Anhydrase Esterase Activity Assay

Principle: Carbonic anhydrase also exhibits esterase activity. This protocol uses 4-nitrophenyl acetate (NPA) as a substrate. The enzyme catalyzes the hydrolysis of NPA to 4-nitrophenol, a yellow-colored product that can be quantified spectrophotometrically by measuring its absorbance at 400 nm. The rate of formation of 4-nitrophenol is proportional to the enzyme's activity. Inhibitors will decrease this rate.

Materials:

• Purified human CA isoenzymes (e.g., hCA I, II, IX)

• Tris-HCl buffer (e.g., 50 mM, pH 7.4)

• 4-Nitrophenyl acetate (NPA) stock solution in acetonitrile or DMSO

• Test compounds (analogs) dissolved in DMSO

• 96-well microplates

• Microplate spectrophotometer

Procedure:

• Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Assay Mixture: In each well of a 96-well plate, add:

  • Tris-HCl buffer.

  • A small volume (e.g., 1-2 µL) of the test compound dilution (or DMSO for control wells).

  • A specific amount of the CA enzyme solution.

• Pre-incubation: Gently mix and incubate the plate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme.

• Initiation: Initiate the reaction by adding the NPA substrate solution to each well.

• Measurement: Immediately place the plate in a spectrophotometer and measure the increase in absorbance at 400 nm over time (e.g., every 30 seconds for 5-10 minutes) at a constant temperature (e.g., 25 °C).

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance vs. time plot.

  • Plot the percentage of enzyme inhibition [(V₀_control - V₀_inhibitor) / V₀_control] * 100 against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a dose-response curve.

  • The Kᵢ can be calculated from the IC₅₀ value using the Cheng-Prusoff equation if the substrate concentration and Kₘ are known.

Conclusion

The 5-Chloro-4-nitrothiophene-2-sulfonamide scaffold is a highly valuable platform for developing potent and selective carbonic anhydrase inhibitors. The synthetic accessibility allows for the creation of large analog libraries by modifying the "tail" region. Structure-activity relationship studies clearly demonstrate that while the sulfonamide head is essential for zinc binding, the tail's size, aromaticity, and electronic properties are the primary determinants of inhibitory potency and, crucially, selectivity across different CA isoforms. Analogs bearing substituted aromatic tails, particularly those with halogen or naphthyl groups, show significant promise as potent inhibitors of tumor-associated isoforms like hCA IX, highlighting a clear path for the structure-based design of next-generation therapeutics.

References

• Vertex AI Search. The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. 2

• Mehta, P. (2022). Synthesis of thiophenes having the biologically active sulfonamide... ResearchGate.

• Alım, Z., et al. (2020). Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes isolated from human erythrocytes by kinetic and molecular modelling studies. PubMed.

• Alım, Z., et al. (2020). Evaluation of some thiophene-based sulfonamides as potent inhibitors of carbonic anhydrase I and II isoenzymes... ResearchGate.

• Guzel, O., et al. (2013). 5-Substituted-(1,2,3-triazol-4-yl)thiophene-2-sulfonamides strongly inhibit human carbonic anhydrases I, II, IX and XII: solution and X-ray crystallographic studies. PubMed.

• Guzel, O., et al. (2008). Carbonic anhydrase inhibitors: bioreductive nitro-containing sulfonamides with selectivity for targeting the tumor associated isoforms IX and XII. PubMed.

• Nocentini, A., & Supuran, C. T. (2022). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. PMC.

• Hartman, G. D., et al. (1992). 4-substituted Thiophene- And furan-2-sulfonamides as Topical Carbonic Anhydrase Inhibitors. PubMed.

• Li, Y., et al. (2021). Inhibition of carbonic anhydrase II by sulfonamide derivatives. PubMed.

• Synthesis, Characterization of thiophene derivatives and its biological applications. (2025). ICONIC RESEARCH AND ENGINEERING JOURNALS.

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica.

• Kumar, K., et al. (2016). Therapeutic importance of synthetic thiophene. PMC.

• Hameed, A. D., et al. (2021). Synthesis and Biological Activity of New Sulfonamide Derivatives. Impactfactor.org.

• Nocentini, A., & Supuran, C. T. (2022). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. MDPI.

• Ali, S., et al. (2016). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. PMC.

• Morley, J. O., & Matthews, T. P. (2006). Structure-activity relationships in nitrothiophenes. PubMed.

• US5470973A - Synthesis of sulfonamide intermediates. Google Patents.

• 5-Chlorothiophene-2-Sulfonamide. PubChem.

• Sławiński, J., et al. (2018). Novel 5-Substituted 2-(Aylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides: Synthesis, Molecular Structure, Anticancer Activity, Apoptosis-Inducing Activity and Metabolic Stability. MDPI.

• 5-Chlorothiophene-2-sulfonamide 97. Sigma-Aldrich.

• da Silva, C. F., et al. (2018). Investigating the structure-activity relationships of N'-[(5-nitrofuran-2-yl) methylene] substituted hydrazides against Trypanosoma cruzi to design novel active compounds. PubMed.

• Sulfonamide synthesis based on the combination of an in situ-generated sulfinate intermediate and an electrophilically activated amine. ResearchGate.

• Varshneya, N. B., et al. (2023). Fentanyl analog structure-activity relationships demonstrate determinants of diverging potencies for antinociception and respiratory depression. PubMed.

• Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles. (2023). MDPI.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride

GUIDE PREFACE: A Note on Institutional Policy

This document provides a detailed technical guide for the safe handling and disposal of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS No. 58457-24-2). However, it is not a substitute for your institution's specific Environmental Health & Safety (EHS) protocols. Always consult with and adhere to your local EHS department's guidelines, as they are the final authority on hazardous waste management and compliance with federal, state, and local regulations.

SECTION 1: Hazard Profile & Chemical Causality

Understanding the disposal requirements for 5-Chloro-4-nitrothiophene-2-sulfonyl chloride begins with a chemical understanding of its constituent functional groups. The molecule's reactivity is not monolithic; it is a composite of three distinct structural features that dictate its hazardous nature.

• The Sulfonyl Chloride Group (-SO₂Cl): This is the most acutely reactive site on the molecule. The sulfur-chlorine bond is highly susceptible to nucleophilic attack, particularly by water. This reaction, a hydrolysis, is often vigorous and exothermic, rapidly producing corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[1][2] This reactivity is the primary reason the compound is classified as "Corrosive" and "Reacts violently with water".[3][4]

• The Organochlorine Moiety (Ar-Cl): The chlorine atom attached to the thiophene ring makes this an organochlorine compound. Such compounds are often persistent in the environment and require specific, high-energy disposal methods to ensure complete destruction.[5] The recommended disposal method for most organochlorine wastes is high-temperature incineration.[5][6]

• The Nitroaromatic System (Ar-NO₂): Aromatic nitro compounds are frequently toxic, environmentally hazardous, and can be potent oxidizing agents.[7][8] While this specific compound is not rated as an explosive, mixtures of nitroaromatics with certain other chemicals can possess explosive properties, making waste stream segregation a critical safety measure.[9]

The combination of these three groups results in a chemical that is corrosive, water-reactive, and environmentally persistent, necessitating a multi-faceted approach to its disposal.

Property	Value / Observation	Source(s)
CAS Number	58457-24-2	[10]
Molecular Formula	C₄HCl₂NO₄S₂	[11]
Physical State	Solid	[1]
Primary Hazards	Causes severe skin burns and eye damage; Reacts violently with water.	[3][4]
Transport Classification	UN 3261, Corrosive solid, acidic, organic, n.o.s., Hazard Class 8, Packing Group III	[3]

SECTION 2: Mandatory Personal Protective Equipment (PPE) & Engineering Controls

Given the severe corrosive and water-reactive nature of this compound, a stringent set of safety precautions is non-negotiable. All handling, including preparation for disposal, must be performed inside a certified chemical fume hood.

Protection Type	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves (e.g., Neoprene).	To prevent skin contact which can cause severe chemical burns.[7][8]
Eye Protection	Chemical safety goggles and a full-face shield.	To protect against splashes of the solid or corrosive liquids during neutralization.[7]
Body Protection	Flame-resistant lab coat.	To protect skin and clothing from spills and splashes.[7]
Engineering Control	Certified Chemical Fume Hood.	To contain harmful dusts and any toxic gases (e.g., HCl) liberated upon accidental contact with moisture.[12]

SECTION 3: Disposal Pathways - A Decision-Based Workflow

The correct disposal procedure depends on the quantity and form of the waste. The following workflow provides a decision-making framework.

Figure 1. Disposal Decision Workflow.

SECTION 4: Protocol for Neutralization of Small-Scale Residuals

This protocol is exclusively for quenching trace amounts of 5-Chloro-4-nitrothiophene-2-sulfonyl chloride remaining in reaction vessels or on contaminated labware. DO NOT use this procedure for bulk quantities. The principle is a controlled hydrolysis of the reactive sulfonyl chloride, followed by neutralization of the resulting acidic byproducts.

Figure 2. Step-by-step workflow for small-scale neutralization.

SECTION 5: Protocol for Packaging Bulk Waste for Contractor Disposal

Bulk quantities, expired reagents, or heavily contaminated materials must be disposed of via your institution's hazardous waste contractor, which will utilize high-temperature incineration.[13]

Step 1: Container Integrity

• Ensure the original container is in good condition, with a securely sealed cap.

• If the original container is compromised, place it inside a larger, compatible, and sealable secondary container (an "overpack drum").

Step 2: Labeling

• The container must be labeled with a fully completed hazardous waste tag, as required by your institution and the Resource Conservation and Recovery Act (RCRA).

• The label must clearly state:

  • "Hazardous Waste"

  • Full Chemical Name: "5-Chloro-4-nitrothiophene-2-sulfonyl chloride"

  • CAS Number: "58457-24-2"

  • Associated Hazards: "Corrosive, Water-Reactive"

Step 3: Segregation and Storage

• Store the labeled waste container in a designated satellite accumulation area.

• Crucially, segregate this waste from incompatible materials, especially aqueous solutions, bases, and alcohols, to prevent accidental reaction.[4]

Step 4: Arrange for Pickup

• Contact your EHS department to schedule a pickup of the hazardous waste. Do not allow waste to accumulate beyond established limits.

SECTION 6: Emergency Procedures - Spills & Exposures

In Case of Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[7]

• Seek immediate medical attention.

In Case of Eye Contact:

• Immediately flush eyes with an eyewash station for at least 15 minutes, lifting the upper and lower eyelids.[7]

• Seek immediate medical attention.

In Case of a Small Spill (in a fume hood):

• Cover the spill with an inert absorbent material like sand or vermiculite. DO NOT USE WATER.

• Carefully sweep the absorbed material into a designated, sealable container.

• Label the container as hazardous waste (as described in Section 5) and dispose of it accordingly.

In Case of a Large Spill:

• Evacuate the immediate area.

• Alert others and contact your institution's EHS emergency response team immediately.

References

• Benchchem. (n.d.). Safe Disposal of Halogenated Nitroaromatic Compounds: A General Guide.
• Benchchem. (n.d.). Proper Disposal of 3-nitro-1H-indole: A Step-by-Step Guide for Laboratory Professionals.
• Fisher Scientific. (n.d.). 5-Chloro-4-nitrothiophene-2-sulfonyl chloride, 98%.
• Benchchem. (n.d.). Proper Disposal of 2-Nitroanthraquinone: A Guide for Laboratory Professionals.
• Benchchem. (n.d.). Avoiding impurities in the synthesis of sulfonyl chlorides.
• Reed College. (n.d.). Hazardous Laboratory Chemicals Disposal Guide.
• U.S. Environmental Protection Agency. (n.d.). Disposal of Organochlorine Wastes by Incineration at Sea.
• Sigma-Aldrich. (2025, September 24). SAFETY DATA SHEET.
• Fisher Scientific. (2024, March 29). SAFETY DATA SHEET - 5-Chlorothiophene-2-sulfonyl chloride.
• CymitQuimica. (n.d.). CAS 58457-24-2: 5-chloro-4-nitrothiophene-2-sulfonyl chloride.
• Fisher Scientific. (2025, September 23). SAFETY DATA SHEET - 2,5-Dichlorothiophene-3-sulfonyl chloride.
• Fisher Scientific. (2008, February 21). SAFETY DATA SHEET - Sulfuryl chloride.
• The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis. (n.d.).
• U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• Reddit. (2020, July 22). Any tips on cleaning up SO2Cl2 chlorination reactions?
• Matrix Fine Chemicals. (n.d.). 5-CHLORO-4-NITROTHIOPHENE-2-SULFONYL CHLORIDE | CAS 58457-24-2.
• Sinfoo Biotech. (n.d.). 5-chloro-4-nitrothiophene-2-sulfonyl chloride,(CAS# 58457-24-2).

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